exo-2-Bromonorbornane

• CAS: 2534-77-2

Core Science & Biosynthesis

exo-2-Bromonorbornane chemical properties

An In-Depth Technical Guide to the Chemical Properties of exo-2-Bromonorbornane Prepared by: Gemini, Senior Application Scientist

Introduction: The Significance of a Strained Bicyclic Halide

exo-2-Bromonorbornane, a brominated derivative of the bicyclo[2.2.1]heptane framework, holds a significant position in the field of physical organic chemistry.[1] Its rigid, strained structure prevents conformational rotations common in acyclic systems, providing a unique scaffold to study reaction mechanisms, stereochemistry, and the nature of carbocation intermediates. This guide offers an in-depth exploration of its chemical and physical properties, reactivity, and synthetic utility, with a focus on the underlying principles that govern its behavior. For researchers in drug development and synthetic chemistry, understanding the nuances of this molecule provides foundational insights into the reactivity of bridged cyclic systems.

Molecular Structure and Stereochemistry

The defining feature of exo-2-bromonorbornane is its bicyclo[2.2.1]heptane skeleton. This structure consists of a cyclohexane ring bridged by a methylene group between the 1 and 4 positions, resulting in a highly constrained system.[1] The terms exo and endo are used to describe the relative stereochemistry of substituents. The exo position points away from the six-membered ring and towards the one-carbon (C7) bridge, while the endo position points towards the six-membered ring. In exo-2-bromonorbornane, the bromine atom occupies this sterically more accessible exo position. This specific stereochemistry is a critical determinant of its reactivity.[1]

Caption: Solvolysis mechanism via the nonclassical ion.

Elimination Reactions

In the presence of a strong, non-nucleophilic base, exo-2-bromonorbornane can undergo E2 elimination to yield norbornene. The stereochemical arrangement of the exo bromide is favorable for anti-periplanar elimination of the endo-H3 proton.

Experimental Protocols

The following protocols are representative of the synthesis and key reactivity of exo-2-bromonorbornane.

Protocol 1: Synthesis of exo-2-Bromonorbornane

This procedure describes the hydrobromination of norbornene. The reaction proceeds through a carbocation intermediate that rearranges to the more stable 2-norbornyl cation, with subsequent attack by bromide from the sterically unhindered exo face.

Materials:

• Norbornene

• Anhydrous Hydrogen Bromide (HBr) gas or a solution in acetic acid

• Anhydrous dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice bath, gas dispersion tube, round-bottom flask, separatory funnel

Procedure:

• Dissolution: Dissolve norbornene (1.0 eq) in anhydrous CH₂Cl₂ in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath to 0 °C.

• HBr Addition: Slowly bubble anhydrous HBr gas through the solution via a gas dispersion tube for 1-2 hours, or add a solution of HBr in acetic acid dropwise. Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Carefully pour the reaction mixture into a separatory funnel containing cold saturated NaHCO₃ solution to neutralize excess acid.

• Extraction: Extract the aqueous layer with CH₂Cl₂ (2x). Combine the organic layers.

• Drying and Filtration: Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield pure exo-2-bromonorbornane.

Protocol 2: Kinetic Study of Solvolysis

This protocol outlines a method to compare the solvolysis rates of exo- and endo-2-norbornyl derivatives, demonstrating the significant rate enhancement of the exo isomer.

Materials:

• exo-2-Bromonorbornane and endo-2-bromonorbornane

• Solvent: 80:20 Ethanol/Water mixture

• Sodium Acetate (NaOAc) buffer

• UV-Vis Spectrophotometer with a temperature-controlled cell holder

Procedure:

• Solution Preparation: Prepare separate, equimolar stock solutions of exo- and endo-2-bromonorbornane in the buffered ethanol/water solvent.

• Kinetic Run: Place a cuvette containing the exo-isomer solution into the spectrophotometer pre-heated to a constant temperature (e.g., 25 °C).

• Data Acquisition: Monitor the reaction by observing the change in absorbance over time. The reaction can be followed by the production of HBr, which can be titrated, or by monitoring changes in conductivity. For brosylate or tosylate derivatives, the appearance of the sulfonate anion can be monitored by UV spectroscopy. [2]4. Rate Calculation: Record absorbance values at regular time intervals. The data is then used to calculate the first-order rate constant (k) by plotting ln(A∞ - At) versus time. [2]5. Comparison: Repeat the experiment under identical conditions using the endo-isomer.

• Analysis: Compare the calculated rate constant for the exo-isomer (k_exo) with that of the endo-isomer (k_endo) to determine the exo/endo rate ratio.

Safety and Handling

exo-2-Bromonorbornane is a flammable liquid and an irritant. Proper safety precautions are mandatory.

• GHS Classification: Flammable Liquid (Category 3), Skin Irritant (Category 2), Eye Irritant (Category 2), Specific target organ toxicity — single exposure (Category 3, Respiratory tract irritation). [3]* Handling: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. [4]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames. [3]* First Aid: In case of skin contact, wash immediately with plenty of soap and water. In case of eye contact, rinse cautiously with water for several minutes. If inhaled, move the person to fresh air. Seek medical attention if irritation persists. [4]

Applications in Organic Synthesis

Beyond its academic importance, exo-2-bromonorbornane serves as a valuable synthetic intermediate. The bromine atom can be displaced by a wide range of nucleophiles to introduce diverse functionalities onto the norbornane scaffold, which is a common motif in natural products and pharmaceutical agents. It is a precursor for synthesizing various bicyclic compounds, including alcohols, ketones, and amines. [1]

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An In-depth Technical Guide to the Molecular Structure and Stereochemistry of exo-2-Bromonorbornane

For Researchers, Scientists, and Drug Development Professionals

Abstract

Exo-2-Bromonorbornane, a halogenated bicyclic organic compound, holds a significant position in the annals of physical organic chemistry and continues to be a valuable synthetic intermediate. Its rigid [2.2.1] bicycloheptane framework imparts unique stereochemical and electronic properties that have been pivotal in understanding fundamental reaction mechanisms, particularly the nature of carbocations. This guide provides a comprehensive exploration of the molecular structure, stereochemistry, synthesis, and reactivity of exo-2-bromonorbornane, tailored for professionals in chemical research and drug development.

Introduction: The Norbornane Framework and the Significance of the exo Substituent

Norbornane, or bicyclo[2.2.1]heptane, is a saturated bicyclic hydrocarbon. Its bridged ring system creates a strained and rigid structure, which is fundamental to its chemical behavior. Substituents on the norbornane skeleton can occupy two distinct stereochemical positions: endo and exo.[1]

• Exo position: The substituent is oriented anti, or away from, the longest bridge (the C5-C6 bond).[1] This position is generally less sterically hindered.[2]

• Endo position: The substituent is oriented syn, or towards, the longest bridge.[1] This position experiences greater steric hindrance from the bicyclic system.[2]

This seemingly subtle difference in spatial arrangement has profound consequences on the reactivity and stability of norbornane derivatives.[2] Exo-2-Bromonorbornane, with the bromine atom in the less hindered exo position, serves as a classic model for studying the interplay of steric and electronic effects in bicyclic systems.[2][3] Its historical importance is cemented in the debate surrounding the existence of nonclassical carbocations, a controversy that shaped much of modern physical organic chemistry.[3]

Molecular Structure and Spectroscopic Characterization

The molecular formula of exo-2-Bromonorbornane is C₇H₁₁Br, with a molecular weight of approximately 175.07 g/mol .[4][5][6] The molecule possesses three stereocenters, leading to the existence of enantiomers.[4]

Spectroscopic Data

Spectroscopic techniques are indispensable for the unambiguous identification and characterization of exo-2-Bromonorbornane.

Table 1: Key Physical and Spectroscopic Data for exo-2-Bromonorbornane

Property	Value	Reference(s)
Molecular Formula	C₇H₁₁Br	[4][7]
Molecular Weight	175.07 g/mol	[6]
CAS Number	2534-77-2	[4][7]
Appearance	Clear colorless liquid	[4]
Boiling Point	183.8°C (760 mmHg); 82 °C (29 mmHg)	[3][6]
Density	1.363 g/mL at 25 °C	[6]
Refractive Index	n20/D 1.5148	[6]
¹H NMR (CDCl₃)	Diagnostic peaks for bridgehead and exo-bromine positions	[8][9]
¹³C NMR (CDCl₃)	Confirms the bicyclic structure	[10][11]
Mass Spectrometry	Dominant peaks at m/z 175 (M⁺), 173 (M⁺ - Br), and 57 (C₃H₅⁺)	[3]

2.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H and ¹³C NMR spectra of exo-2-bromonorbornane are complex due to the molecule's rigid, asymmetric structure.[9] However, modern techniques like COSY and HSQC allow for complete assignment of the signals.[9][11] The chemical shift of the proton geminal to the bromine (at the C2 position) is a key diagnostic feature.[9]

2.1.2. Infrared (IR) Spectroscopy and Mass Spectrometry

IR spectroscopy can identify the characteristic C-H and C-Br bond vibrations. Mass spectrometry typically shows the molecular ion peak and a prominent peak corresponding to the loss of the bromine atom, leading to the formation of the norbornyl cation.[3]

Stereochemistry and its Influence on Reactivity

The rigid bicyclic structure of norbornane derivatives leads to distinct reactivity between exo and endo isomers.[2] The exo face is more sterically accessible for reagents to approach, while the endo face is shielded by the rest of the molecule.[2][12] This steric hindrance in the endo position often results in slower reaction rates compared to the exo isomer.[2][13]

For example, in nucleophilic substitution reactions, attack at the C2 carbon is more facile from the exo face.[3] This steric accessibility is a critical factor in determining the outcome of many reactions involving norbornane systems.

Synthesis of exo-2-Bromonorbornane

The synthesis of exo-2-Bromonorbornane can be achieved through several methods, with the addition of hydrogen bromide to norbornene being a common approach.

Electrophilic Addition of HBr to Norbornene

The reaction of norbornene with hydrogen bromide proceeds via an electrophilic addition mechanism.[3] This method predominantly yields the exo isomer due to the preferential exo attack on the double bond, which is sterically more accessible.

Experimental Protocol: Synthesis of exo-2-Bromonorbornane from Norbornene

• Dissolution: Dissolve norbornene in a suitable anhydrous, non-polar solvent (e.g., pentane or hexane) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution in an ice bath to 0°C.

• HBr Addition: Bubble anhydrous hydrogen bromide gas through the solution, or add a solution of HBr in acetic acid dropwise with continuous stirring.

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, quench with a cold, saturated sodium bicarbonate solution to neutralize excess acid.

• Extraction: Separate the organic layer and extract the aqueous layer with the same solvent.

• Drying and Evaporation: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by distillation under reduced pressure to obtain pure exo-2-Bromonorbornane.

Note: This is a generalized procedure and should be adapted based on specific laboratory conditions and safety protocols.

Key Reactions of exo-2-Bromonorbornane

The reactivity of exo-2-Bromonorbornane is dominated by nucleophilic substitution and elimination reactions, often proceeding through a carbocation intermediate.[3]

Nucleophilic Substitution and the 2-Norbornyl Cation

The solvolysis of exo-2-bromonorbornane has been a cornerstone in the study of carbocation chemistry.[3] The reaction proceeds significantly faster than its endo counterpart, a phenomenon that led to the proposal of a "nonclassical" bridged carbocation intermediate.[3]

The solvolysis of either exo- or endo-2-norbornyl derivatives yields almost exclusively exo products, suggesting a common, symmetrical carbocation intermediate.[3] This intermediate, the 2-norbornyl cation, is stabilized by the delocalization of the C1-C6 sigma bond, resulting in a five-coordinate carbon atom.

Caption: Solvolysis pathway of exo-2-Bromonorbornane.

Elimination Reactions

In the presence of a strong base, exo-2-Bromonorbornane can undergo elimination to form norbornene.[3] The stereochemistry of the starting material can influence the regioselectivity of the elimination process.

Wagner-Meerwein Rearrangement

The 2-norbornyl cation formed during reactions of exo-2-bromonorbornane is prone to Wagner-Meerwein rearrangements.[14][15] This is a type of carbocation 1,2-rearrangement where an alkyl or aryl group migrates to an adjacent carbon, leading to a more stable carbocation.[16][17] In the norbornyl system, this rearrangement is facile and contributes to the complex product mixtures often observed in its reactions.[14]

Caption: The fundamental process of a Wagner-Meerwein rearrangement.

Applications in Organic Synthesis and Drug Development

Exo-2-Bromonorbornane is a versatile building block in organic synthesis.[3] Its rigid framework can be used to introduce specific stereochemistry into a target molecule. Derivatives of norbornane have been explored for their potential biological activities, making exo-2-bromonorbornane a useful starting material in medicinal chemistry for the synthesis of novel therapeutic agents.[3] For instance, it can serve as a precursor for functionalized norbornanes that may exhibit antimicrobial properties.[3]

Conclusion

Exo-2-Bromonorbornane is more than just a simple alkyl halide; it is a molecule that has profoundly influenced our understanding of chemical reactivity. Its unique molecular structure and stereochemistry provide a rich platform for exploring fundamental principles of organic chemistry. For researchers and professionals in drug development, a thorough understanding of the properties and reactions of exo-2-bromonorbornane and related bicyclic systems is crucial for the rational design and synthesis of complex molecular architectures with potential therapeutic applications.

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exo-2-Bromonorbornane CAS number and physical constants

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of exo-2-Bromonorbornane, a key bicyclic organic compound. With its unique stereochemistry and reactivity, this molecule serves as a valuable building block in organic synthesis and holds significance in mechanistic studies. This document delves into its core properties, synthesis, reactivity, and analytical characterization, offering field-proven insights for its practical application.

Core Molecular Identity and Physical Characteristics

exo-2-Bromonorbornane, also known as exo-2-bromobicyclo[2.2.1]heptane, is a halogenated derivative of norbornane.[1] The defining feature of this molecule is the bromine atom's exo orientation on the bicyclic framework, which significantly influences its chemical behavior.

Chemical Structure:

• Molecular Formula: C₇H₁₁Br[1]

• Molecular Weight: 175.07 g/mol [2]

• CAS Number: 2534-77-2[3]

• EC Number: 219-798-9[4]

• Synonyms: exo-2-Bromobicyclo[2.2.1]heptane, exo-Norbornyl bromide[5][6]

Physical and Chemical Properties

A thorough understanding of the physical constants of exo-2-bromonorbornane is paramount for its handling, storage, and application in synthetic protocols. These properties are summarized in the table below.

Property	Value	Source(s)
Appearance	Colorless to yellowish liquid	[3]
Form	Liquid at room temperature
Density	1.363 g/mL at 25 °C	[3][4]
Boiling Point	82 °C at 29 mmHg	[3][4]
Refractive Index (n20/D)	1.5148	[3]
Flash Point	60 °C (140 °F) - closed cup	[4]
Vapor Pressure	1.04 mmHg at 25 °C	[1][3]
Solubility	Insoluble in water; soluble in organic solvents like ethanol, diethyl ether, and dichloromethane.[3] The logarithm of the octanol-water partition coefficient (LogP) is approximately 2.57 to 2.7, indicating moderate lipophilicity.[1][2]

Synthesis and Handling

exo-2-Bromonorbornane can be synthesized via the reaction of norbornene with hydrogen bromide. The reaction proceeds through an electrophilic addition mechanism, where the stereochemical outcome is dictated by the reaction conditions.

Illustrative Synthetic Workflow

Caption: Synthetic workflow for exo-2-Bromonorbornane.

Experimental Protocol: Synthesis of exo-2-Bromonorbornane from Norbornene

• Dissolution: Dissolve norbornene in an inert solvent, such as dichloromethane, in a reaction vessel equipped with a magnetic stirrer and under an inert atmosphere.

• Addition of HBr: Cool the solution to a low temperature (e.g., 0 °C) and slowly bubble anhydrous hydrogen bromide gas through the solution or add a solution of HBr in a suitable solvent.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Workup: Quench the reaction by washing the organic layer with a saturated aqueous solution of sodium bicarbonate and then with brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation to obtain pure exo-2-bromonorbornane.

Safety and Handling

exo-2-Bromonorbornane is a flammable liquid and vapor.[2][4] It is also irritating to the eyes, skin, and respiratory system.[2][3] Therefore, it should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. Store in a cool, dry, and well-ventilated area away from heat and ignition sources.

Reactivity and Mechanistic Insights

The reactivity of exo-2-bromonorbornane is dominated by the chemistry of the carbon-bromine bond and the unique steric environment of the bicyclic system.

Nucleophilic Substitution and the Nonclassical Carbocation

A cornerstone of its reactivity is its behavior in solvolysis reactions, which proceed through the formation of the 2-norbornyl cation.[1] The solvolysis of exo-2-bromonorbornane is significantly faster than that of its endo isomer, a phenomenon explained by the formation of a nonclassical, bridged carbocation intermediate.[1] This symmetrical intermediate leads to racemic products, even from an optically active starting material.[1]

Caption: Formation of the nonclassical 2-norbornyl cation.

Other Key Reactions

• Elimination Reactions: In the presence of a strong base, exo-2-bromonorbornane can undergo elimination to yield norbornene.

• Oxidation: The compound can be oxidized using reagents like nitronium tetrafluoroborate.[1][7]

Spectroscopic Characterization

The structure of exo-2-bromonorbornane can be unequivocally confirmed through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides detailed information about the connectivity and stereochemistry of the molecule. The chemical shifts and coupling constants of the protons are characteristic of the rigid bicyclic structure.

• ¹³C NMR: The carbon NMR spectrum shows seven distinct signals corresponding to the seven carbon atoms in the molecule. The chemical shift of the carbon bearing the bromine atom is a key diagnostic feature.

Infrared (IR) Spectroscopy

The IR spectrum of exo-2-bromonorbornane is characterized by absorptions corresponding to C-H stretching and bending vibrations of the alkane framework. The C-Br stretching vibration is also observable, typically in the fingerprint region.

Mass Spectrometry (MS)

The mass spectrum of exo-2-bromonorbornane exhibits a characteristic isotopic pattern for a monobrominated compound. Due to the presence of the two stable isotopes of bromine, ⁷⁹Br and ⁸¹Br, in nearly equal natural abundance, the molecular ion peak will appear as a pair of peaks (M⁺ and M+2) of approximately equal intensity, separated by two mass-to-charge units.[8][9][10]

Applications in Research and Development

exo-2-Bromonorbornane serves as a versatile intermediate in organic synthesis. Its derivatives have been explored for potential applications in medicinal chemistry due to their unique three-dimensional structures.[1] The rigid norbornane scaffold is often used as a bioisostere to constrain the conformation of bioactive molecules, aiding in the study of structure-activity relationships.

Conclusion

exo-2-Bromonorbornane is a foundational molecule in the study of bicyclic systems and reaction mechanisms. Its well-defined physical properties, accessible synthesis, and rich reactivity profile make it an indispensable tool for researchers in both academic and industrial settings. A thorough understanding of its characteristics, as outlined in this guide, is essential for its effective and safe utilization in the laboratory.

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Spectroscopic Elucidation of exo-2-Bromonorbornane: A Technical Guide

Introduction

For researchers, scientists, and professionals in drug development, the precise structural characterization of molecules is a foundational requirement for understanding their reactivity, biological activity, and potential applications. Bicyclic systems, such as the norbornane framework, present unique stereochemical challenges and opportunities. This technical guide provides an in-depth analysis of the spectroscopic data for exo-2-bromonorbornane (also known as exo-2-bromobicyclo[2.2.1]heptane), a key intermediate in synthetic organic chemistry. We will delve into the nuances of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights grounded in established spectroscopic principles.

The rigid, bridged structure of the norbornane skeleton imposes specific spatial relationships between its constituent atoms, which are reflected in its spectroscopic signatures. The introduction of a bromine substituent at the C2 position in the exo configuration further influences the electronic environment and, consequently, the spectral output. This guide aims to not only present the spectral data but also to explain the underlying reasons for the observed chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns.

Molecular Structure and Numbering

To facilitate the discussion of the spectroscopic data, the standard numbering convention for the norbornane ring system is used.

exo-2-Bromonorbornane IUPAC name and synonyms

An In-Depth Technical Guide to exo-2-Bromonorbornane: Structure, Synthesis, and Reactivity

Introduction

Exo-2-Bromonorbornane is a bicyclic organic compound that holds a significant place in the field of physical organic chemistry.[1] As a brominated derivative of norbornane, its rigid, strained framework provides a unique substrate for studying reaction mechanisms, stereochemistry, and the behavior of carbocation intermediates.[1][2][3] The compound is particularly renowned for its role in the decades-long debate and eventual elucidation of non-classical carbocations.[4][5][6] The distinct reactivity of the exo isomer compared to its endo counterpart offers profound insights into neighboring group participation and the stabilization of reactive intermediates.[4][7]

This guide provides a comprehensive technical overview of exo-2-Bromonorbornane, intended for researchers, scientists, and professionals in drug development. It covers its nomenclature, physicochemical properties, synthesis, and key reactive pathways, with a special focus on the mechanistic principles that make it a cornerstone of modern organic chemistry.

Nomenclature and Structure

IUPAC Name and Synonyms

The systematic IUPAC name for the specific enantiomer is (1S,2S,4R)-2-bromobicyclo[2.2.1]heptane.[8] More commonly, it is referred to by its systematic, non-stereospecific name, 2-bromobicyclo[2.2.1]heptane .[1]

A variety of synonyms are used in literature and chemical catalogs:

• exo-2-Bromobicyclo[2.2.1]heptane[8][9]

• exo-Norbornyl bromide[1][9][10]

• 2-exo-Bromonorbornane[1][11]

• Bicyclo[2.2.1]heptane, 2-bromo-, exo-[1][8][10]

Molecular Structure and Stereochemistry

Exo-2-Bromonorbornane is built upon the norbornane (bicyclo[2.2.1]heptane) skeleton, a saturated bicyclic hydrocarbon.[3] This structure consists of a cyclohexane ring bridged by a methylene group between carbons 1 and 4, creating a rigid, cage-like molecule with significant ring strain.[2][3][12]

The terms exo and endo describe the stereochemistry of substituents on the norbornane frame.

• Exo: The substituent is on the same side as the shorter C1-C7-C4 bridge and points away from the longer C1-C2-C3-C4 ring system.

• Endo: The substituent is on the opposite side of the shorter bridge and points "under" the C1-C2-C3-C4 ring system.

This stereochemical distinction is critical, as it dictates the steric environment and orbital alignments that govern the molecule's reactivity.[1] In nucleophilic substitution reactions, the exo position is generally more reactive due to both reduced steric hindrance and the ability of the C1-C6 sigma bond to provide anchimeric assistance.[4][7]

Physical and Chemical Properties

Exo-2-Bromonorbornane is a clear, colorless liquid at room temperature.[13] Its key physical and chemical properties are summarized below.

Property	Value	Source(s)
Molecular Formula	C₇H₁₁Br	[8][10][14]
Molecular Weight	175.07 g/mol	[8]
CAS Number	2534-77-2	[8][10]
Appearance	Clear, colorless liquid	[13]
Density	1.363 g/mL at 25 °C	[14]
Boiling Point	183.8 °C at 760 mmHg; 82 °C at 29 mmHg	[1][14]
Refractive Index	n20/D 1.5148	[14]
Vapor Pressure	1.04 mmHg at 25 °C	[1]
Flash Point	60 °C (140 °F) - closed cup

Synthesis of exo-2-Bromonorbornane

Several methods are established for the synthesis of exo-2-Bromonorbornane. The choice of method depends on the available starting materials and desired purity.

Common Synthetic Routes:

• Electrophilic Addition to Norbornene: The most direct route involves the reaction of norbornene with hydrogen bromide (HBr).[1] This reaction proceeds via an electrophilic addition mechanism.

• Bromination of Norbornene: Reaction with bromine (Br₂) in an inert solvent like carbon tetrachloride can yield the target compound, though it often produces dibromides and bromonortricyclene as byproducts.[1]

• Radical Halogenation of Norbornane: The radical halogenation of the parent norbornane with bromine under UV irradiation can also produce exo-2-Bromonorbornane.[1]

Figure 1: Synthesis of exo-2-Bromonorbornane via Electrophilic Addition.

Experimental Protocol: Electrophilic Addition of HBr to Norbornene

This protocol describes a representative procedure for the synthesis of exo-2-Bromonorbornane.

Materials:

• Norbornene (1 equivalent)

• Glacial Acetic Acid

• Hydrogen Bromide gas or 33% HBr in acetic acid

• Sodium Bicarbonate (saturated solution)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate

• Diethyl Ether

Procedure:

• Dissolve norbornene in a minimal amount of glacial acetic acid in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath to 0 °C.

• Slowly bubble HBr gas through the solution or add a solution of HBr in acetic acid dropwise over 30 minutes with continuous stirring.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Pour the reaction mixture into a separatory funnel containing ice-cold water and diethyl ether.

• Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent by rotary evaporation.

• The crude product can be purified by distillation under reduced pressure to yield pure exo-2-Bromonorbornane.

Chemical Reactivity and Mechanistic Insights

The reactivity of exo-2-Bromonorbornane is dominated by its propensity to form the 2-norbornyl cation, a species central to the theory of non-classical ions.

The 2-Norbornyl Cation: A Cornerstone of Non-Classical Ion Theory

The solvolysis of 2-norbornyl derivatives was a subject of intense study and debate, led by Saul Winstein and H.C. Brown.[6] Experimental observations revealed that exo-2-norbornyl derivatives undergo solvolysis much faster than their endo counterparts; for example, exo-2-norbornyl brosylate reacts 350 times faster than the endo isomer in acetic acid.[4][7]

Causality of Enhanced Reactivity (Anchimeric Assistance): This dramatic rate difference is attributed to anchimeric assistance (or neighboring group participation) from the C1-C6 sigma (σ) bond.[4][5] In the transition state for the departure of the bromide leaving group, the electrons from the C1-C6 bond begin to overlap with the developing empty p-orbital at C2. This participation delocalizes the forming positive charge over three centers (C1, C2, and C6), significantly stabilizing the transition state and accelerating the reaction.[5] This pathway is sterically inaccessible for the endo isomer.

The Non-Classical Structure: The resulting intermediate is not a classical carbocation but a bridged, symmetrical non-classical ion .[4][15] Key evidence for this structure includes:

• Stereochemical Outcome: Solvolysis of an enantiomerically pure exo-2-norbornyl derivative yields a completely racemic mixture of the exo-product.[4][7] This is because the symmetrical, non-classical cation has a plane of symmetry, allowing the nucleophile to attack from either side with equal probability.[4]

• Spectroscopic and Crystallographic Evidence: In 2013, the crystal structure of the 2-norbornyl cation was determined, providing definitive proof of its non-classical, bridged structure.[4]

Figure 2: Solvolysis Pathway via the Non-Classical 2-Norbornyl Cation.

Other Key Reactions

While famous for its solvolysis, exo-2-Bromonorbornane participates in a range of other organic transformations.

• Nucleophilic Substitution: The bromide can be displaced by various nucleophiles. For instance, reaction with sodium azide yields exo-2-azidonorbornane.[1]

• Elimination Reactions: In the presence of a strong base, the compound can undergo elimination to form norbornene.[1] The reaction conditions influence the regioselectivity.

• Oxidation Reactions: The compound can be oxidized with reagents like nitronium tetrafluoroborate, leading to products such as exo-2-norbornylacetamide.[1][16]

Spectroscopic Characterization

Spectroscopic methods are essential for confirming the structure and purity of exo-2-Bromonorbornane.

Spectroscopy	Key Features and Assignments	Source(s)
¹H NMR	The spectrum is complex due to extensive spin-spin coupling in the rigid bicyclic system. The proton at C2 (geminal to the bromine) is a key signal. High-field NMR and correlation experiments (COSY) are required for full assignment.	[17][18]
¹³C NMR	The spectrum shows distinct signals for the seven carbon atoms. The carbon atom bonded to bromine (C2) is significantly shifted downfield.	[8][19]
IR Spectroscopy	The spectrum displays characteristic C-H stretching and bending vibrations for the alkane framework and a C-Br stretching band.	[8][10]

Safety and Handling

Exo-2-Bromonorbornane must be handled with appropriate safety precautions due to its hazardous properties.[20]

• GHS Hazard Classification:

  • Flammable Liquid and Vapor (Category 3)[8][11][21]

  • Causes Skin Irritation (Category 2)[8][11][21]

  • Causes Serious Eye Irritation (Category 2)[8][11][21]

  • May Cause Respiratory Irritation (STOT SE 3)[8][11][21]

• Precautionary Measures:

  • Handling: Use in a well-ventilated area or fume hood.[11] Keep away from heat, sparks, and open flames.[13] Ground equipment to prevent static discharge.[11][20] Avoid contact with skin, eyes, and clothing.[11]

  • Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles, and a lab coat.[11][20]

  • Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11][20]

Conclusion

Exo-2-Bromonorbornane is far more than a simple alkyl halide. Its unique, strained bicyclic structure makes it an invaluable tool for probing the fundamental principles of organic reaction mechanisms. Its pivotal role in the study of solvolysis reactions and the validation of non-classical carbocation theory has cemented its place in the history of physical organic chemistry. For researchers and drug development professionals, an understanding of its stereochemically-driven reactivity provides critical insights into the behavior of complex alicyclic systems.

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Exo-2-Bromonorbornane: A Historical and Mechanistic Guide to its Synthesis and Stereochemical Significance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Exo-2-Bromonorbornane, a brominated derivative of the bicyclo[2.2.1]heptane framework, holds a significant place in the annals of physical organic chemistry. Far from being just another halogenated hydrocarbon, its unique stereochemistry and reactivity have made it a pivotal compound for probing fundamental reaction mechanisms. This guide provides an in-depth exploration of the discovery and history of exo-2-bromonorbornane, detailing the synthetic challenges and the profound theoretical debates it fueled. We will examine the causality behind key experimental choices, present validated synthetic protocols, and dissect the mechanistic principles that govern its formation, including the famed non-classical carbocation theory and Wagner-Meerwein rearrangements. This document serves as a comprehensive technical resource for professionals in chemical research and drug development who utilize bridged bicyclic systems.

Introduction - The Norbornane Framework: A Crucible for Mechanistic Theory

The bicyclo[2.2.1]heptane system, commonly known as norbornane, presents a rigid, strained carbon skeleton that has been instrumental in advancing our understanding of reaction stereochemistry and intermediates. Unlike conformationally flexible cyclohexane rings, the locked structure of norbornane allows for the precise spatial orientation of substituents, making it an exceptional model for studying the influence of steric and electronic effects on reactivity.

The history of 2-substituted norbornyl derivatives is deeply intertwined with one of the most significant and protracted debates in physical organic chemistry: the nature of the 2-norbornyl cation. The controversy, primarily between Saul Winstein, who proposed a bridged, "non-classical" carbocation, and Herbert C. Brown, who advocated for a rapidly equilibrating pair of "classical" carbocations, spurred decades of ingenious experiments.[1][2] Exo-2-bromonorbornane and its corresponding tosylate were central players in these studies, exhibiting unusual solvolysis rates and high stereoselectivity that challenged classical carbocation theory.[3] Understanding the synthesis and behavior of this molecule is, therefore, essential for appreciating the development of modern mechanistic organic chemistry.

The Genesis of 2-Bromonorbornane: Early Syntheses and the Stereochemical Challenge

The initial preparation of 2-bromonorbornane dates back to studies on the bromination of norbornene in the mid-20th century.[4] The most direct approach involves the electrophilic addition of hydrogen bromide (HBr) across the double bond of norbornene.

However, this seemingly straightforward reaction is complicated by the unique topology of the norbornene scaffold. The attack of the electrophile (H⁺) on the double bond can, in principle, occur from two faces: the exo face (less sterically hindered) or the endo face (hindered by the C7 methylene bridge). Subsequent trapping of the resulting carbocation intermediate by the bromide nucleophile (Br⁻) also exhibits facial selectivity.

Early experiments consistently revealed a mixture of products, primarily the kinetically favored exo-2-bromonorbornane along with smaller amounts of the endo-isomer and rearranged products like bromonortricyclene.[4] The pronounced preference for the formation of the exo product hinted that the reaction mechanism was more complex than a simple, planar carbocation intermediate would suggest. This high exo-selectivity became a cornerstone of the evidence for a non-classical intermediate, where the developing positive charge is stabilized by the C1-C6 sigma bond, effectively shielding the endo face from nucleophilic attack.[3][5]

Mechanistic Underpinnings: The Non-Classical Ion and Wagner-Meerwein Rearrangements

The behavior of the 2-norbornyl system cannot be fully explained without delving into the structure of its cationic intermediate.

The Winstein-Brown Debate: Saul Winstein proposed that the 2-norbornyl cation is not a classical carbenium ion but a "non-classical," bridged species where the positive charge is delocalized over three carbons (C1, C2, and C6) in a three-center, two-electron bond.[1][5] This model elegantly explained the high exo:endo rate ratio in solvolysis reactions and the exclusive formation of exo products, as the bridged structure blocks the endo face.[3] H. C. Brown countered that the experimental data could be explained by a rapid equilibrium between two classical carbocations, with steric hindrance accounting for the preferential exo attack.[1][2] The debate was largely settled in favor of the non-classical structure following the direct observation and characterization of the ion in superacid media by George Olah and its crystallographic confirmation.[1][2][6]

Wagner-Meerwein Rearrangement: A key feature of the 2-norbornyl cation is its propensity to undergo Wagner-Meerwein rearrangements, a class of carbocation 1,2-rearrangements.[7][8] In this system, a 1,2-shift of the C1-C6 bond to C2 regenerates the same non-classical ion but results in the interchange of the C1/C2 and C6/C7 positions. This process is exceptionally fast and is responsible for the complete racemization of products starting from an enantiomerically pure precursor.[2]

Caption: Classical vs. Non-Classical 2-Norbornyl Cation and Rearrangement.

Modern Synthetic Protocols for Exo-2-Bromonorbornane

The synthesis of exo-2-bromonorbornane with high stereoselectivity is crucial for its use as a research chemical and synthetic intermediate. The choice of method depends on the desired purity and the avoidance of rearranged byproducts.

Protocol 4.1: Electrophilic Hydrobromination of Norbornene

This method leverages the inherent kinetic preference for exo attack on the norbornene double bond. The key is to use conditions that favor the ionic mechanism while minimizing rearrangement.

• Principle: The alkene's π-bond acts as a nucleophile, attacking the proton of HBr to form the 2-norbornyl cation. The high facial selectivity is dictated by the formation of the bridged non-classical ion, which is then trapped by the bromide ion exclusively from the exo face.[9][10]

• Methodology:

  • Dissolve norbornene (1.0 eq) in a non-polar, aprotic solvent such as pentane or anhydrous acetic acid in a flask equipped with a magnetic stirrer and a gas inlet.

  • Cool the solution to 0 °C in an ice bath.

  • Bubble anhydrous hydrogen bromide gas slowly through the solution or add a pre-prepared solution of HBr in acetic acid dropwise over 30 minutes.

  • Monitor the reaction by TLC or GC until the starting material is consumed (typically 1-2 hours).

  • Quench the reaction by pouring the mixture into a separatory funnel containing ice-cold water.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be purified by distillation.

• Causality: The use of a non-polar solvent disfavors the formation of highly charged intermediates and can suppress rearrangement side reactions. Performing the reaction at low temperatures further enhances the kinetic control, maximizing the yield of the desired exo isomer.

Protocol 4.2: Free-Radical Addition of HBr to Norbornene

An alternative approach utilizes a free-radical mechanism to control the stereochemical outcome.

• Principle: In the presence of a radical initiator (e.g., peroxides, AIBN) or UV light, the addition of HBr proceeds via a radical chain reaction.[11] The bromine radical (Br•) is the initial electrophile that adds to the alkene. This addition occurs preferentially from the less-hindered exo face to generate the more stable 2-norbornyl radical. This radical then abstracts a hydrogen atom from HBr to yield the exo product and propagate the chain.

• Methodology:

  • Dissolve norbornene (1.0 eq) and a catalytic amount of a radical initiator (e.g., benzoyl peroxide, ~0.02 eq) in a suitable solvent like CCl₄ or cyclohexane in a quartz reaction vessel.

  • Cool the mixture to 0 °C.

  • While stirring and irradiating with a UV lamp (or heating if using a thermal initiator), bubble anhydrous HBr gas through the solution.

  • Monitor the reaction by GC. The reaction is typically rapid.

  • Upon completion, wash the reaction mixture with aqueous sodium bisulfite solution to destroy excess peroxide, followed by water and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo to obtain exo-2-bromonorbornane.

• Trustworthiness: This method is highly reliable for producing the exo isomer because the steric hindrance of the endo face strongly disfavors the initial addition of the bromine radical, leading to excellent stereocontrol.

Caption: Workflow for Free-Radical Synthesis of Exo-2-Bromonorbornane.

Characterization and Data Analysis

Proper characterization is essential to confirm the identity and isomeric purity of the synthesized exo-2-bromonorbornane.

Table 1: Physical Properties of Exo-2-Bromonorbornane

Property	Value	Source(s)
CAS Number	2534-77-2	[12][13]
Molecular Formula	C₇H₁₁Br	[12][14]
Molecular Weight	175.07 g/mol	[12][13]
Appearance	Liquid	[12]
Boiling Point	82 °C / 29 mmHg	[12][13]
Density	1.363 g/mL at 25 °C	[12][13]
Refractive Index (n20/D)	1.5148	[12][13]

Spectroscopic Analysis: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for distinguishing between the exo and endo isomers. In the ¹H NMR spectrum, the proton at C2 (the carbon bearing the bromine) exhibits a characteristic chemical shift and coupling pattern. For the exo isomer, the C2-H proton is in an endo position and typically shows a smaller coupling constant with the adjacent bridgehead proton (C1-H) compared to the endo isomer.

Conclusion and Future Outlook

The story of exo-2-bromonorbornane is a compelling example of how the study of a single molecule can lead to profound advancements in chemical theory. Its synthesis and reactivity were central to resolving the non-classical carbocation debate, a controversy that reshaped our understanding of chemical bonding and reaction intermediates. The reliable and stereoselective synthetic protocols developed for this compound are a testament to the predictive power of mechanistic organic chemistry. Today, exo-2-bromonorbornane continues to serve as a valuable starting material and a model system in academic research and is an important structural motif for professionals in drug development exploring the chemical space of rigid scaffolds.

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An In-depth Technical Guide to the Thermodynamic Properties of exo-2-Bromonorbornane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core thermodynamic properties of exo-2-bromonorbornane, a key bicyclic organic compound. Understanding these properties is fundamental to predicting its reactivity, stability, and potential applications in organic synthesis and medicinal chemistry. This document moves beyond a simple listing of data points to explain the causality behind experimental and computational approaches, ensuring a robust and self-validating understanding of the subject.

Introduction to exo-2-Bromonorbornane: Structure and Significance

exo-2-Bromonorbornane, systematically named 2-bromobicyclo[2.2.1]heptane, is a halogenated derivative of norbornane.[1] Its rigid, bicyclic framework and the specific exo stereochemistry of the bromine atom are critical determinants of its chemical behavior.[1] This structure consists of a cyclohexane ring in a boat conformation bridged by a methylene group. The molecular formula is C₇H₁₁Br, and its molecular weight is approximately 175.07 g/mol .[2][3][4]

The unique bridged structure of the norbornane skeleton imparts significant ring strain, which influences the molecule's thermodynamic stability and reactivity. The exo position of the bromine atom is sterically more accessible than the alternative endo position, a factor that profoundly affects its reaction kinetics, particularly in nucleophilic substitution and elimination reactions.[1] Notably, the solvolysis of exo-2-bromonorbornane is a classic example in physical organic chemistry, pivotal to the development of the concept of nonclassical carbocations.[1]

Core Thermodynamic Properties

The thermodynamic properties of a compound govern its energy landscape, dictating the feasibility and spontaneity of its formation and transformations. For exo-2-bromonorbornane, these properties have been investigated through both theoretical calculations and experimental observations.

Enthalpy and Gibbs Free Energy of Formation

The standard enthalpy of formation (ΔfH°) and standard Gibbs free energy of formation (ΔfG°) provide insight into the stability of a molecule relative to its constituent elements in their standard states.

• Standard Enthalpy of Formation (Gas Phase): A calculated value for the standard enthalpy of formation in the gas phase is -42.38 kJ/mol .[1] The negative value indicates that the formation of exo-2-bromonorbornane from elemental carbon, hydrogen, and bromine is an exothermic and thus thermodynamically favorable process.[1]

• Standard Gibbs Free Energy of Formation: The estimated standard Gibbs free energy of formation is 124.07 kJ/mol .[1] This positive value suggests that the formation of the compound from its elements under standard conditions is not spontaneous.

Enthalpies of Phase Transitions

The enthalpies of fusion and vaporization quantify the energy required for phase changes and are crucial for understanding the intermolecular forces and physical state of the compound under different conditions.

• Enthalpy of Fusion (ΔfusH°): The calculated enthalpy of fusion is 14.41 kJ/mol .[1] This value represents the energy needed to transition the compound from a solid to a liquid at its melting point.

• Enthalpy of Vaporization (ΔvapH°): The determined enthalpy of vaporization is 37.30 kJ/mol .[1] This is the energy required to convert the liquid to a gas at its boiling point and is indicative of the strength of intermolecular interactions in the liquid phase.

Heat Capacity

The heat capacity (Cp) of a substance measures the amount of heat energy required to raise its temperature by a specific amount. For exo-2-bromonorbornane, the gas-phase heat capacity has been calculated as a function of temperature.[1]

• At its normal boiling point of 438.80 K, the calculated gas-phase heat capacity is 205.03 J/mol·K .[1]

• At its critical temperature of 662.17 K, the heat capacity is calculated to be 284.46 J/mol·K .[1]

The temperature dependence of the heat capacity is a critical parameter for thermodynamic calculations over a range of temperatures.[1]

Summary of Thermodynamic and Physical Data

Property	Value	Unit	Source
Thermodynamic Properties
Standard Enthalpy of Formation (gas)	-42.38	kJ/mol	[1]
Standard Gibbs Free Energy of Formation	124.07	kJ/mol	[1]
Enthalpy of Fusion	14.41	kJ/mol	[1]
Enthalpy of Vaporization	37.30	kJ/mol	[1]
Gas Phase Heat Capacity (at 438.80 K)	205.03	J/mol·K	[1]
Gas Phase Heat Capacity (at 662.17 K)	284.46	J/mol·K	[1]
Physical Properties
Molecular Weight	175.07	g/mol	[4]
Density (at 25 °C)	1.363 - 1.464	g/mL	[1][5][6]
Boiling Point	82 °C at 29 mmHg	[5][6]
183.8 °C at 760 mmHg	[1]
Vapor Pressure (at 25 °C)	1.04	mmHg	[1][5]
Refractive Index (n20/D)	1.5148	[5][6]
Flash Point	60	°C	[1]

Experimental and Computational Methodologies

The determination of thermodynamic properties relies on a combination of experimental techniques and computational modeling.

Experimental Protocols

Calorimetry for Enthalpy Determination:

• Combustion Calorimetry (for Enthalpy of Formation):

  • A precisely weighed sample of exo-2-bromonorbornane is placed in a bomb calorimeter.

  • The bomb is pressurized with pure oxygen.

  • The sample is ignited, and the heat released during combustion is measured by the temperature change of the surrounding water bath.

  • The standard enthalpy of formation is then calculated using Hess's law, from the experimentally determined enthalpy of combustion and the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and HBr).

• Differential Scanning Calorimetry (DSC) (for Enthalpy of Fusion):

  • A small, encapsulated sample is placed in the DSC instrument alongside an empty reference pan.

  • The temperature of both the sample and the reference is increased at a constant rate.

  • The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

  • The enthalpy of fusion is determined by integrating the area of the peak corresponding to the melting transition.

Vapor Pressure Measurement for Enthalpy of Vaporization:

• The vapor pressure of exo-2-bromonorbornane is measured at various temperatures using a static or dynamic method.

• The Clausius-Clapeyron equation is then used to determine the enthalpy of vaporization from the slope of a plot of the natural logarithm of vapor pressure versus the inverse of the absolute temperature.

Computational Chemistry Approaches

Computational thermodynamics utilizes computer simulations to calculate thermodynamic properties.[7] These methods are particularly useful when experimental data is scarce or difficult to obtain.

• Quantum Chemistry Methods: Techniques like Hartree-Fock and Density Functional Theory (DFT) can be used to solve the electronic Schrödinger equation, providing insights into the electronic structure and energy of the molecule.[7]

• Statistical Mechanics: This theoretical framework connects the microscopic properties of molecules to their macroscopic thermodynamic quantities.[7] Partition functions, which describe the distribution of energy states, are central to these calculations.[7]

• Molecular Simulations: Methods such as Monte Carlo and molecular dynamics can be employed to sample the different possible configurations of a system and calculate ensemble averages to derive thermodynamic properties.[7]

Thermodynamic Implications for Reactivity: The Case of Solvolysis

The thermodynamic properties of exo-2-bromonorbornane are intrinsically linked to its chemical reactivity. The solvolysis of this compound, typically in a protic solvent like ethanol or acetic acid, is a cornerstone of physical organic chemistry for illustrating the concept of nonclassical carbocations.[1]

The solvolysis of exo-2-bromonorbornane proceeds significantly faster than its endo counterpart. This rate enhancement is attributed to the participation of the C1-C6 sigma bond in stabilizing the developing positive charge at C2 as the bromide ion departs. This "anchimeric assistance" leads to the formation of a bridged, nonclassical 2-norbornyl cation.[1] This intermediate is more stable than a simple secondary carbocation, thus lowering the activation energy of the reaction.

The stereochemical outcome of the solvolysis provides further evidence for the symmetrical, nonclassical nature of the carbocation intermediate. Solvolysis of either optically active exo- or endo-2-norbornyl derivatives leads to almost exclusively racemic exo-products, indicating that the intermediate has a plane of symmetry.[1]

Visualizing Key Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Structure of exo-2-Bromonorbornane

Caption: Workflow for determining thermodynamic properties.

Solvolysis Pathway of exo-2-Bromonorbornane

Caption: Simplified solvolysis pathway of exo-2-bromonorbornane.

Conclusion

The thermodynamic properties of exo-2-bromonorbornane provide a quantitative foundation for understanding its stability and reactivity. The interplay between its strained bicyclic structure and the stereochemistry of the bromine substituent leads to unique chemical behavior, most notably demonstrated by its solvolysis to form the nonclassical 2-norbornyl cation. The combination of computational and experimental methods offers a powerful approach to characterizing the thermodynamics of such complex molecules, which is essential for their application in synthetic and medicinal chemistry.

References

• exo-2-Bromonorbornane | 2534-77-2. (2023, August 15). [Link]

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Navigating the Synthesis Landscape: A Health and Safety Guide to exo-2-Bromonorbornane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Exo-2-Bromonorbornane, a bicyclic organic compound, serves as a versatile intermediate in the synthesis of a variety of complex molecules, particularly in the realm of drug discovery and materials science. Its rigid bicyclo[2.2.1]heptane framework provides a unique stereochemical scaffold, making it a valuable building block for creating compounds with specific three-dimensional orientations. However, as with many halogenated organic compounds, a thorough understanding of its health and safety profile is paramount for its responsible and safe handling in a laboratory setting. This guide provides an in-depth overview of the known health and safety information for exo-2-Bromonorbornane, offering practical guidance for researchers to mitigate risks and ensure a safe working environment.

Hazard Identification and Classification

Exo-2-Bromonorbornane is classified under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) with the following hazard categories:

• Flammable liquids, Category 3 (H226): Flammable liquid and vapour.[1][2][3]

• Skin irritation, Category 2 (H315): Causes skin irritation.[1][2][3]

• Serious eye irritation, Category 2 (H319): Causes serious eye irritation.[1][2][3]

• Specific target organ toxicity — single exposure, Category 3 (H335): May cause respiratory irritation.[1][2][3]

Signal Word: Warning

Hazard Pictograms:

Precautionary Statements: A comprehensive list of precautionary statements, including prevention, response, storage, and disposal, can be found in the Safety Data Sheet (SDS).[4] Key preventative measures include keeping away from heat and ignition sources, wearing protective gloves, clothing, and eye/face protection, and using only in a well-ventilated area.[4]

Toxicological Profile: A Data Gap

A critical aspect of working with any chemical is understanding its toxicological properties. However, for exo-2-Bromonorbornane, there is a significant lack of specific toxicological data.[4][5] Searches for acute toxicity (oral, dermal, and inhalation), chronic toxicity, carcinogenicity, and metabolism studies have consistently yielded "no data available."[4][5]

This data gap necessitates a cautious approach. In the absence of specific information, it is prudent to treat exo-2-Bromonorbornane with the same level of caution as other alkyl halides, some of which are known to have harmful toxicological effects. For instance, some brominated compounds have been shown to be multisite carcinogens in laboratory animals.[6] While this does not directly implicate exo-2-Bromonorbornane, it underscores the need for stringent safety measures to minimize exposure.

The metabolism of related bicyclic monoterpenes has been studied, but direct metabolic pathways for exo-2-Bromonorbornane in humans or animals have not been elucidated.[7]

Given the lack of specific data, the primary focus for ensuring safety when handling exo-2-Bromonorbornane must be on minimizing all routes of exposure: inhalation, skin contact, and ingestion.

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to safety, incorporating both engineering controls and personal protective equipment, is essential when working with exo-2-Bromonorbornane.

Engineering Controls

The primary engineering control for handling this volatile and irritating compound is a properly functioning chemical fume hood. All manipulations of exo-2-Bromonorbornane, including weighing, transferring, and conducting reactions, should be performed within a fume hood to prevent the inhalation of vapors.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent skin and eye contact.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also be worn when there is a risk of splashing.

Skin Protection:

• Lab Coat: A flame-resistant lab coat should be worn and kept fastened to protect against splashes and spills.

• Footwear: Closed-toe shoes are required in any laboratory setting.

Respiratory Protection: When engineering controls are not sufficient to maintain exposure below acceptable limits, or during certain non-routine operations, respiratory protection may be necessary. A NIOSH-approved respirator with an organic vapor cartridge is recommended.[9] The selection of the appropriate respirator and cartridge should be made in consultation with a qualified safety professional and as part of a comprehensive respiratory protection program.

The following diagram illustrates the hierarchy of controls for safely handling exo-2-Bromonorbornane.

Caption: Hierarchy of controls for managing risks associated with exo-2-Bromonorbornane.

Safe Handling, Storage, and Disposal

Handling

• Always handle exo-2-Bromonorbornane in a well-ventilated area, preferably a chemical fume hood.

• Avoid contact with skin and eyes.

• Avoid inhalation of vapor or mist.

• Keep away from open flames, sparks, and other ignition sources.

• Use non-sparking tools.

• Ground and bond containers when transferring material.

Storage

• Store in a tightly closed container in a dry and well-ventilated place.

• Keep cool.

• Store away from incompatible materials such as strong oxidizing agents.

Disposal

As a halogenated organic compound, exo-2-Bromonorbornane waste must be disposed of as hazardous waste. It should be collected in a designated, properly labeled, and sealed container for halogenated organic waste. Do not mix with non-halogenated waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

First-Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a physician.[4]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Consult a physician.[4]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[4]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[4]

Accidental Release Measures

In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources of ignition. Wear appropriate personal protective equipment, including respiratory protection if necessary. Contain the spill using an inert absorbent material and collect it in a suitable container for disposal.

The following flowchart outlines the general response to a spill of exo-2-Bromonorbornane.

Caption: Emergency response flowchart for an exo-2-Bromonorbornane spill.

Illustrative Experimental Protocol: Nucleophilic Substitution

The following is a representative protocol for a nucleophilic substitution reaction using exo-2-Bromonorbornane. This is for illustrative purposes only and should be adapted and subjected to a thorough risk assessment before implementation.

Reaction: Synthesis of exo-2-Azidonorbornane

Materials:

• exo-2-Bromonorbornane

• Sodium azide (NaN₃) - ACUTELY TOXIC

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Standard glassware for workup and purification

Procedure:

• Set up the reaction: In a chemical fume hood, equip a dry round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charge the flask: Add sodium azide (handle with extreme care as it is highly toxic) and anhydrous DMF to the flask.

• Add the substrate: While stirring, add exo-2-Bromonorbornane to the flask.

• Heat the reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) and maintain for the required time, monitoring the reaction progress by a suitable technique (e.g., TLC or GC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing water.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent in vacuo.

• Purification: Purify the crude product by a suitable method, such as column chromatography or distillation.

Causality behind Experimental Choices:

• Anhydrous DMF: Used as a polar aprotic solvent to dissolve the reactants and facilitate the SN2 reaction.

• Sodium Azide: A potent nucleophile for introducing the azido group. Its high toxicity necessitates careful handling in a fume hood.

• Aqueous Work-up: To remove the DMF solvent and unreacted sodium azide.

• Saturated Sodium Bicarbonate Wash: To neutralize any acidic impurities.

• Brine Wash: To remove residual water from the organic layer.

Conclusion

Exo-2-Bromonorbornane is a valuable reagent for synthetic chemists. While a comprehensive toxicological profile is currently unavailable, its known hazards as a flammable, skin, eye, and respiratory irritant demand a rigorous approach to safety. By implementing robust engineering controls, utilizing appropriate personal protective equipment, and adhering to safe handling and disposal practices, researchers can effectively mitigate the risks associated with this compound. This guide serves as a foundational resource, and it is incumbent upon every scientist to supplement this information with site-specific risk assessments and a continuous commitment to a strong safety culture in the laboratory.

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Protocols & Analytical Methods

Application Notes and Protocols: Nucleophilic Substitution Reactions of exo-2-Bromonorbornane

Introduction: The Enduring Intrigue of the Norbornyl System

The bicyclo[2.2.1]heptane, or norbornane, framework has captivated the minds of organic chemists for decades. Its rigid, strained structure presents a unique canvas for studying reaction mechanisms, particularly nucleophilic substitution. exo-2-Bromonorbornane, a key derivative, has been central to one of the most significant debates in physical organic chemistry: the nature of the 2-norbornyl cation.[1] This guide provides an in-depth exploration of the nucleophilic substitution reactions of exo-2-bromonorbornane, offering both a robust theoretical framework and detailed experimental protocols for researchers, scientists, and drug development professionals. Our focus is to bridge the gap between textbook theory and practical application, illuminating the "why" behind the "how" in the laboratory.

Mechanistic Insights: The Non-Classical Carbocation

The reactivity of exo-2-bromonorbornane in nucleophilic substitution is dominated by the formation of the 2-norbornyl cation.[1] Unlike simple alkyl halides, the ionization of the exo isomer is significantly accelerated by a phenomenon known as anchimeric assistance, or neighboring group participation.[2][3] The σ-electrons of the C1-C6 bond participate in the departure of the bromide leaving group, leading to a delocalized, bridged carbocation intermediate often referred to as a "non-classical" ion.[4][5] This concept, first proposed by Saul Winstein, explains the remarkable rate enhancement of solvolysis for the exo isomer compared to its endo counterpart.[6] The endo isomer's geometry is prohibitive to this type of participation, resulting in a much slower reaction rate.[3]

The formation of this symmetrical, non-classical carbocation has profound stereochemical consequences. Attack by a nucleophile can occur with equal probability at either C1 or C2, but almost exclusively from the exo face due to steric hindrance from the bicyclic framework.[1][2] This leads to the formation of a racemic mixture of exo products, even when starting with an enantiomerically pure substrate.[2][6] The high degree of stereoselectivity, with virtually no endo product formation, is a hallmark of this reaction.[2] The structure of the non-classical 2-norbornyl cation has been a subject of intense debate but has been confirmed by various spectroscopic techniques and, ultimately, by X-ray crystallography.[2][7]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for conducting nucleophilic substitution reactions on exo-2-bromonorbornane. These are designed to be self-validating, with clear checkpoints and analytical procedures to ensure the integrity of the results.

Protocol 1: Solvolysis of exo-2-Bromonorbornane in Acetic Acid (Acetolysis)

This protocol details the classic acetolysis of exo-2-bromonorbornane, a reaction pivotal to the development of the non-classical ion theory.

Materials:

• exo-2-Bromonorbornane (CAS 2534-77-2)[8]

• Glacial Acetic Acid

• Anhydrous Sodium Acetate

• Diethyl Ether

• Saturated Sodium Bicarbonate Solution

• Anhydrous Magnesium Sulfate

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Gas Chromatography-Mass Spectrometry (GC-MS) equipment[9]

• Nuclear Magnetic Resonance (NMR) spectrometer[10]

Procedure:

• Reaction Setup: In a clean, dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5.0 g of exo-2-bromonorbornane in 100 mL of glacial acetic acid.

• Addition of Base: Add 5.0 g of anhydrous sodium acetate to the solution. The sodium acetate acts as a buffer to neutralize the hydrobromic acid generated during the reaction.

• Reaction: Heat the mixture to reflux (approximately 118 °C) with vigorous stirring. Monitor the reaction progress by taking small aliquots periodically and analyzing them by GC-MS. The disappearance of the starting material and the appearance of the product, exo-2-acetoxynorbornane, will indicate the reaction's progression. The reaction is typically complete within 24-48 hours.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into 250 mL of cold water.

  • Transfer the aqueous mixture to a 500 mL separatory funnel and extract with diethyl ether (3 x 75 mL).

  • Combine the organic layers and wash sequentially with 100 mL of water, 100 mL of saturated sodium bicarbonate solution (until effervescence ceases), and finally with 100 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Isolation and Characterization:

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by fractional distillation or column chromatography (silica gel, hexane:ethyl acetate gradient).

  • Characterize the final product, exo-2-acetoxynorbornane, using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The stereochemical outcome (exclusive exo product) can be confirmed by comparing the NMR spectra with literature data.

Data Presentation:

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)
exo-2-Bromonorbornane	175.07	5.0	28.6
Sodium Acetate	82.03	5.0	60.9
Product
exo-2-Acetoxynorbornane	154.21	Theoretical Yield: 4.41 g

Protocol 2: SN2-type Substitution with a Strong Nucleophile

While SN1 pathways dominate in solvolytic conditions, reactions with strong, non-basic nucleophiles in aprotic polar solvents can favor an SN2-like mechanism, although the rigid bicyclic structure presents significant steric hindrance to backside attack.[1][11]

Materials:

• exo-2-Bromonorbornane

• Sodium Azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Diethyl Ether

• Water

• Anhydrous Magnesium Sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Infrared (IR) Spectrometer[12]

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 2.0 g of exo-2-bromonorbornane in 40 mL of anhydrous DMF.

• Nucleophile Addition: Add 1.5 g of sodium azide to the solution.

• Reaction: Heat the mixture to 80 °C with stirring. Monitor the reaction by TLC or GC-MS.

• Workup:

  • After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature and pour it into 100 mL of water.

  • Extract the aqueous mixture with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with water (2 x 50 mL) and then with brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

• Isolation and Characterization:

  • Filter and concentrate the solution using a rotary evaporator.

  • Purify the resulting exo-2-azidonorbornane by column chromatography.

  • Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy. The presence of a strong azide stretch in the IR spectrum (around 2100 cm⁻¹) is a key diagnostic feature.

Data Presentation:

Reactant	Molar Mass ( g/mol )	Amount (g)	Moles (mmol)
exo-2-Bromonorbornane	175.07	2.0	11.4
Sodium Azide	65.01	1.5	23.1
Product
exo-2-Azidonorbornane	137.18	Theoretical Yield: 1.56 g

Visualization of Reaction Mechanisms

To further elucidate the concepts discussed, the following diagrams illustrate the key mechanistic pathways.

Caption: A simplified representation of an SN2-like reaction on exo-2-Bromonorbornane.

Conclusion and Future Directions

The study of nucleophilic substitution reactions of exo-2-bromonorbornane continues to be a cornerstone of mechanistic organic chemistry education and research. The protocols and theoretical background provided herein offer a comprehensive guide for professionals in the field. Understanding these fundamental principles is crucial for the rational design of synthetic routes for complex bicyclic molecules, which are prevalent in natural products and pharmaceuticals. Further research in this area may involve exploring the influence of novel nucleophiles and solvent systems on the reaction pathways, as well as computational studies to further refine our understanding of the transition states and intermediates involved.

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Application Notes and Protocols: Unraveling the Elimination Reaction Pathways of exo-2-Bromonorbornane

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Reactivity of the Norbornyl System

The bicyclo[2.2.1]heptane, or norbornane, framework is a rigid and sterically constrained system that has played a pivotal role in the development of modern physical organic chemistry. Its unique geometry locks the cyclohexane ring in a boat-like conformation, preventing chair-flips and providing a fixed orientation of substituents. This rigidity makes norbornyl derivatives, such as exo-2-bromonorbornane, exceptional substrates for studying reaction mechanisms, particularly substitution and elimination pathways. The stereochemical and electronic constraints of this system often lead to unexpected reactivity and product distributions compared to their acyclic counterparts.

A key feature of the norbornyl system is its propensity to form a stabilized "non-classical" carbocation.[1][2][3] This bridged carbocation, where the positive charge is delocalized over three carbons through a 3-center-2-electron bond, has been a subject of extensive debate and research.[1][4] The formation of this intermediate profoundly influences the outcome of reactions proceeding through a carbocationic pathway, such as E1 eliminations and SN1 substitutions.[3][5] Understanding the factors that govern the competition between concerted (E2) and stepwise (E1) elimination pathways in exo-2-bromonorbornane is crucial for synthetic chemists aiming to control product formation.

These application notes provide a detailed examination of the elimination reaction pathways of exo-2-bromonorbornane, offering both mechanistic insights and practical experimental protocols.

Mechanistic Pathways: E1 vs. E2 Elimination

The elimination of HBr from exo-2-bromonorbornane can proceed through two primary mechanistic pathways: the unimolecular E1 reaction and the bimolecular E2 reaction. The operative mechanism is highly dependent on the reaction conditions, particularly the strength of the base and the polarity of the solvent.[6][7]

The E1 Pathway: A Stepwise Mechanism via a Non-Classical Carbocation

The E1 mechanism is a two-step process that begins with the slow, rate-determining departure of the leaving group (bromide) to form a carbocation intermediate.[6][8] In the case of exo-2-bromonorbornane, this intermediate is the iconic non-classical 2-norbornyl cation.[5][9] This symmetrical, bridged structure is key to understanding the product distribution.[4] In the second, fast step, a weak base abstracts a proton from a carbon adjacent to the carbocation, leading to the formation of an alkene.

Due to the structure of the norbornyl cation, proton abstraction can occur from C1 or C3, leading to the formation of norbornene, or from C6, leading to the formation of nortricyclene through a Wagner-Meerwein rearrangement. The solvolysis of exo-norbornyl derivatives is known to be significantly faster than their endo counterparts, a phenomenon attributed to the anchimeric assistance (neighboring group participation) of the C1-C6 sigma bond in stabilizing the developing positive charge during the ionization of the exo leaving group.[2][4]

The E2 Pathway: A Concerted Mechanism

The E2 mechanism is a one-step, concerted process where a strong base removes a proton, and the leaving group departs simultaneously to form a double bond.[6][10][11] The stereochemistry of the E2 reaction is a critical consideration. For the reaction to proceed efficiently, the β-hydrogen and the leaving group must be in a periplanar arrangement, with a strong preference for an anti-periplanar geometry.[12][13][14]

In the rigid norbornane framework, the dihedral angles are fixed. For exo-2-bromonorbornane, the endo-hydrogen at C3 is not anti-periplanar to the exo-bromine. The only hydrogen that can achieve an anti-periplanar arrangement is the exo-hydrogen at C3, but this requires significant distortion of the bicyclic frame. The syn-periplanar elimination involving the endo-hydrogen at C3 is also possible but generally less favored. These stereochemical constraints can significantly influence the rate and outcome of the E2 reaction.

Visualizing the Reaction Pathways

Caption: Competing E1 and E2 elimination pathways for exo-2-Bromonorbornane.

Experimental Protocols

The following protocols are designed to favor either the E1 or E2 pathway for the elimination of HBr from exo-2-bromonorbornane.

Protocol 1: E1 Elimination via Solvolysis

This protocol promotes the E1 pathway through solvolysis in a polar protic solvent with a weak base.

Materials:

• exo-2-Bromonorbornane

• 80% Aqueous Ethanol

• Calcium Carbonate (to neutralize the HBr produced)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate

• Rotary evaporator

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine exo-2-bromonorbornane (5.0 g, 28.5 mmol) and 80% aqueous ethanol (50 mL).

• Add powdered calcium carbonate (3.0 g, 30 mmol) to the mixture.

• Heat the reaction mixture to reflux with stirring for 4 hours.

• Cool the mixture to room temperature and filter to remove any remaining calcium carbonate.

• Transfer the filtrate to a separatory funnel and add 100 mL of water.

• Extract the aqueous mixture with diethyl ether (3 x 30 mL).

• Combine the organic extracts and wash with saturated aqueous sodium bicarbonate (20 mL) followed by brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• Analyze the product mixture by GC-MS to determine the ratio of norbornene and nortricyclene.

Protocol 2: E2 Elimination with a Strong, Bulky Base

This protocol is designed to favor the E2 pathway using a strong, sterically hindered base in a non-polar solvent.[15][16][17]

Materials:

• exo-2-Bromonorbornane

• Potassium tert-butoxide (KOtBu)

• Anhydrous tert-butanol

• Round-bottom flask with a reflux condenser and nitrogen inlet

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Pentane

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate

• Distillation apparatus

• Gas chromatograph (GC) or ¹H NMR spectrometer

Procedure:

• Safety Note: Potassium tert-butoxide is a flammable solid that reacts violently with water and is corrosive.[15] Handle in a fume hood with appropriate personal protective equipment.

• In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, dissolve potassium tert-butoxide (4.8 g, 42.8 mmol) in anhydrous tert-butanol (40 mL).

• Add exo-2-bromonorbornane (5.0 g, 28.5 mmol) to the stirred solution under a nitrogen atmosphere.

• Heat the reaction mixture to reflux (approximately 82 °C) and maintain for 2 hours.

• Cool the reaction mixture to room temperature and add 50 mL of pentane.

• Wash the organic layer with water (2 x 30 mL) and then with brine (30 mL) in a separatory funnel.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the pentane and tert-butanol by simple distillation.

• Analyze the product (primarily norbornene) by GC or ¹H NMR spectroscopy.[18][19][20][21][22]

Expected Product Distributions and Data Analysis

The choice of reaction conditions will significantly impact the ratio of elimination products. The following table summarizes the expected outcomes.

Pathway	Conditions	Major Product(s)	Minor Product(s)	Analytical Technique
E1	80% aq. EtOH, reflux	Norbornene, Nortricyclene	Substitution products	GC-MS[23][24][25]
E2	KOtBu, t-BuOH, reflux	Norbornene	Nortricyclene (trace)	GC, ¹H NMR[23][26]

Data Analysis:

• Gas Chromatography (GC): Product ratios can be determined by integrating the peak areas in the gas chromatogram. Retention times should be compared to authentic standards of norbornene and nortricyclene.

• ¹H NMR Spectroscopy: The characteristic olefinic protons of norbornene appear around 6.0 ppm. The spectrum of nortricyclene is more complex, lacking olefinic signals but showing characteristic signals for the cyclopropyl protons.

Workflow for Product Analysis

Caption: General workflow for the analysis of elimination reaction products.

Conclusion

The elimination reactions of exo-2-bromonorbornane serve as a classic example of how stereoelectronic factors and reaction conditions dictate mechanistic pathways. By carefully selecting the base and solvent, researchers can selectively favor either the E1 pathway, which proceeds through the fascinating non-classical 2-norbornyl cation to yield a mixture of products, or the E2 pathway, which is governed by strict stereochemical requirements. The protocols and analytical methods detailed in these notes provide a robust framework for investigating these fundamental principles of organic chemistry, with applications in synthetic strategy and mechanistic studies.

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Application Notes and Protocols for the Formation of Grignard Reagents from exo-2-Bromonorbornane

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of Grignard reagents from sterically hindered and structurally complex alkyl halides, such as exo-2-bromonorbornane, presents unique challenges compared to simpler substrates. This guide provides a comprehensive overview of the theoretical and practical considerations for the successful formation of 2-norbornylmagnesium bromide. We delve into the mechanistic nuances, offer detailed, field-tested protocols for magnesium activation and reagent formation, and provide troubleshooting strategies to overcome common experimental hurdles. The protocols outlined herein are designed to be self-validating, ensuring reliable and reproducible results for downstream applications in complex molecule synthesis.

Introduction: The Challenge of the Bicyclic System

The [2.2.1]bicyclic framework of norbornane derivatives introduces significant steric hindrance around the C-Br bond. This bulkiness can impede the approach of the alkyl halide to the magnesium surface, a critical step in Grignard reagent formation. Consequently, standard procedures often result in low yields or reaction failure. The formation of the Grignard reagent from exo-2-bromonorbornane is a key step in the synthesis of various biologically active molecules and complex organic structures. Therefore, a robust and well-understood protocol is essential for researchers in organic synthesis and drug development.

Mechanistic Considerations: A Radical Pathway

The formation of Grignard reagents is generally understood to proceed through a radical mechanism initiated by a single-electron transfer (SET) from the magnesium metal to the organic halide.[1][2] This process involves the formation of a radical anion, which then fragments to generate an alkyl radical and a halide anion. These species subsequently react with the magnesium surface to form the organomagnesium compound.[3]

In the case of exo-2-bromonorbornane, the stability of the resulting 2-norbornyl radical and the stereochemistry of the starting material are important considerations. The exo configuration is generally more reactive towards Grignard formation than the endo isomer due to reduced steric hindrance for the approach to the magnesium surface.

The Critical Role of Magnesium Activation

The success of a Grignard reaction, particularly with challenging substrates, hinges on the reactivity of the magnesium metal. A passivating layer of magnesium oxide (MgO) on the surface of the magnesium turnings can prevent the reaction from initiating.[4] Therefore, effective activation to expose a fresh, reactive metal surface is paramount.

Several methods for magnesium activation have been developed, each with its own advantages:

• Iodine Activation: A crystal of iodine is often added to the reaction flask. The iodine etches the magnesium surface, removing the oxide layer and revealing fresh metal.[5]

• 1,2-Dibromoethane (DBE) Activation: DBE reacts with magnesium to form ethylene gas and magnesium bromide, effectively cleaning the metal surface. The evolution of gas provides a visual cue that the magnesium is active.[4]

• Mechanical Activation: Grinding the magnesium turnings in a dry mortar and pestle before the reaction can break the oxide layer and increase the surface area.

• Rieke Magnesium: For particularly unreactive halides, the use of highly reactive Rieke magnesium, prepared by the reduction of a magnesium salt, can be highly effective.[6][7][8]

For the formation of the 2-norbornyl Grignard reagent, a combination of mechanical and chemical activation using iodine or 1,2-dibromoethane is typically sufficient.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
exo-2-Bromonorbornane	>98%	Commercially Available	Ensure dryness
Magnesium Turnings	Grignard Grade	Commercially Available
Anhydrous Diethyl Ether or THF	Dri-Solv or equivalent	Commercially Available	Must be strictly anhydrous
Iodine	Crystal, Reagent Grade	Commercially Available
1,2-Dibromoethane	Anhydrous, >99%	Commercially Available
Anhydrous HCl in Diethyl Ether	1.0 M solution	Commercially Available	For titration
Salicylaldehyde Phenylhydrazone	Indicator	Synthesized or Commercially Available	For titration

Workflow for Grignard Reagent Formation

Caption: Experimental workflow for the synthesis of 2-norbornylmagnesium bromide.

Detailed Protocol for the Synthesis of 2-Norbornylmagnesium Bromide

Safety Precautions: This reaction is highly sensitive to air and moisture and should be performed under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents are essential. Diethyl ether is extremely flammable.

• Apparatus Setup: Assemble a three-necked, round-bottomed flask equipped with a magnetic stirrer, a reflux condenser fitted with a drying tube or nitrogen inlet, and a pressure-equalizing dropping funnel. All glassware must be rigorously flame-dried under vacuum or a stream of inert gas and allowed to cool to room temperature under an inert atmosphere.

• Magnesium Activation:

  • To the flask, add magnesium turnings (1.2 equivalents relative to the exo-2-bromonorbornane).

  • Add a single crystal of iodine or a few drops of 1,2-dibromoethane.

  • Add a small amount of anhydrous diethyl ether or THF, just enough to cover the magnesium.

  • Gently warm the flask with a heat gun until the color of the iodine fades or bubbles of ethylene are observed, indicating activation of the magnesium.

• Initiation of the Grignard Reaction:

  • In the dropping funnel, prepare a solution of exo-2-bromonorbornane (1.0 equivalent) in anhydrous diethyl ether or THF.

  • Add a small portion (approximately 10%) of the halide solution to the activated magnesium. The reaction should initiate, as evidenced by a gentle refluxing of the solvent and the appearance of a cloudy, grayish solution. If the reaction does not start, gentle warming may be necessary.

• Formation of the Grignard Reagent:

  • Once the reaction has initiated, add the remaining solution of exo-2-bromonorbornane dropwise from the addition funnel at a rate that maintains a steady but controllable reflux.

  • After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete consumption of the magnesium. The final solution should be a homogenous, dark grey to brown color.

Titration of the Grignard Reagent

It is crucial to determine the exact concentration of the prepared Grignard reagent before its use in subsequent reactions. A common method is titration against a standard solution of anhydrous acid in the presence of an indicator.

• Carefully quench a known volume (e.g., 1.0 mL) of the Grignard solution in an excess of a standardized solution of anhydrous HCl in diethyl ether.

• Add a few drops of a suitable indicator, such as salicylaldehyde phenylhydrazone.

• Back-titrate the excess HCl with a standardized solution of sodium hydroxide.

Troubleshooting and Optimization

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction fails to initiate	- Inadequate drying of glassware or solvents- Passivated magnesium	- Rigorously flame-dry all glassware and use freshly distilled anhydrous solvents.- Re-activate magnesium with fresh iodine or 1,2-dibromoethane. Consider mechanical activation.
Low yield of Grignard reagent	- Incomplete reaction- Wurtz coupling side reaction	- Increase reaction time or gently heat to reflux.- Dilute the reaction mixture and ensure slow, controlled addition of the alkyl halide.
Formation of significant byproducts	- Presence of oxygen	- Ensure a robust inert atmosphere is maintained throughout the reaction.

Conclusion

The successful formation of a Grignard reagent from the sterically demanding exo-2-bromonorbornane is achievable with careful attention to experimental detail. The key factors for success are the rigorous exclusion of water and air, the effective activation of the magnesium surface, and controlled reaction conditions to favor the desired Grignard formation over side reactions. The protocols and insights provided in this guide offer a solid foundation for researchers to reliably synthesize this valuable organometallic intermediate for their synthetic endeavors.

Visualization of the Reaction Mechanism

Caption: Proposed radical mechanism for Grignard reagent formation.

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Application Notes & Protocols: Exo-2-Bromonorbornane as a Cornerstone in the Study of Nonclassical Carbocations

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the pivotal role of exo-2-bromonorbornane in the elucidation of nonclassical carbocation theory. This document delves into the historical context, experimental design, and detailed protocols that established the 2-norbornyl cation as the archetypal nonclassical ion, a concept that has profoundly influenced our understanding of reaction mechanisms in organic chemistry.

Introduction: The Genesis of the Nonclassical Ion Debate

The study of the solvolysis of 2-norbornyl derivatives stands as a landmark in physical organic chemistry, sparking a decades-long debate that fundamentally reshaped the understanding of carbocation intermediates. In 1949, Saul Winstein and D. S. Trifan initiated this scientific discourse by observing that the acetolysis of exo-2-norbornyl brosylate was 350 times faster than its endo isomer.[1][2] Furthermore, the reaction of the optically active exo starting material yielded a completely racemic mixture of the exo-acetate product.[1][3] These findings were inconsistent with the behavior of a simple, classical secondary carbocation.

To rationalize these observations, Winstein proposed the formation of a symmetrical, bridged "nonclassical" carbocation intermediate where the C1-C6 sigma bond provides anchimeric assistance to the departing leaving group.[1] This bridged structure, with its delocalized positive charge, would be achiral, thus explaining the racemic product. The favorable orbital alignment for this assistance in the exo isomer accounted for its significantly enhanced reaction rate.[4][5]

This revolutionary idea was met with considerable skepticism, most notably from Herbert C. Brown. Brown argued that the experimental data could be explained by a rapid equilibrium between two classical carbocation structures, with the steric hindrance of the endo face accounting for the rate difference and product stereochemistry.[4][6] This set the stage for one of the most significant intellectual debates in the history of chemistry.

The Critical Role of Exo-2-Bromonorbornane and its Analogs

Exo-2-bromonorbornane and other exo-2-norbornyl derivatives with good leaving groups (e.g., tosylates, brosylates) are the substrates of choice for these studies due to the following key reasons:

• Stereochemical Purity: The rigid bicyclic structure of norbornane allows for the synthesis and isolation of stereochemically pure exo and endo isomers, which is crucial for comparative rate studies.

• Leaving Group Ability: Bromide, tosylate, and brosylate are excellent leaving groups, facilitating the formation of the carbocation intermediate under solvolytic conditions.

• Ideal Geometry for Anchimeric Assistance: In the exo isomer, the C1-C6 σ-bond is positioned anti-periplanar to the leaving group at C2, an optimal arrangement for neighboring group participation to stabilize the developing positive charge.[4]

The following diagram illustrates the ionization of exo- and endo-2-norbornyl derivatives and the proposed intermediate structures at the heart of the debate.

Caption: Figure 1. Competing hypotheses for the solvolysis of 2-norbornyl derivatives.

Experimental Protocols: Investigating Nonclassical Carbocations

The following protocols outline the key experiments used to study the behavior of exo-2-bromonorbornane and its analogs in the context of nonclassical carbocation formation.

Synthesis of Exo-2-Bromonorbornane

A common route to exo-2-bromonorbornane involves the hydrobromination of norbornene. The stereochemical outcome of this reaction is crucial and often favors the exo product due to steric hindrance on the endo face.

Protocol 1: Hydrobromination of Norbornene

• Reaction Setup: In a fume hood, dissolve norbornene in a suitable anhydrous, non-polar solvent (e.g., pentane or dichloromethane) in a round-bottom flask equipped with a magnetic stirrer and a gas inlet.

• Gas Addition: Cool the solution in an ice bath and bubble anhydrous hydrogen bromide (HBr) gas through the solution. The reaction is typically rapid.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Workup: Once the reaction is complete, carefully quench any excess HBr by bubbling nitrogen gas through the solution or by washing with a saturated sodium bicarbonate solution.

• Purification: Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by distillation or column chromatography to yield pure exo-2-bromonorbornane.

Kinetic Studies: Solvolysis Rate Determination

Measuring the relative rates of solvolysis of the exo and endo isomers is a cornerstone experiment. The significant rate enhancement of the exo isomer provides strong evidence for anchimeric assistance.

Protocol 2: Comparative Solvolysis Rate Measurement by Titration

• Solvent Preparation: Prepare a solution of the desired solvent, typically acetic acid, containing a known concentration of a non-nucleophilic base (e.g., sodium acetate) to neutralize the acid produced during solvolysis.

• Substrate Preparation: Prepare separate, equimolar solutions of exo-2-bromonorbornane and endo-2-bromonorbornane in the solvent.

• Reaction Initiation: Place the reaction flasks in a constant temperature bath. At time zero, add the substrate to the solvent.

• Aliquot Analysis: At regular time intervals, withdraw aliquots from each reaction mixture and quench the reaction by adding the aliquot to a cold solvent (e.g., acetone).

• Titration: Titrate the amount of unreacted base in the quenched aliquots with a standardized solution of a strong acid (e.g., perchloric acid in acetic acid) using a suitable indicator.

• Data Analysis: The decrease in the concentration of the base over time corresponds to the progress of the solvolysis reaction. Plot the appropriate kinetic data (e.g., ln([Base]t/[Base]0) vs. time) to determine the first-order rate constant (k) for each isomer.

Substrate	Solvent	Relative Rate (k_exo / k_endo)	Reference(s)
2-Norbornyl Brosylate	Acetic Acid	~350	[1]
2-Norbornyl p-Toluenesulfonate	Acetic Acid	~281	[5]
2-Norbornyl p-Toluenesulfonate	Formic Acid	~1694	[5]

Table 1. Representative Solvolysis Rate Ratios for exo- vs. endo-2-Norbornyl Derivatives.

Product Analysis: Stereochemistry and Isotopic Labeling

Analyzing the stereochemistry of the products provides critical mechanistic insights. The formation of a racemic product from an optically active starting material points to a symmetrical intermediate.

Protocol 3: Product Analysis by Gas Chromatography (GC) and Polarimetry

• Solvolysis Reaction: Perform the solvolysis of optically active exo-2-bromonorbornane (or a suitable derivative) as described in Protocol 2, but on a preparative scale.

• Product Isolation: After the reaction is complete, neutralize the acid, perform an aqueous workup, and extract the product into a suitable organic solvent. Dry and concentrate the solvent to obtain the crude product.

• Stereochemical Analysis (GC): Analyze the product mixture using a chiral GC column to separate and quantify the enantiomers of the exo and any endo products. The formation of a 1:1 mixture of enantiomers from an enantiomerically pure starting material indicates complete racemization.

• Optical Activity Measurement (Polarimetry): Dissolve a known concentration of the purified product in a suitable solvent and measure its optical rotation using a polarimeter. An optical rotation of zero confirms the formation of a racemic mixture.[3]

Spectroscopic and Crystallographic Evidence: The Definitive Proof

While kinetic and stereochemical data provided compelling evidence, the definitive proof for the nonclassical structure of the 2-norbornyl cation came from direct spectroscopic observation and, ultimately, X-ray crystallography.

• NMR Spectroscopy: In superacid media at low temperatures, George Olah and his colleagues were able to generate and stabilize the 2-norbornyl cation for extended periods.[6] Low-temperature ¹³C NMR spectra showed that carbons C1 and C2 were equivalent, which is only consistent with the symmetrical, bridged nonclassical structure.[1][3]

• X-ray Crystallography: In 2013, the long-sought crystal structure of a salt of the 2-norbornyl cation was reported.[7] This provided unequivocal proof of its bridged, nonclassical geometry, effectively ending the decades-long debate.[4][7]

The following diagram outlines the workflow for the spectroscopic characterization of the 2-norbornyl cation.

Caption: Figure 2. Workflow for the generation and characterization of the stable 2-norbornyl cation.

Conclusion and Broader Implications

The extensive research on the solvolysis of exo-2-bromonorbornane and its analogs has been instrumental in establishing the concept of nonclassical carbocations. This work has had a profound impact on several areas of chemistry:

• Reaction Mechanisms: It highlighted the importance of neighboring group participation and the ability of σ-bonds to act as internal nucleophiles.[3]

• Carbocation Chemistry: It expanded the definition of carbocations beyond the classical trivalent carbenium ions to include hypervalent carbonium ions.

• Drug Development: Understanding such intricate reaction pathways is crucial in the synthesis of complex molecules with specific stereochemistries, a common requirement in pharmaceutical development.

The story of the 2-norbornyl cation serves as a powerful example of the scientific process, where careful experimentation, vigorous debate, and the development of new analytical techniques converge to advance our fundamental understanding of the chemical world.

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Application Notes and Protocols for Stereoselective Synthesis Using exo-2-Bromonorbornane

Introduction: The Norbornane Framework as a Scaffold for Stereocontrol

The bicyclo[2.2.1]heptane, or norbornane, system is a rigid and sterically demanding scaffold that has found extensive use in the study of reaction mechanisms and as a building block in the total synthesis of complex natural products.[1][2][3][4] Its conformational rigidity provides a unique platform for achieving high levels of stereoselectivity in chemical transformations. Among its derivatives, exo-2-bromonorbornane serves as a versatile starting material for introducing functionality with a predictable three-dimensional arrangement. This guide provides an in-depth exploration of the principles and protocols for conducting stereoselective syntheses utilizing exo-2-bromonorbornane, tailored for researchers, scientists, and professionals in drug development.

The key to the stereochemical control exerted by the norbornane framework lies in its distinct steric environments. The concave, or endo, face is significantly more hindered due to the presence of the C7 methylene bridge, while the convex, or exo, face is more accessible to incoming reagents. This inherent steric bias is a powerful tool for directing the stereochemical outcome of a wide range of reactions.

Core Principles of Stereoselectivity with exo-2-Bromonorbornane

The stereochemical fate of reactions involving exo-2-bromonorbornane is primarily governed by two key factors: the inherent steric hindrance of the bicyclic system and the stereoelectronic requirements of the specific reaction mechanism.

Nucleophilic Substitution Reactions: The Predominance of exo Attack

Nucleophilic substitution reactions at the C2 position of exo-2-bromonorbornane are classic examples of sterically controlled processes. Due to the significant steric hindrance on the endo face, nucleophiles preferentially attack from the more accessible exo face.

• SN2 Reactions: In a typical SN2 reaction, the nucleophile attacks the carbon atom from the side opposite to the leaving group, leading to an inversion of stereochemistry.[5][6][7][8] However, in the case of exo-2-bromonorbornane, a direct backside attack from the endo face is highly disfavored. Consequently, SN2 reactions on exo-2-bromonorbornane are generally slow and often proceed with retention of configuration, suggesting a more complex mechanism than a simple backside attack.[9]

• SN1 Reactions: Solvolysis of exo-2-bromonorbornane proceeds through a carbocation intermediate.[10][11][12] The initially formed secondary carbocation can be stabilized by neighboring group participation from the C1-C6 bond, leading to the non-classical norbornyl cation. This symmetrical intermediate can be attacked by a nucleophile from either the top or bottom face. However, the inherent steric bias of the norbornane skeleton still favors attack from the exo face, leading predominantly to the exo product. The solvolysis of optically active exo-2-norbornyl tosylate, for instance, yields exclusively the racemic exo-acetate, a result that points to the formation of a symmetrical intermediate.[5]

Elimination Reactions: The Anti-Periplanar Imperative

E2 elimination reactions are highly stereospecific, requiring an anti-periplanar arrangement of the proton being abstracted and the leaving group.[13][14][15][16] In the rigid norbornane system, this geometric constraint dictates which proton can be removed and, consequently, the regiochemistry of the resulting alkene.

For exo-2-bromonorbornane, the bromine atom is in the exo position. For an anti-periplanar E2 elimination to occur, the base must abstract a proton that is anti to the bromine. The only proton that can readily achieve this geometry is the endo-proton at the C3 position. Abstraction of this proton leads to the formation of norbornene. Elimination involving the C1 proton is disfavored due to the strain of forming a double bond at the bridgehead (Bredt's rule).

Experimental Protocols

The following protocols are provided as detailed guides for common stereoselective transformations of exo-2-bromonorbornane.

Protocol 1: Stereoselective Formation of a Grignard Reagent and Subsequent Reaction with an Aldehyde

The formation of a Grignard reagent from exo-2-bromonorbornane provides a nucleophilic carbon source that can be used to form new carbon-carbon bonds with high stereocontrol.[17][18][19][20][21]

Materials:

• exo-2-Bromonorbornane[22][23]

• Magnesium turnings[18]

• Anhydrous diethyl ether or tetrahydrofuran (THF)[17]

• Iodine crystal (as an activator)[18]

• Aldehyde (e.g., benzaldehyde)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard glassware for anhydrous reactions (oven-dried)

• Magnetic stirrer and heating mantle

Procedure:

• Activation of Magnesium: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine. Gently heat the flask with a heat gun under a stream of nitrogen until violet iodine vapors are observed. This process helps to activate the magnesium surface.[18]

• Grignard Reagent Formation: Allow the flask to cool to room temperature. Add anhydrous diethyl ether or THF to cover the magnesium. In the dropping funnel, prepare a solution of exo-2-bromonorbornane (1 equivalent) in the same anhydrous solvent. Add a small portion of the bromide solution to the magnesium suspension. The reaction is initiated when the color of the iodine disappears and bubbling is observed. If the reaction does not start, gentle warming may be necessary. Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the reaction mixture at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.[20]

• Reaction with Aldehyde: Cool the Grignard solution to 0 °C in an ice bath. Dissolve the aldehyde (1 equivalent) in anhydrous diethyl ether or THF and add it dropwise to the Grignard reagent via the dropping funnel. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up: Cool the reaction mixture again to 0 °C and quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution. A white precipitate of magnesium salts will form.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Expected Outcome: The Grignard reagent will add to the aldehyde from the less hindered face of the carbonyl group. The stereochemistry of the newly formed stereocenter will be influenced by the steric bulk of the norbornyl group.

Protocol 2: Stereoselective E2 Elimination to Form Norbornene

This protocol describes the base-induced elimination of HBr from exo-2-bromonorbornane to yield norbornene. The use of a strong, bulky base is often preferred to minimize competing SN2 reactions.[24][25]

Materials:

• exo-2-Bromonorbornane

• Potassium tert-butoxide (KOtBu)

• Anhydrous dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Pentane

• Anhydrous sodium sulfate

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve exo-2-bromonorbornane (1 equivalent) in anhydrous DMSO or THF.

• Addition of Base: Add potassium tert-butoxide (1.5 equivalents) portion-wise to the stirred solution at room temperature. The reaction is typically exothermic.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is usually complete within a few hours at room temperature.

• Work-up: Pour the reaction mixture into a separatory funnel containing water and pentane.

• Extraction and Purification: Separate the layers and extract the aqueous layer with pentane (3 x 30 mL). Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Norbornene is volatile. Carefully remove the pentane by distillation at atmospheric pressure using a short Vigreux column. The product can be further purified by sublimation if necessary.

Expected Outcome: The reaction will yield norbornene as the major product due to the required anti-periplanar arrangement for the E2 elimination, which is only possible through the abstraction of the C3-endo-proton.[13][26][27][28]

Data Presentation

Reaction	Substrate	Reagent(s)	Major Product	Stereochemical Rationale	Typical Yield
Grignard Formation & Addition	exo-2-Bromonorbornane	1. Mg, Et₂O 2. RCHO	exo-Norbornyl-CHR-OH	Nucleophilic attack from the less hindered exo face.	60-80%
E2 Elimination	exo-2-Bromonorbornane	KOtBu, DMSO	Norbornene	Anti-periplanar elimination of HBr.	70-90%

Visualizations

Reaction Mechanism: Nucleophilic Attack on the Norbornyl System

Caption: Workflow for Grignard synthesis and aldehyde addition.

Conclusion

Exo-2-bromonorbornane is a powerful tool for stereoselective synthesis due to the rigid and well-defined steric environment of the bicyclo[2.2.1]heptane framework. By understanding the principles of steric hindrance and the stereoelectronic requirements of different reaction types, researchers can predictably control the three-dimensional outcome of their synthetic transformations. The protocols provided herein serve as a practical guide for leveraging the unique reactivity of this versatile building block in the synthesis of complex molecules with high stereochemical fidelity.

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Application Notes & Protocols: Exo-2-Bromonorbornane as a Versatile Precursor in the Synthesis of Substituted Norbornanes

Introduction: The Strategic Value of the Norbornane Scaffold

The bicyclo[2.2.1]heptane, or norbornane, framework is a cornerstone in modern chemical synthesis, particularly within medicinal chemistry and materials science.[1][2] Its rigid, three-dimensional structure provides a unique and conformationally constrained scaffold that is invaluable for designing molecules with precise spatial arrangements of functional groups. This structural rigidity can lead to enhanced binding affinity, improved selectivity for biological targets, and favorable metabolic profiles in drug candidates.[2][3]

Exo-2-bromonorbornane (CAS: 2534-77-2, MW: 175.07 g/mol ) emerges as a pivotal starting material for accessing this chemical space.[4][5][6] It is a bicyclic organic compound where a bromine atom is attached to the second carbon in the exo position.[1] This specific stereochemistry is not merely a structural footnote; it profoundly dictates the molecule's reactivity, influencing the pathways of substitution, elimination, and organometallic reactions.[1][7][8] Understanding and leveraging the stereochemical nuances of the exo position is key to unlocking the synthetic potential of this versatile building block.[7][9] This guide provides an in-depth exploration of key synthetic transformations starting from exo-2-bromonorbornane, complete with detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.

Nucleophilic Substitution Reactions: Accessing Functionalized Norbornanes

Nucleophilic substitution is a fundamental pathway for introducing a wide array of functional groups onto the norbornane core.[10][11] The reaction involves the replacement of the bromide leaving group by a nucleophile.[1] The rigid cage-like structure of the norbornane system imposes significant steric hindrance to a direct backside (SN2) attack at the C2 position. Consequently, substitution reactions often proceed through mechanisms with SN1 character, involving a non-classical carbocation intermediate, which can lead to Wagner-Meerwein rearrangements. However, under specific conditions, direct substitution can be achieved.

Workflow: General Nucleophilic Substitution

Caption: General workflow for nucleophilic substitution on exo-2-bromonorbornane.

Protocol 1: Synthesis of exo-2-Azidonorbornane

This protocol details the substitution of the bromide with an azide group, a versatile functional handle for further transformations such as "click" chemistry or reduction to an amine.

Materials:

• exo-2-Bromonorbornane (1.0 eq)

• Sodium azide (NaN₃) (1.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add exo-2-bromonorbornane and anhydrous DMF.

• Add sodium azide to the solution.

• Heat the reaction mixture to 80-90 °C and stir for 12-18 hours. Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer three times with diethyl ether.

• Combine the organic extracts and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the product via column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to obtain pure exo-2-azidonorbornane.

Scientist's Note: The choice of a polar aprotic solvent like DMF is crucial. It effectively solvates the sodium cation, liberating the azide anion and enhancing its nucleophilicity, thereby facilitating the substitution reaction.[1]

Elimination Reactions: Formation of Norbornene

Elimination reactions of exo-2-bromonorbornane, typically following an E2 mechanism, are the primary route to norbornene.[1][12] The E2 mechanism is a concerted, single-step process requiring a strong base and a specific stereochemical arrangement known as anti-periplanar geometry, where the abstracted proton and the leaving group are in the same plane but on opposite sides of the C-C bond.[13][14][15] In the rigid norbornane system, only the endo-proton at the C3 position is anti-periplanar to the exo-bromide at C2, leading to highly stereoselective elimination.

Mechanism: E2 Elimination Pathway

Caption: Synthesis of a Grignard reagent and its subsequent reaction with CO₂.

Protocol 3: Preparation of 2-Norbornylmagnesium Bromide and Subsequent Carboxylation

Materials:

• Magnesium turnings (1.2 eq)

• Iodine (a single crystal for activation)

• exo-2-Bromonorbornane (1.0 eq)

• Tetrahydrofuran (THF), anhydrous

• Dry ice (solid CO₂)

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

Procedure: Part A: Grignard Reagent Formation

• Place magnesium turnings in an oven-dried, three-neck flask equipped with a reflux condenser, a dropping funnel, and a gas inlet for an inert atmosphere (Argon).

• Add a small crystal of iodine. Gently warm the flask with a heat gun until violet iodine vapors are observed. This helps activate the magnesium surface. [16][17]3. Allow the flask to cool, then add anhydrous THF to cover the magnesium.

• Dissolve exo-2-bromonorbornane in anhydrous THF and add it to the dropping funnel.

• Add a small portion of the bromide solution to the magnesium suspension. The reaction should initiate, indicated by bubbling and a gentle reflux. If it does not start, gentle warming may be required.

• Once initiated, add the remaining bromide solution dropwise at a rate that maintains a steady reflux.

• After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete reaction. The resulting gray/brown solution is the Grignard reagent.

Part B: Carboxylation

• Cool the Grignard solution in an ice bath.

• In a separate beaker, crush a sufficient amount of dry ice.

• Slowly and carefully pour the Grignard reagent solution onto the crushed dry ice with vigorous stirring. Caution: This is a highly exothermic reaction and will cause rapid sublimation of CO₂.

• Allow the mixture to warm to room temperature, at which point a viscous white mass will form.

• Slowly add 1 M HCl to quench the reaction and dissolve the magnesium salts. Continue adding acid until the aqueous layer is clear and acidic.

• Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield norbornane-2-carboxylic acid.

Palladium-Catalyzed Cross-Coupling: The Suzuki-Miyaura Reaction

The Suzuki-Miyaura coupling is a powerful method for forming C(sp³)–C(sp²) bonds, linking the norbornyl scaffold to aryl or vinyl groups. [18][19]The reaction typically involves a palladium catalyst, a base, and the coupling of an organoborane with an organic halide. [18]While challenging, B-alkyl Suzuki couplings with secondary halides like exo-2-bromonorbornane are feasible with modern catalyst systems that favor the oxidative addition step and prevent unwanted side reactions like β-hydride elimination. [20]

Catalytic Cycle: Suzuki-Miyaura Coupling

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 4: Synthesis of 2-Aryl Norbornane

This protocol is a representative example and may require optimization for specific substrates. The choice of ligand is critical for successful coupling with sp³-hybridized halides.

Materials:

• exo-2-Bromonorbornane (1.0 eq)

• Arylboronic acid (1.5 eq)

• Pd(OAc)₂ (Palladium(II) acetate) (0.02 eq)

• SPhos (or similar bulky, electron-rich phosphine ligand) (0.04 eq)

• K₃PO₄ (Potassium phosphate) (2.0 eq)

• Toluene/Water (e.g., 10:1 mixture), degassed

• Argon or Nitrogen gas

Procedure:

• To a Schlenk flask, add Pd(OAc)₂, the phosphine ligand, the arylboronic acid, and K₃PO₄.

• Evacuate the flask and backfill with an inert gas (repeat three times).

• Add the degassed toluene/water solvent mixture via syringe, followed by exo-2-bromonorbornane.

• Heat the reaction mixture to 80-110 °C with vigorous stirring for 12-24 hours. Monitor the reaction by GC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired 2-aryl norbornane.

Catalyst/Ligand System	Base	Solvent	General Applicability
Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	Broad scope for aryl bromides/chlorides
Pd₂(dba)₃ / P(t-Bu)₃	CsF	Dioxane	Effective for sterically hindered substrates
Palladacycle catalysts	K₂CO₃	Toluene	Often air- and moisture-stable

Conclusion

Exo-2-bromonorbornane is a remarkably versatile and powerful building block for the synthesis of complex, three-dimensional molecules. Its unique stereochemistry and rigid framework provide a predictable platform for a range of fundamental organic transformations. From nucleophilic substitutions and stereospecific eliminations to the formation of organometallic reagents and participation in advanced cross-coupling reactions, this starting material offers chemists a reliable entry point into the rich and functionally diverse world of substituted norbornanes. The protocols and mechanistic discussions provided herein serve as a guide for researchers to harness the full synthetic potential of this important intermediate in their pursuit of novel therapeutics and advanced materials.

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Experimental Protocol for the Stereoselective Bromination of Norbornene yielding exo,exo-2,3-Dibromonorbornane

[Application Note]

Introduction

The electrophilic addition of bromine to alkenes is a fundamental reaction in organic chemistry. The rigid, bicyclic structure of norbornene presents a unique scaffold for studying the stereochemical outcomes of such additions.[1][2] Due to steric hindrance, the exo face of the norbornene double bond is more accessible to incoming electrophiles than the endo face.[1] This inherent structural bias generally leads to preferential exo attack.[1][3] This application note provides a detailed experimental protocol for the bromination of norbornene, with a focus on achieving the exo,exo-dibromonorbornane product. We will delve into the mechanistic rationale behind the observed stereoselectivity and provide guidance on reaction execution and product characterization.

Mechanistic Rationale for Exo Selectivity

The electrophilic addition of bromine to an alkene typically proceeds through a cyclic bromonium ion intermediate.[4][5][6] In the case of norbornene, the bromine molecule approaches the electron-rich double bond. Due to the steric shielding of the endo face by the bicyclic ring system, the bromine preferentially attacks from the less hindered exo face.[1][3]

This initial exo attack leads to the formation of an exo-bromonium ion. Subsequent nucleophilic attack by a bromide ion (Br⁻) can, in principle, occur at either carbon of the original double bond. However, to maintain the stereochemistry and avoid significant steric interactions, the bromide ion also attacks from the exo face, resulting in the formation of the trans-dibromide, which in the case of norbornene's geometry, corresponds to the exo,exo-2,3-dibromonorbornane. While other isomers can form, including rearranged products, controlling the reaction conditions can favor the desired exo addition product.[7][8]

Experimental Protocol

This protocol is designed for the synthesis of exo,exo-2,3-dibromonorbornane from norbornene.

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Notes
Norbornene	C₇H₁₀	94.15	1.0 g (10.6 mmol)
Bromine	Br₂	159.81	1.7 g (0.55 mL, 10.6 mmol)	Handle in a fume hood with appropriate personal protective equipment (PPE).
Dichloromethane (DCM)	CH₂Cl₂	84.93	20 mL	Anhydrous
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~20 mL	For quenching
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	For drying

Equipment

• Round-bottom flask (50 mL)

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for extraction and filtration

Step-by-Step Procedure

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g (10.6 mmol) of norbornene in 10 mL of anhydrous dichloromethane. Cool the flask in an ice bath.

• Bromine Addition: In a dropping funnel, prepare a solution of 1.7 g (0.55 mL, 10.6 mmol) of bromine in 10 mL of anhydrous dichloromethane. Add the bromine solution dropwise to the stirred norbornene solution over a period of 15-20 minutes. The characteristic red-brown color of bromine should disappear as it reacts.[5][6]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for an additional 30 minutes to ensure the reaction goes to completion.

• Quenching: Carefully quench the reaction by slowly adding approximately 20 mL of saturated sodium bicarbonate solution to neutralize any remaining bromine and HBr.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with another 20 mL of saturated sodium bicarbonate solution, followed by 20 mL of water.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the dichloromethane using a rotary evaporator.

• Purification (Optional): The crude product can be purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel if necessary.

Characterization

The primary method for confirming the formation of the desired exo,exo-2,3-dibromonorbornane and differentiating it from other possible isomers is Nuclear Magnetic Resonance (NMR) spectroscopy.[3][9][10]

• ¹H NMR: The chemical shifts and coupling constants of the protons attached to the bromine-bearing carbons (C2 and C3) are diagnostic. In the exo isomer, these protons will have specific coupling patterns with the bridgehead protons and adjacent methylene protons.[11][12]

• ¹³C NMR: The number of signals and their chemical shifts will confirm the symmetry and connectivity of the product.[10][13]

Reaction Workflow

Caption: Experimental workflow for the bromination of norbornene.

Mechanistic Pathway

Caption: Simplified mechanism of exo-bromination of norbornene.

Safety Precautions

• Bromine is highly corrosive and toxic. All manipulations should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle it with care in a fume hood.

Conclusion

This application note provides a reliable and detailed protocol for the stereoselective bromination of norbornene to yield the exo,exo-dibromonorbornane product. The preferential formation of the exo isomer is a direct consequence of the steric hindrance imposed by the bicyclic structure of norbornene, which favors electrophilic attack from the more accessible exo face. Following this protocol, researchers can confidently synthesize and characterize this important halogenated bicyclic compound.

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Application of exo-2-Bromonorbornane in medicinal chemistry

An In-Depth Guide to the Application of exo-2-Bromonorbornane in Medicinal Chemistry

Introduction: The Unique Value of a Rigid Scaffold

In the intricate world of drug design, the geometric arrangement of atoms is paramount. The ability of a molecule to present functional groups in a precise and pre-organized three-dimensional orientation can dramatically enhance its interaction with a biological target. Exo-2-bromonorbornane, a brominated derivative of the bicyclo[2.2.1]heptane skeleton, serves as a quintessential example of a rigid scaffold that provides medicinal chemists with a powerful tool for rational drug design.[1][2]

Its defining characteristic is the conformationally constrained framework, which locks substituents into predictable spatial positions.[3] This rigidity minimizes the entropic penalty upon binding to a target protein, often leading to higher binding affinity and selectivity compared to more flexible acyclic or monocyclic analogs.[2] The bromine atom at the C2 position, oriented in the exo configuration, is a versatile chemical handle. As an excellent leaving group, it opens the door to a wide array of nucleophilic substitution and elimination reactions, allowing for the systematic introduction of diverse pharmacophoric elements.[1][4]

Furthermore, the saturated, three-dimensional nature of the norbornane core makes it an attractive non-classical bioisostere for planar aromatic rings.[5][6] Replacing a phenyl group with a norbornane scaffold can improve physicochemical properties such as solubility and metabolic stability, addressing common challenges in drug development.[5] This guide provides a detailed exploration of the applications of exo-2-bromonorbornane, complete with experimental protocols and the scientific rationale behind its use.

Core Applications in Drug Discovery

The utility of exo-2-bromonorbornane in medicinal chemistry is multifaceted, spanning its use as a structural foundation, a versatile synthetic intermediate, and a tool for probing molecular interactions.

The Norbornane Core as a Rigid Structural Scaffold

The primary advantage of the norbornane skeleton is its rigidity.[3] Unlike flexible aliphatic chains that can adopt numerous conformations, the bicyclic structure of norbornane holds appended functional groups in well-defined spatial vectors. This is critical for:

• Optimizing Target Engagement: By precisely controlling the orientation of pharmacophores, chemists can maximize favorable interactions (e.g., hydrogen bonds, hydrophobic contacts) with a receptor or enzyme active site.[2]

• Enhancing Selectivity: The defined geometry can be tailored to fit a specific target's binding pocket while clashing with the pockets of off-target proteins, thereby improving the selectivity profile of a drug candidate.

• Scaffold Hopping and Bioisosterism: The norbornane moiety serves as an sp³-rich, non-planar scaffold that can replace aromatic rings.[6] This strategy, known as "scaffold hopping" or bioisosteric replacement, is employed to escape flatland, improve metabolic stability (by removing sites of oxidative metabolism), and explore novel chemical space.[5][7]

Key reaction pathways starting from exo-2-bromonorbornane.

A Tool for Structure-Activity Relationship (SAR) Studies

SAR studies are the cornerstone of medicinal chemistry, involving the systematic modification of a lead compound to map the molecular features responsible for its biological activity. [8]The rigidity of the norbornane scaffold is a significant asset in this process. By anchoring various functional groups to this unyielding frame, researchers can gain clear insights into how changes in a substituent's position, size, and electronic properties affect target binding and efficacy, without the confounding factor of scaffold flexibility. [9][10]

Experimental Protocols & Methodologies

The following protocols provide step-by-step methodologies for the synthesis and functionalization of norbornane derivatives, grounded in established chemical principles.

Protocol 1: Nucleophilic Substitution - Synthesis of endo-2-Azidonorbornane

This protocol details the synthesis of endo-2-azidonorbornane from exo-2-bromonorbornane via an Sₙ2 reaction. The backside attack of the azide nucleophile results in an inversion of stereochemistry from exo to endo.

Rationale:

• Nucleophile: Sodium azide (NaN₃) is an excellent nucleophile for introducing the versatile azido group, which can be further transformed (e.g., reduced to an amine or used in click chemistry).

• Solvent: Dimethylformamide (DMF) is a polar aprotic solvent. It effectively solvates the sodium cation but not the azide anion, leaving the nucleophile "naked" and highly reactive, thus accelerating the Sₙ2 reaction. [11]* Temperature: Elevated temperature is used to increase the reaction rate, ensuring the conversion is completed within a reasonable timeframe.

Materials & Reagents:

• exo-2-Bromonorbornane (1.0 eq)

• Sodium azide (NaN₃) (1.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve exo-2-bromonorbornane (1.0 eq) in anhydrous DMF.

• Addition of Nucleophile: Add sodium azide (1.5 eq) to the solution.

• Heating: Heat the reaction mixture to 80 °C with vigorous stirring and maintain for 12-16 hours. Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup - Quenching: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing an equal volume of water.

• Extraction: Extract the aqueous layer three times with diethyl ether.

• Washing: Combine the organic extracts and wash successively with saturated aqueous NaHCO₃ solution and brine. This removes residual DMF and other water-soluble impurities.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure endo-2-azidonorbornane.

Validation:

• ¹H NMR: Confirm the structure and stereochemistry. The proton at C2 in the endo product will show a characteristic coupling pattern distinct from the starting exo isomer.

• IR Spectroscopy: Verify the presence of the azide group by its strong, characteristic absorption band around 2100 cm⁻¹.

Workflow for the synthesis of endo-2-Azidonorbornane.

Protocol 2: Application in SAR - Synthesis of a Norbornane-Amide Analog

This protocol describes a general procedure for coupling a norbornane-containing amine (which could be synthesized from the azide in Protocol 1 via reduction) with a carboxylic acid to form an amide bond, a common linkage in bioactive molecules.

Rationale:

• Amide Coupling: Amide bonds are stable and prevalent in pharmaceuticals. Standard peptide coupling reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are used to efficiently form the amide bond by activating the carboxylic acid.

• Base: A non-nucleophilic base such as diisopropylethylamine (DIPEA) is used to neutralize the acid formed during the reaction without competing in the coupling reaction.

Materials & Reagents:

• endo-2-Aminonorbornane (1.0 eq)

• Carboxylic acid of interest (R-COOH) (1.0 eq)

• HATU (1.1 eq)

• DIPEA (2.0 eq)

• Anhydrous DMF

• Ethyl acetate

• 1M HCl (aq), Saturated NaHCO₃ (aq), Brine

• Anhydrous MgSO₄

Procedure:

• Activation: In a round-bottom flask, dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF. Stir for 10 minutes at room temperature to form the activated ester.

• Amine Addition: Add the endo-2-aminonorbornane (1.0 eq) to the mixture, followed by the dropwise addition of DIPEA (2.0 eq).

• Reaction: Allow the reaction to stir at room temperature for 4-6 hours, monitoring by TLC.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired norbornane-amide analog.

Validation:

• ¹H and ¹³C NMR: Confirm the formation of the amide bond and the presence of both the norbornane and R-group fragments.

• Mass Spectrometry (MS): Verify the molecular weight of the final compound. [9]

Data Presentation

Table 1: Physicochemical Properties of exo-2-Bromonorbornane

Property	Value	Source
CAS Number	2534-77-2	[12][13]
Molecular Formula	C₇H₁₁Br	[1][12]
Molecular Weight	175.07 g/mol	[13]
Appearance	Liquid	[12]
Boiling Point	168-172 °C (lit.)	[13]
Density	1.363 g/mL at 25 °C (lit.)	[13]
Refractive Index (n20/D)	1.5148 (lit.)	[13]

Table 2: Illustrative Impact of Norbornane Scaffold on Biological Activity

This table provides a conceptual comparison based on principles discussed in the literature, where incorporating a rigid scaffold can enhance potency. [2][14]

Compound	Structure	Target	Activity (IC₅₀)	Key Insight
Parent Compound A	Flexible Alkyl-Aryl Amine	Kinase X	1.5 µM	Flexible linker allows multiple binding modes, reducing affinity.

| Analog B | Norbornane-Aryl Amine | Kinase X | 0.18 µM | Rigid norbornane scaffold pre-organizes the aryl amine for optimal interaction with the kinase hinge region, enhancing potency. |

Conclusion

Exo-2-bromonorbornane is more than just a simple alkyl halide; it is a strategic building block that offers medicinal chemists a reliable method for introducing three-dimensional complexity and conformational rigidity into drug candidates. [1][2]Its well-defined stereochemistry and predictable reactivity allow for the rational design of molecules with improved potency, selectivity, and pharmacokinetic properties. [1]From its role as a rigid scaffold in enzyme inhibitors to its use as a bioisosteric replacement for aromatic rings, the applications of exo-2-bromonorbornane continue to expand, solidifying the importance of sp³-rich, conformationally constrained scaffolds in the future of drug discovery. [6][11]

References

• Vertex AI Search. (2023). exo-2-Bromonorbornane. 1

• García-Nafría, J., et al. (2022). Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments. Pharmaceuticals, 15(11), 1465.

• Schröder, S. (n.d.). Synthesis of (Nor)-Adamantane Derivatives via-[1][15]Alkyl Migration Reactions. JLUpub.

• UCL Discovery. (n.d.). Non-Classical Phenyl Bioisosteres as Effective Replacements in a Series of Novel Open Source Antimalarials.

• Guetzoyan, L. J., et al. (n.d.). Structure-Activity Relationships of derivatives of Exo2, a small molecule inhibitor of secretion and retrograde trafficking pathways in mammalian cells. The Royal Society of Chemistry.

• Wróbel, R., et al. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Molecules, 29(8), 1869.

• Qu, T., et al. (2021). Four-directional synthesis of adamantane derivatives. Arkivoc, 2021(4), 1-19.

• Wróbel, R., et al. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. MDPI.

• American Chemical Society. (2024). Gold-Catalyzed Synthesis of sp3-Rich Nortricyclanes from Norbornenes. J. Am. Chem. Soc.

• National Center for Biotechnology Information. (2024). CO prodrugs: A new scaffold of adamantane-fused norbornen-7-ones with tunable water solubility. PMC.

• National Center for Biotechnology Information. (n.d.). Efficient synthesis of antiviral agent uprifosbuvir enabled by new synthetic methods. NIH.

• National Center for Biotechnology Information. (n.d.). exo-2-Bromonorbornane. PubChem.

• Varbanov, M., et al. (2023). Novel Antiviral Agents: Synthesis, Molecular Modelling Studies and Biological Investigation. Pharmaceuticals, 16(10), 1406.

• Ertl, P., & Jelfs, S. (2021). Identification of Bioisosteric Scaffolds using Scaffold Keys. ChemRxiv.

• Wang, Z., et al. (2006). Structure-activity relationship studies of ethyl 2-amino-6-bromo-4-(1-cyano-2-ethoxy-2-oxoethyl)-4H-chromene-3-carboxylate (HA 14-1), an antagonist for antiapoptotic Bcl-2 proteins to overcome drug resistance in cancer. Journal of Medicinal Chemistry, 49(26), 7731-7739.

• Mintegui, M., et al. (2022). Structure-Based Bioisosterism Design, Synthesis, Biological Evaluation and In Silico Studies of Benzamide Analogs as Potential Anthelmintics. Molecules, 27(8), 2596.

• Cheméo. (n.d.). Chemical Properties of exo-2-Bromonorbornane (CAS 2534-77-2).

• Royal Society of Chemistry. (2021). Efficient Synthesis of Antiviral Agent Uprifosbuvir Enabled by New Synthetic Methods. Chem. Sci., 12, 8448-8452.

• Purdue University. (n.d.). Design, Synthesis, and Biological Evaluation of Antiviral Agents Targeting Flavivirus Envelope Proteins.

• Sigma-Aldrich. (n.d.). exo-2-Bromonorbornane 98%.

• Sigma-Aldrich. (n.d.). exo-2-Bromonorbornane 98%.

• BenchChem. (n.d.). Application of Norbornane Scaffolds in Drug Discovery: Application Notes and Protocols.

• BenchChem. (n.d.). Application Notes and Protocols for Polymer Functionalization with 2-(Bromomethyl)-4-chloro-1-nitrobenzene and its Analogs.

• Zarubaev, V. V., et al. (2017). Borneol and isoborneol as new scaffolds for the design of influenza A virus inhibitors. MedChemComm, 8(3), 622-627.

• National Center for Biotechnology Information. (n.d.). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. PubMed Central.

• García-Nafría, J., et al. (2022). Norbornene and Related Structures as Scaffolds in the Search for New Cancer Treatments. MDPI.

• O'Malley, D. P. (2014). Using Nucleophilic Substitution in Synthesis. YouTube.

• National Center for Biotechnology Information. (2023). The isocyanide SN2 reaction. PubMed Central.

• bioRxiv. (2023). Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors.

• The Organic Chemistry Tutor. (2017). Nucleophilic Substitution Reactions - SN1 and SN2 Mechanism, Organic Chemistry. YouTube.

• StudySmarter. (n.d.). The Discovery of Nucleophilic Substitution Reactions.

• NC State University Libraries. (n.d.). 7.1 The Discovery of Nucleophilic Substitution Reactions.

• Warner, M. L., et al. (2021). Structure-Activity Relationship of para-Carborane Selective Estrogen Receptor β Agonists. Journal of Medicinal Chemistry, 64(14), 10348-10364.

• Maruoka, H., et al. (1995). A synthesis of 2-endo-amino-2-exo-hydroxymethylnorbornenes having inhibitory activity against protein kinase C. Chemical & Pharmaceutical Bulletin, 43(9), 1461-1466.

• ResearchGate. (n.d.). Various approaches for the synthesis of selected ACE inhibitors building blocks.

• Abad-Mosteiro, L., et al. (2023). Structure–Activity Relationship Studies of Chalcones and Diarylpentanoids with Antitumor Activity: Potency and Selectivity Optimization. Molecules, 28(19), 6791.

• Al-Warhi, T., et al. (2024). Synthesis, EGFR inhibitors, Crystal Structure, and Molecular Docking of 2-Amino-6-methoxy-4-(2-bromophenyl)-4H-benzo [h]chromene-3-carbonitrile. Molecules, 29(5), 989.

• National Center for Biotechnology Information. (n.d.). Computational Approaches to Enzyme Inhibition by Marine Natural Products in the Search for New Drugs. PMC.

• Ingoglia, F., et al. (2024). A Structure-Activity Relationship Study of Amino Acid Derivatives of Pterostilbene Analogues Toward Human Breast Cancer. ChemMedChem, 19(4), e202300727.

• MDPI. (2023). Special Issue of “Synthesis, Biological Evaluation and Molecular Modeling of Enzyme Inhibitors”.

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Technical Notes & Optimization

Preventing rearrangement reactions of the norbornyl cation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers working with the norbornyl system. The unique electronic nature of the 2-norbornyl cation makes it a fascinating subject of study but also a source of significant experimental challenges, primarily due to its propensity for rapid skeletal rearrangements. This guide provides in-depth answers to common questions and troubleshooting strategies to help you control and prevent these unwanted reactions.

Frequently Asked Questions (FAQs)

Q1: What is the 2-norbornyl cation, and why is it so prone to rearrangement?

A1: The 2-norbornyl cation is a carbocation derived from the bicyclo[2.2.1]heptane framework. Its tendency to rearrange is rooted in its unique structure. For decades, a debate existed on whether it was a pair of rapidly equilibrating "classical" carbocations or a single, "non-classical" bridged ion.[1] Overwhelming evidence from NMR spectroscopy, X-ray crystallography, and computational studies has confirmed its non-classical nature.[2][3][4]

The structure is best described as a σ-bridged or non-classical ion, where the positive charge is delocalized over three carbons (C1, C2, and C6) in a three-center, two-electron bond.[1][5] This delocalization provides significant stabilization. However, this same electronic structure creates a very low energy barrier for rearrangements like Wagner-Meerwein shifts and hydride shifts, leading to rapid scrambling of the carbon skeleton.[6][7] At temperatures around -80°C, these rearrangements are so fast that carbons C1, C2, and C6 become equivalent on the NMR timescale.[2][8]

Caption: Classical vs. Non-Classical view of the 2-norbornyl cation.

Q2: My reaction is giving a racemic mixture of products from an enantiomerically pure starting material. Is this related to the cation rearrangement?

A2: Yes, this is a classic indicator of the formation of the symmetrical, non-classical 2-norbornyl cation intermediate. When a single enantiomer of a precursor like exo-2-norbornyl brosylate undergoes solvolysis, the resulting non-classical cation possesses a plane of symmetry (passing through C4, C5, and C6).[9] This symmetry means that the subsequent nucleophilic attack can occur with equal probability at either C1 or C2, leading to a completely racemic mixture of the exo product.[10] The observation of racemization is strong evidence against the formation of a single, stable classical ion.

Q3: Why does the stereochemistry of my starting material (exo vs. endo) have such a dramatic impact on the reaction rate?

A3: The stereochemistry of the leaving group is critical due to a phenomenon called anchimeric assistance (neighboring group participation).

• exo Isomers: For an exo leaving group, the C1-C6 σ-bond is perfectly positioned on the opposite side of the C2-leaving group bond. As the leaving group departs, the electrons from the C1-C6 bond can directly participate in displacing it, forming the stabilized, non-classical cation in a single, concerted step.[5][9] This anchimeric assistance significantly lowers the activation energy, leading to a much faster reaction rate (e.g., acetolysis of exo-2-norbornyl brosylate is ~350 times faster than the endo isomer).[2][10]

• endo Isomers: The C1-C6 σ-bond is poorly aligned to assist in the departure of an endo leaving group. Therefore, the leaving group must depart without assistance, forming a transient, less stable, and more "classical-like" secondary carbocation.[2] This intermediate then rapidly rearranges to the more stable non-classical ion. The lack of anchimeric assistance results in a much higher activation energy and a slower reaction rate.

Caption: Reaction pathways for exo and endo norbornyl precursors.

Troubleshooting Guide: Minimizing Rearrangement

Q4: I am observing multiple products, suggesting complex rearrangements. How can I control or stop this?

A4: Preventing the rearrangement of the norbornyl cation requires careful control over the reaction environment. The key is to either trap the initial carbocation before it has time to rearrange or to stabilize it in its non-classical ground state under conditions where it does not react further.

Parameter	Strategy to Minimize Rearrangement	Rationale
Temperature	Lower the temperature significantly (e.g., -78°C to -160°C).	Rearrangements like hydride shifts have activation energy barriers.[6][11] Extremely low temperatures can "freeze out" these processes, allowing for the observation of a more static structure, as demonstrated in NMR studies.[8][12][13]
Solvent/Medium	Use superacidic media (e.g., SbF₅/SO₂ClF, "Magic Acid").	Superacids generate "long-lived" stable carbocations because the counter-ions (e.g., SbF₆⁻) are extremely non-nucleophilic and the medium is non-basic.[2][14] This prevents the cation from being quenched or deprotonated, allowing for direct spectroscopic study without rearrangement to neutral products.
Nucleophile	Use a highly reactive nucleophile in high concentration.	In synthetic applications (not stable ion studies), a potent nucleophile can potentially trap the initially formed carbocation faster than it can undergo skeletal rearrangement. This is a kinetic competition.
Precursor Design	Introduce stabilizing substituents.	Adding an alkyl group at the C1 or C2 position can create a more stable classical tertiary carbocation, which may not need to adopt the non-classical structure for stability.[9] This fundamentally changes the potential energy surface and can favor specific, more predictable rearrangement pathways over complete scrambling.[6]

Q5: How do I choose the right conditions to study the "static" non-classical cation without it rearranging?

A5: To observe the 2-norbornyl cation as a stable, long-lived species, you must eliminate all potential reaction pathways other than its formation. This is the domain of superacid chemistry, pioneered by George Olah.[2][8] The goal is to create an environment that is both extremely acidic to promote ionization and extremely non-nucleophilic to prevent the cation from being captured.

Experimental Workflow for Stable Ion Generation:

Caption: Workflow for generating and observing the stable norbornyl cation.

Experimental Protocols

Protocol 1: Generation and ¹³C NMR Analysis of the 2-Norbornyl Cation in Superacid

This protocol is based on the methodologies developed for the study of long-lived carbocations.[8][12][13] Extreme caution is required when working with superacids like SbF₅.

Objective: To generate the 2-norbornyl cation from an exo-norbornyl halide precursor in a superacid medium and acquire a low-temperature ¹³C NMR spectrum to observe the non-classical structure.

Materials:

• exo-2-chloronorbornane

• Antimony pentafluoride (SbF₅), freshly distilled

• Sulfuryl chloride fluoride (SO₂ClF), dried and distilled

• NMR tubes rated for low-temperature use

• Low-temperature NMR spectrometer

Procedure:

• Prepare the Superacid Solvent: In a glovebox under an inert atmosphere, prepare a solution of SbF₅ in SO₂ClF (typically a 1:4 molar ratio). Transfer approximately 0.5 mL of this solution into a pre-dried, low-temperature NMR tube.

• Cool the System: Seal the NMR tube and carefully remove it from the glovebox. Immediately cool the tube to -78°C using a dry ice/acetone bath.

• Prepare the Precursor Solution: In a separate vial, dissolve a small amount (~10-20 mg) of exo-2-chloronorbornane in a minimal amount of SO₂ClF.

• Generate the Cation: Using a pre-cooled syringe, slowly add the precursor solution dropwise to the vigorously stirred superacid solution in the NMR tube, ensuring the temperature remains at -78°C. A color change often indicates cation formation.

• Spectrometer Setup: Cool the NMR spectrometer probe to the desired acquisition temperature (e.g., -159°C).[2] This may require specialized cryogenic equipment.

• Acquisition: Carefully insert the NMR tube into the pre-cooled probe. Acquire the ¹³C NMR spectrum.

• Data Analysis: The spectrum of the non-classical cation is distinctive. At very low temperatures, you should observe signals consistent with a C₂ᵥ symmetric structure. The chemical shifts for C1 and C2 will be equivalent, as will the shifts for C3 and C7, and C4 and C5. The upfield shift of C6 is also a key characteristic.[12][13]

References

• Olah, G. A., Prakash, G. K. S., Arvanaghi, M., & Anet, F. A. L. (1982). High-Field 1 H and 13 C NMR Spectroscopic Study of the 2-Norbornyl Cation. Journal of the American Chemical Society, 104(25), 7105–7107. [Link]

• Wikipedia. (n.d.). 2-Norbornyl cation. Retrieved from [Link]

• Wagen, C. (2024). Looking Back on the Norbornyl Cation. Retrieved from [Link]

• Haseltine, R., Huang, E., Ranganayakulu, K., Sorensen, T. S., & Wong, N. (1975). Predicting the Most Favored Path and the Overall Rate of Multistep 2-Norbornyl Cation Rearrangements. Canadian Journal of Chemistry, 53(13), 1876-1890. [Link]

• Naicker, P. (2016). Physical Organic Studies of Substituted Norbornyl Systems: Aspects of Mechanisms and Chirality. Rhodes University. Retrieved from [Link]

• Dalal Institute. (n.d.). Classical and Nonclassical Carbocations. Retrieved from [Link]

• Dem'yanov, P. I., & Shok, L. E. (2014). What causes the nonclassical structure of 2-norbornyl ion? Canadian Journal of Chemistry, 92(10), 966-973. [Link]

• Request PDF. (n.d.). The Structure of the 2-Norbornyl Cation: The π-Complex and Beyond. Retrieved from [Link]

• Olah, G. A., Prakash, G. K. S., Arvanaghi, M., & Anet, F. A. L. (1982).

• Slideshare. (n.d.). Nonclassical Carbocation. Retrieved from [Link]

• Olah, G. A., Prakash, G. K. S., Arvanaghi, M., & Anet, F. A. L. (1982). High-Field 1H and 13C NMR Spectroscopic Study of the 2-Norbornyl Cation 1a. Journal of the American Chemical Society. [Link]

• Vidya-mitra. (2015). Common Carbocation Rearrangents and non classical Norbornyl cation(CHE ). YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Carbocation Rearrangements. Retrieved from [Link]

• Chemistry Stack Exchange. (2015). What is a non-classical carbocation?. Retrieved from [Link]

• Houk, K. N., et al. (2024). Molecular Dynamics of the Norbornyl Cation in Solution and Its Generation in Winstein–Trifan Solvolysis: The Timing of Sigma Bridging. The Journal of Organic Chemistry. [Link]

• Wagen, C. (2024). Looking Back on the Norbornyl Cation. Retrieved from [Link]

• Michigan State University Chemistry. (n.d.). Cationic Rearrangements. Retrieved from [Link]

• ResearchGate. (n.d.). Carbocation rearrangement, methyl migration, and long-range hydrogen transfer in phenyl fatty acid esters. Retrieved from [Link]

• Tantillo, D. J. (2016). Dynamic behavior of rearranging carbocations – implications for terpene biosynthesis. PMC. [Link]

• Request PDF. (n.d.). Crystal Structure Determination of the Nonclassical 2-Norbornyl Cation. Retrieved from [Link]

• Total Organic Chemistry. (2020). Carbocation Rearrangements. YouTube. Retrieved from [Link]

• Ashenhurst, J. (2011). 3 Factors That Stabilize Carbocations. Master Organic Chemistry. Retrieved from [Link]

• Freie Universität Berlin. (2023). From Lewis Superacidic Aluminum Pentafluoroorthotellurates to Perfluorinated Tritylium and Fluoronium Ions. Retrieved from [Link]

• Tantillo, D. J., & Singleton, D. A. (2007). Perturbing the structure of the 2-norbornyl cation through C-H...N and C-H...pi interactions. PubMed. [Link]

• Ashenhurst, J. (n.d.). Rearrangements: Alkyl Shifts and Ring-Expansion Reactions. Master Organic Chemistry. Retrieved from [Link]

• Taylor & Francis. (n.d.). Superacids – Knowledge and References. Retrieved from [Link]

• Ingleson, M. J., et al. (2015). Lewis Superacidic Ionic Liquids with Tricoordinate Borenium Cations. PubMed. [Link]

• The Organic Chemistry Tutor. (2021). Predicting (complicated) Carbocation Rearrangements. YouTube. Retrieved from [Link]

• Queen's University Belfast. (n.d.). Lewis Superacidic Ionic Liquids with Tricoordinate Borenium Cations. Retrieved from [Link]

• Ashenhurst, J. (2012). Rearrangement Reactions (1) - Hydride Shifts. Master Organic Chemistry. Retrieved from [Link]

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Technical Support Center: A Researcher's Guide to Scaling the Synthesis of exo-2-Bromonorbornane

Welcome to the technical support center for the synthesis of exo-2-bromonorbornane. This guide is designed for chemistry professionals engaged in pharmaceutical research, drug development, and advanced organic synthesis. Here, we provide in-depth, field-tested insights and practical solutions to the challenges encountered when transitioning this synthesis from benchtop to larger scales. Our focus is on ensuring scientific integrity, safety, and reproducibility.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What is the most common laboratory method for synthesizing exo-2-bromonorbornane?

  • Why is the exo isomer the major product in the hydrobromination of norbornene?

  • What are the critical safety precautions for this reaction?

  • How can I monitor the reaction's progress?

  • What are the recommended purification methods for exo-2-bromonorbornane?

• Troubleshooting Guide

  • Low Yield or Incomplete Conversion

  • Formation of Undesired Byproducts (endo Isomer, Rearrangement Products)

  • Difficulties in Product Isolation and Purification

  • Exothermic Reaction Runaway

• Experimental Protocols

  • Laboratory-Scale Synthesis (1-10 g)

  • Scale-Up Considerations and Pilot-Scale Synthesis (100-500 g)

• Diagrams and Workflows

  • Reaction Mechanism Workflow

  • Troubleshooting Decision Tree

• References

Frequently Asked Questions (FAQs)

Q1: What is the most common laboratory method for synthesizing exo-2-bromonorbornane?

The most prevalent and straightforward method for synthesizing exo-2-bromonorbornane is through the electrophilic addition of hydrogen bromide (HBr) to norbornene.[1] This reaction is typically carried out in a suitable organic solvent, such as dichloromethane or pentane. The high reactivity of the strained double bond in norbornene allows for a facile reaction, often at low temperatures, to yield the desired product.

Q2: Why is the exo isomer the major product in the hydrobromination of norbornene?

The preference for the exo product is a classic example of stereoselectivity in the addition reactions of norbornene systems.[2][3][4] This selectivity is primarily attributed to steric hindrance. The bridged structure of norbornene presents a more sterically crowded endo face. Consequently, the incoming electrophile (HBr) and subsequent nucleophilic attack by the bromide ion are favored from the less hindered exo face. While the reaction proceeds through a non-classical carbocation intermediate, the final attack of the bromide ion predominantly occurs from the exo direction, leading to the thermodynamically more stable exo-2-bromonorbornane.

Q3: What are the critical safety precautions for this reaction?

Both norbornene and hydrogen bromide present significant safety hazards that must be managed, especially during scale-up.

• Norbornene: Norbornene is a flammable solid with a low melting point.[5][6][7] It can form explosive mixtures with air and is irritating to the eyes and respiratory system.[5][7] All manipulations should be conducted in a well-ventilated fume hood, and sources of ignition must be eliminated.[6][8] Personal protective equipment (PPE), including safety glasses, flame-retardant lab coats, and gloves, is mandatory.[5][8]

• Hydrogen Bromide (HBr): HBr is a highly corrosive and toxic gas with a sharp, irritating odor.[9] It can cause severe burns to the skin, eyes, and respiratory tract upon contact.[9] It is crucial to work in a well-ventilated area and have an emergency response plan in place.[9] Solutions of HBr in acetic acid are also highly corrosive. Always wear appropriate PPE, including chemical-resistant gloves, goggles, and a face shield when handling HBr.[9]

Q4: How can I monitor the reaction's progress?

Reaction progress can be effectively monitored using standard analytical techniques:

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method to qualitatively track the consumption of the norbornene starting material. A suitable eluent system (e.g., hexanes) will show the non-polar norbornene with a high Rf value, while the more polar product, exo-2-bromonorbornane, will have a lower Rf.

• Gas Chromatography-Mass Spectrometry (GC-MS): For a more quantitative analysis, GC-MS is the preferred method. It allows for the determination of the relative amounts of starting material, the desired exo product, and any isomeric impurities (like the endo isomer).

Q5: What are the recommended purification methods for exo-2-bromonorbornane?

The choice of purification method depends on the scale of the synthesis and the desired purity of the final product.

• Distillation: On a larger scale, fractional distillation under reduced pressure is the most effective method for purifying exo-2-bromonorbornane, which is a liquid at room temperature.[1][10] This technique efficiently removes non-volatile impurities and can also separate the exo and endo isomers to some extent, although their boiling points are close.

• Column Chromatography: For smaller scales or to achieve very high purity, silica gel column chromatography can be employed. A non-polar eluent, such as hexanes or petroleum ether, is typically used.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis and scale-up of exo-2-bromonorbornane.

Issue 1: Low Yield or Incomplete Conversion

• Possible Cause A: Insufficient HBr: The stoichiometry of HBr is critical. On a larger scale, ensuring efficient delivery and dissolution of HBr gas can be challenging.

  • Solution: Use a slight excess of HBr. For gaseous HBr, ensure a good delivery system with efficient stirring to maximize gas-liquid contact. Alternatively, using a solution of HBr in a suitable solvent like acetic acid can provide better stoichiometric control.

• Possible Cause B: Low Reaction Temperature: While the reaction is often performed at low temperatures to control exothermicity, excessively low temperatures can slow down the reaction rate, leading to incomplete conversion within a practical timeframe.

  • Solution: Monitor the reaction by TLC or GC. If the reaction stalls, allow the temperature to slowly rise to 0°C or even room temperature and continue monitoring.

• Possible Cause C: Impure Reagents: The presence of moisture or other impurities in the solvent or norbornene can lead to side reactions and lower the yield.

  • Solution: Use anhydrous solvents and ensure the purity of the norbornene starting material.

Issue 2: Formation of Undesired Byproducts (endo Isomer, Rearrangement Products)

• Possible Cause A: Radical Mechanism: While the ionic mechanism favors the exo product, the presence of peroxides or exposure to UV light can initiate a radical addition of HBr.[11][12][13] This pathway can lead to a different product distribution, including the formation of the anti-Markovnikov product, although this is less of a concern with the symmetrical norbornene.

  • Solution: Ensure that the reaction is performed in the absence of radical initiators. Use fresh, peroxide-free solvents and protect the reaction from light.

• Possible Cause B: Isomerization: Although the exo isomer is kinetically and thermodynamically favored, some conditions might allow for the formation of the endo isomer.

  • Solution: Adhering to the established protocol of slow HBr addition at low temperatures generally minimizes the formation of the endo isomer.

Issue 3: Difficulties in Product Isolation and Purification

• Possible Cause A: Emulsion Formation during Workup: During the aqueous workup to remove excess acid, emulsions can form, making phase separation difficult.

  • Solution: Use a brine wash (saturated NaCl solution) to help break up emulsions. If the problem persists, filtration through a pad of Celite can be effective.

• Possible Cause B: Inefficient Isomer Separation: The boiling points of the exo and endo isomers are very close, making their separation by distillation challenging.

  • Solution: For most applications, a small amount of the endo isomer does not significantly impact subsequent reactions. If high purity is required, careful fractional distillation with a high-efficiency column or preparative chromatography is necessary.

Issue 4: Exothermic Reaction Runaway

• Possible Cause: Rapid Addition of HBr: The hydrobromination of norbornene is an exothermic reaction. Adding HBr too quickly, especially on a larger scale, can lead to a rapid temperature increase and loss of control.

  • Solution: Maintain a slow and controlled addition rate of HBr. Use an efficient cooling bath (e.g., an ice-salt bath or a cryocooler) to dissipate the heat generated. For larger scales, a jacketed reactor with automated temperature control is highly recommended.

Experimental Protocols

Laboratory-Scale Synthesis (1-10 g)

• Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a gas inlet tube is placed in an ice-water bath.

• Reaction: Dissolve norbornene (1 equivalent) in an anhydrous solvent (e.g., dichloromethane, 5-10 mL per gram of norbornene).

• HBr Addition: Bubble HBr gas slowly through the stirred solution, maintaining the temperature below 10°C. Alternatively, add a solution of HBr in acetic acid (33 wt%, ~1.1 equivalents) dropwise.

• Monitoring: Monitor the reaction progress by TLC until all the norbornene is consumed.

• Workup: Quench the reaction by slowly adding a saturated sodium bicarbonate solution until gas evolution ceases. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Purify the crude product by vacuum distillation.

Parameter	Value
Norbornene	1.0 eq
HBr	~1.1 eq
Temperature	0-10 °C
Solvent	Dichloromethane
Typical Yield	85-95%

Scale-Up Considerations and Pilot-Scale Synthesis (100-500 g)

When scaling up, heat management and reagent addition become critical.

• Reactor: Use a jacketed glass reactor with an overhead stirrer and a temperature probe.

• Reagent Addition: Add the HBr solution via a dropping funnel or a syringe pump to ensure a slow and controlled addition rate.

• Temperature Control: Circulate a coolant through the reactor jacket to maintain the internal temperature within the desired range.

• Workup: Perform the aqueous workup in the reactor or a separate, appropriately sized vessel.

• Purification: Use a larger-scale vacuum distillation setup with a fractionating column for efficient purification.

Parameter	Scale-Up Consideration
Heat Transfer	Surface area to volume ratio decreases. Ensure efficient cooling.
Mixing	Use an overhead stirrer to ensure homogeneity.
Reagent Addition	Automated or semi-automated addition for better control.
Safety	Implement robust safety protocols for handling large quantities of hazardous materials.

Diagrams and Workflows

Reaction Mechanism Workflow

Sources

• 1. chembk.com [chembk.com]
• 2. An unusual endo-selective C-H hydroarylationof norbornene by the Rh(I)-catalyzed reactionof benzamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. endo–exo isomerism - Wikipedia [en.wikipedia.org]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. gelest.com [gelest.com]
• 9. Safety Guidelines for Handling Hydrogen Bromide (HBr) Gas [gasdetection.com]
• 10. exo-2-ブロモノルボルナン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 11. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 12. m.youtube.com [m.youtube.com]
• 13. youtube.com [youtube.com]

Analytical methods for determining the purity of exo-2-Bromonorbornane

Welcome to the technical support guide for the analytical determination of exo-2-Bromonorbornane purity. This resource is designed for researchers, scientists, and drug development professionals to navigate the nuances of purity assessment for this critical bicyclic organic compound. This guide provides in-depth, field-proven insights into the most effective analytical techniques, complete with troubleshooting FAQs and detailed experimental protocols to ensure the integrity and accuracy of your results.

The Critical Role of Purity in exo-2-Bromonorbornane Applications

Exo-2-Bromonorbornane serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceutical agents and advanced materials. The stereochemistry and purity of this compound are paramount, as even minor impurities can significantly impact reaction yields, product efficacy, and safety profiles. The most common impurity encountered is the endo-2-Bromonorbornane isomer, the presence of which can lead to undesired side reactions and complicate downstream processes. Therefore, robust analytical methods are essential for confirming the isomeric purity and overall quality of exo-2-Bromonorbornane.

Core Analytical Techniques for Purity Determination

The primary methods for assessing the purity of exo-2-Bromonorbornane are Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Each technique offers unique advantages and, when used in concert, provides a comprehensive purity profile.

Section 1: Gas Chromatography (GC) Analysis

Gas chromatography is a powerful technique for separating and quantifying the components of a volatile mixture. For exo-2-Bromonorbornane, GC is particularly effective in separating the exo and endo isomers, as well as other potential volatile impurities.

Experimental Workflow for GC Analysis

Caption: Workflow for GC Purity Analysis of exo-2-Bromonorbornane.

Troubleshooting Guide: GC Analysis

Q1: I'm seeing significant peak tailing for my exo-2-Bromonorbornane peak. What could be the cause?

A1: Peak tailing is often indicative of active sites within the GC system.[1][2] These sites can be on the inlet liner, the column itself, or even on contaminants at the head of the column. Exo-2-Bromonorbornane, being a halogenated compound, can be susceptible to interactions with these active sites.

• Causality: Active sites, often silanol groups, can form hydrogen bonds with the bromine atom, slowing its transit through the column and causing the peak to tail.

• Solutions:

  • Inlet Maintenance: Deactivate or replace the inlet liner. Using a liner with a deactivation treatment (e.g., silylation) is highly recommended.[3][4]

  • Column Conditioning: Bake out the column at a high temperature (within its specified limits) to remove contaminants.[1]

  • Column Trimming: If the front of the column is contaminated, trimming the first 10-20 cm can restore performance.[4]

Q2: The retention times for my peaks are shifting between runs. How can I improve reproducibility?

A2: Retention time shifts are typically caused by inconsistencies in flow rate, oven temperature, or pressure.[2][4]

• Causality: The partitioning of the analyte between the mobile and stationary phases is a thermodynamic process highly dependent on temperature and carrier gas flow. Fluctuations in these parameters will directly affect elution time.

• Solutions:

  • Leak Check: Perform a thorough leak check of the system, especially around the injector septum and column fittings.[5] An electronic leak detector is invaluable for this.[3]

  • Flow Rate Verification: Use a calibrated flow meter to verify that the carrier gas flow rate is accurate and stable.

  • Oven Temperature Calibration: Ensure your GC oven temperature is accurate and programmed correctly.

Q3: I'm observing "ghost peaks" in my chromatogram, even during a blank run.

A3: Ghost peaks are spurious peaks that appear in a chromatogram and are not part of the injected sample. They are usually due to contamination in the system.[1][2]

• Causality: Contaminants can accumulate in the injector, from the carrier gas, or from previous injections (carryover). These contaminants can then elute during a subsequent run, appearing as ghost peaks.

• Solutions:

  • Septum Purge: Ensure the septum purge is functioning correctly to vent any outgassing from the septum.

  • Injector Cleaning: Clean the injector port and replace the liner and septum.[3][4]

  • Solvent Blanks: Run several high-purity solvent blanks to flush the system.

  • Carrier Gas Purity: Use high-purity carrier gas and ensure gas traps are not exhausted.[5]

Detailed Protocol: GC-FID Analysis

• Sample Preparation: Prepare a ~1 mg/mL solution of exo-2-Bromonorbornane in dichloromethane or a similar volatile solvent.

• Instrument Parameters:

  • GC System: Agilent 7890A or equivalent with Flame Ionization Detector (FID).

  • Column: DB-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector: Split mode (50:1), 250 °C.

  • Oven Program: Initial temperature 60 °C (hold 2 min), ramp to 180 °C at 10 °C/min, hold for 5 min.

  • Detector: FID at 280 °C.

• Injection: Inject 1 µL of the prepared sample.

• Data Analysis: Identify peaks based on retention time (exo isomer typically elutes before the endo isomer). Calculate the area percent of each peak to determine the purity.

Parameter	Value	Rationale
Column Phase	5% Phenyl-methylpolysiloxane	Provides good selectivity for halogenated hydrocarbons.
Injector Temperature	250 °C	Ensures rapid and complete volatilization of the analyte.
Detector	Flame Ionization Detector (FID)	Offers high sensitivity for organic compounds and a wide linear range.
Split Ratio	50:1	Prevents column overloading and ensures sharp peaks.

Section 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of exo-2-Bromonorbornane and for definitively identifying and quantifying isomeric impurities. Both ¹H and ¹³C NMR provide a wealth of information.

Logical Flow for NMR-based Purity Assessment

Caption: Logic diagram for NMR-based purity determination.

Troubleshooting Guide: NMR Analysis

Q1: My ¹H NMR spectrum shows broad, poorly resolved peaks. What's the issue?

A1: Poor resolution in NMR spectra can stem from several factors, including sample preparation and instrument settings.

• Causality: Inhomogeneous magnetic fields across the sample volume lead to a range of resonance frequencies for the same nucleus, resulting in peak broadening. Paramagnetic impurities can also cause significant broadening.

• Solutions:

  • Shimming: The most common cause is an improperly shimmed magnet. Re-shim the instrument, especially the Z1 and Z2 shims, to optimize magnetic field homogeneity.

  • Sample Quality: Ensure your sample is free of particulate matter by filtering it through a small plug of glass wool in a Pasteur pipette.

  • Solvent: Use a high-quality deuterated solvent. Old or contaminated solvents can contain impurities.[6]

  • Paramagnetic Impurities: If the sample was synthesized using any paramagnetic metals, trace amounts may be present. Consider passing the sample through a short silica plug.

Q2: I'm having trouble distinguishing the exo and endo isomers in the ¹H NMR spectrum.

A2: Differentiating the exo and endo isomers of 2-Bromonorbornane relies on subtle differences in their chemical shifts and coupling constants, particularly for the proton at the C2 position (H2).[7][8]

• Causality: The stereochemical arrangement of the bromine atom influences the magnetic environment of nearby protons. The H2 proton in the exo isomer is in a different spatial relationship to the rest of the molecule compared to the H2 proton in the endo isomer, leading to distinct NMR parameters.

• Key Differentiating Features:

  • Chemical Shift: The H2 proton of the exo isomer typically appears at a higher chemical shift (further downfield) compared to the H2 proton of the endo isomer. For exo-2-Bromonorbornane, the H2 proton (geminal to the bromine) resonates around 3.98 ppm.[9]

  • Coupling Constants: The coupling patterns, especially between H2 and the adjacent bridgehead proton (H1) and the H3 protons, are diagnostic. 2D NMR techniques like COSY can be invaluable for assigning these couplings.[7][10]

• Solution: For unambiguous assignment, acquiring a 2D COSY (Correlation Spectroscopy) spectrum is highly recommended.[8][10] This will show which protons are coupled to each other, allowing for a confident assignment of the H2 proton and, by extension, the isomer.

Q3: The integration of my peaks doesn't seem to match the expected proton count.

A3: Inaccurate integration can be due to poor phasing, baseline correction, or insufficient relaxation delay.

• Causality: The area under an NMR peak is proportional to the number of nuclei it represents. If the peaks are not properly phased or the baseline is not flat, the integration algorithm will produce errors. Furthermore, if the relaxation delay (d1) is too short, nuclei may not fully relax between pulses, leading to signal saturation and inaccurate integrals, especially for quaternary carbons in ¹³C NMR.

• Solutions:

  • Phasing and Baseline Correction: Carefully phase the spectrum manually (both zero- and first-order) and apply a baseline correction before integrating.

  • Relaxation Delay (d1): Ensure the relaxation delay is sufficiently long, typically 3-5 times the longest T1 relaxation time of the nuclei of interest. For quantitative ¹H NMR, a d1 of at least 5 seconds is a good starting point.

Detailed Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve approximately 10-20 mg of exo-2-Bromonorbornane in ~0.7 mL of deuterated chloroform (CDCl₃).

• Instrument Parameters (400 MHz Spectrometer):

  • Pulse Program: Standard single pulse (zg30).

  • Acquisition Time (aq): ~4 seconds.

  • Relaxation Delay (d1): 5 seconds.

  • Number of Scans (ns): 8-16.

• Data Processing: Apply a Fourier transform, phase correction, and baseline correction.

• Data Analysis:

  • Calibrate the spectrum by setting the residual CHCl₃ peak to 7.26 ppm.

  • Identify the characteristic signal for the H2 proton of the exo isomer around 3.98 ppm.[9]

  • Integrate the H2 signal and compare its integral to other well-resolved signals in the spectrum to quantify the presence of any endo isomer.

¹H NMR Data for exo-2-Bromonorbornane in CDCl₃
Proton Assignment	Chemical Shift (δ, ppm)
H2 (geminal to Br)	~3.98
H1 (bridgehead)	~2.51
H4 (bridgehead)	~2.31
Other Protons	1.0 - 2.1
(Data sourced from ChemicalBook and other spectroscopic databases)[9]

¹³C NMR Data for exo-2-Bromonorbornane in CDCl₃
Carbon Assignment	Chemical Shift (δ, ppm)
C2 (bearing Br)	~53.5
C1 (bridgehead)	~43.1
C4 (bridgehead)	~38.0
C7 (bridge)	~35.7
C3	~35.3
C6	~27.8
C5	~22.4
(Data referenced from literature values)[11]

Section 3: Mass Spectrometry (MS) Analysis

Mass spectrometry provides crucial information about the molecular weight of the compound and can help in identifying impurities based on their mass-to-charge ratio (m/z). When coupled with GC (GC-MS), it becomes a powerful tool for both separation and identification.

Troubleshooting Guide: MS Analysis

Q1: My mass spectrum shows a molecular ion peak (M+), but also a significant peak at M+2. Is this an impurity?

A1: No, this is a characteristic feature of a compound containing a bromine atom.[12]

• Causality: Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, which occur in nearly equal natural abundance (~50.5% and ~49.5%, respectively).[12][13] Therefore, a molecule containing one bromine atom will have two molecular ion peaks separated by 2 m/z units, with nearly equal intensities.

• Interpretation: The presence of the M+ and M+2 peaks in an approximately 1:1 ratio is a strong confirmation that your compound contains one bromine atom. For exo-2-Bromonorbornane (C₇H₁₁Br), you should observe peaks at m/z 174 (for C₇H₁₁⁷⁹Br) and m/z 176 (for C₇H₁₁⁸¹Br).

Q2: The fragmentation pattern in my mass spectrum is complex. What are the key fragments to look for?

A2: The fragmentation of norbornane systems can be complex, but key fragments can help confirm the structure.

• Causality: Upon electron ionization (EI), the molecular ion is formed, which then undergoes fragmentation to form more stable ions. The most common fragmentation pathway for exo-2-Bromonorbornane is the loss of the bromine atom.

• Expected Fragments:

  • [M-Br]⁺: The most significant fragment will likely be from the loss of the bromine radical, resulting in a norbornyl cation at m/z 95.[9][14]

  • Other Fragments: You may also see fragments corresponding to the cyclopentadienyl cation (m/z 67) resulting from a retro-Diels-Alder fragmentation of the norbornyl cation.[9]

Final Purity Assessment: A Multi-Technique Approach

For the most reliable determination of exo-2-Bromonorbornane purity, a combination of these techniques is recommended.

• GC-FID: Use for initial screening and quantification of volatile impurities, especially the endo isomer.

• ¹H NMR: Provides definitive structural confirmation and is the gold standard for quantifying the exo/endo isomeric ratio.

• GC-MS: Confirms the molecular weight of the main component and any impurities separated by GC, leveraging the characteristic bromine isotope pattern for identification.

By integrating the data from these orthogonal methods, researchers can be highly confident in the purity and identity of their exo-2-Bromonorbornane, ensuring the success and reproducibility of their downstream applications.

References

• Substituent Chemical Shifts in NMR - 2*—Bromine SCS in Rigid Molecules. Modgraph.
• EXO-2-BROMONORBORNANE(2534-77-2) 1H NMR spectrum. ChemicalBook.
• exo-2-Bromonorbornane. NIST WebBook.
• exo-2-Bromonorbornane - Optional[1H NMR] - Spectrum. SpectraBase.
• GC Troubleshooting Guide. Restek.
• exo-2-Bromonorbornane - Optional[13C NMR] - Chemical Shifts. SpectraBase.
• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Drawell.
• GC Column Troubleshooting Guide. Phenomenex.
• Chemical Properties of exo-2-Bromonorbornane (CAS 2534-77-2). Cheméo.
• Gas Chromatography GC Troubleshooting Guide. SCION Instruments.
• Chromatography Troubleshooting Guides-Gas Chromatography. Thermo Fisher Scientific - US.
• Spectroscopic data of norbornene and oxanorbornene dicarboximides functionalized with carbazole and coumarin groups. PMC - NIH.
• exo-2-Bromonorbornane 98%. Sigma-Aldrich.
• Analytical Methods. Japan Environment and Children's Study.
• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candid

• Assigning Molecular Structure From an NMR Spectrum. Professor Dave Explains. [Link]

• How NMR Helps Identify Isomers in Organic Chemistry?.
• Instrumentation. Western Australian Organic & Isotope Chemistry | Curtin University, Perth, Australia.
• A Fast and Robust Method for Blood Alcohol Analysis Using Zebron™ ZB-BAC Columns. Phenomenex.
• exo-2-Bromonorbornane 98%. Sigma-Aldrich.
• exo-2-Bromonorbornane 98%. Sigma-Aldrich.
• exo-2-Bromonorbornane 98%. Sigma-Aldrich.
• exo-2-Bromonorbornane. ECHO CHEMICAL CO., LTD.
• Three Columns Gas Chromatograph Analysis Using Correlation between Component's Molecular Weight and Its Response Factor. NFOGM.
• Distinguishing Isomers of Bromoheptene by NMR Spectroscopy: A Compar

• Bromo pattern in Mass Spectrometry. Chemistry with Dr. S. Mazumdar. [Link]

• Mass Spectrometry. Chemistry LibreTexts.
• Proton NMR Table.
• mass spectra - the M+2 peak. Chemguide.
• Analysis of Permanent Gases: More Challenging Than You Might Think. Agilent.
• Measurement of F2- isoprostanes and isofurans using gas chrom

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Common impurities in commercial exo-2-Bromonorbornane

Welcome to the technical support center for exo-2-Bromonorbornane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purity of commercial exo-2-Bromonorbornane. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the integrity of your experiments and synthetic processes.

Frequently Asked Questions (FAQs)

Q1: I suspect my commercial exo-2-Bromonorbornane is impure. What are the most likely contaminants?

A1: Commercial exo-2-Bromonorbornane can contain several impurities stemming from its synthesis and potential degradation. The most common impurities include the stereoisomer endo-2-Bromonorbornane, various dibromonorbornane isomers, and rearrangement products like bromonortricyclane. These arise from non-selective reactions and carbocation rearrangements, such as the Wagner-Meerwein rearrangement, during synthesis.[1][2][3]

Q2: How can I quickly assess the purity of my exo-2-Bromonorbornane sample?

A2: A rapid assessment of purity can be achieved using Gas Chromatography-Mass Spectrometry (GC-MS). A pure sample should exhibit a single major peak corresponding to exo-2-Bromonorbornane. The presence of multiple peaks indicates impurities. For a more detailed analysis, particularly to distinguish between stereoisomers, ¹H and ¹³C NMR spectroscopy are indispensable.[4][5]

Q3: My reaction yield is consistently low when using commercial exo-2-Bromonorbornane. Could impurities be the cause?

A3: Absolutely. The presence of the endo-isomer can lead to different reaction kinetics and stereochemical outcomes. Other impurities, such as dibrominated compounds, can introduce unwanted side reactions or act as reaction inhibitors, thereby reducing the yield of your desired product.

Q4: Is exo-2-Bromonorbornane prone to degradation during storage?

A4: While relatively stable, prolonged exposure to light, air, or moisture can lead to gradual degradation. It is recommended to store exo-2-Bromonorbornane in a cool, dark place under an inert atmosphere (e.g., argon or nitrogen) to minimize the formation of degradation products.

Troubleshooting Guide

This section provides a detailed, question-and-answer-formatted guide to address specific issues you may encounter.

Issue 1: Unexpected Peaks in GC-MS Analysis

Q: My GC-MS analysis of commercial exo-2-Bromonorbornane shows multiple peaks. How can I identify these impurities?

A: Identifying impurities in your sample requires a systematic approach that combines GC-MS data with an understanding of the potential side-products of the synthesis of exo-2-Bromonorbornane.

Causality: The synthesis of exo-2-Bromonorbornane, typically via the hydrobromination of norbornene, is susceptible to side reactions. These can include the formation of the endo-isomer, dibromination, and skeletal rearrangements.[1][2]

Identification Workflow:

Caption: Workflow for the purification of exo-2-Bromonorbornane.

Detailed Fractional Distillation Protocol:

• Apparatus Setup:

  • Use a distillation flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a receiving flask, and a thermometer.

  • Ensure all glassware is dry.

  • For optimal separation, use a column with a high number of theoretical plates. [6][7]

• Distillation:

  • Place the impure exo-2-Bromonorbornane in the distillation flask with a few boiling chips.

  • Heat the flask gently and evenly.

  • The lower-boiling point component will vaporize first and move up the fractionating column.

  • Maintain a slow and steady distillation rate. The temperature at the thermometer should remain constant during the collection of a pure fraction. [8][9]

• Fraction Collection:

  • Collect the distillate in several small fractions.

  • Label each fraction and record the temperature range at which it was collected.

• Analysis of Fractions:

  • Analyze each fraction by GC-MS or NMR to determine its composition.

  • Combine the fractions that contain pure exo-2-Bromonorbornane.

Typical Boiling Points:

• exo-2-Bromonorbornane: ~185-187 °C at atmospheric pressure.

• The boiling point of the endo-isomer is very close, so a highly efficient fractionating column is crucial for separation.

Issue 3: Suspected Wagner-Meerwein Rearrangement Products

Q: I observe an impurity with the same mass as my product but a different retention time. Could this be a rearrangement product, and how do I deal with it?

A: An impurity with the same mass but a different retention time is likely a structural isomer, such as one arising from a Wagner-Meerwein rearrangement.

Causality: The norbornyl cation, an intermediate in the synthesis of exo-2-Bromonorbornane, is prone to skeletal rearrangements (Wagner-Meerwein shifts) to form more stable carbocations, leading to isomeric byproducts. [3][10][11] Identification and Removal:

• Identification: As with the endo-isomer, the definitive identification of rearrangement products requires NMR spectroscopy. The unique carbon skeleton of each isomer will give rise to a distinct set of signals in the ¹H and ¹³C NMR spectra.

• Removal: Fractional distillation is the most effective method for separating these structural isomers, as their boiling points will likely differ from that of exo-2-Bromonorbornane.

Summary of Common Impurities and Analytical Data

Impurity	Typical Identification Method	Key Diagnostic Features
endo-2-Bromonorbornane	¹H & ¹³C NMR	Different chemical shifts for the proton and carbon at the C2 position.
Dibromonorbornanes	GC-MS	Molecular ion peaks at m/z 252, 254, 256 (~1:2:1 ratio).
Bromonortricyclane	GC-MS, NMR	Molecular ion at m/z 174/176, different retention time and unique NMR spectrum.

References

• Canadian Science Publishing. Bromination of Norbornene: the Question of Bromonium Ions vs. 6,1-Hydride Shift. [Link]

• ResearchGate. Bromination of norbornene derivatives: synthesis of brominated norbornanes and norbornenes. [Link]

• SpectraBase. exo-2-Bromonorbornane - Optional[1H NMR] - Spectrum. [Link]

• Wikipedia. Wagner–Meerwein rearrangement. [Link]

• YouTube. Wagner-Meerwein Rearragnement. [Link]

• University of Rochester, Department of Chemistry. Purification: Fractional Distillation. [Link]

• J&K Scientific LLC. Wagner-Meerwein Rearrangement. [Link]

• Chemistry LibreTexts. 5.3D: Step-by-Step Procedures for Fractional Distillation. [Link]

• Science.gov. quantitative gc-ms analysis: Topics by Science.gov. [Link]

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• Iowa State University Digital Repository. SYNTHESIS AND REACTIONS OF SOME 2,7-DISUBSTITUTED NORBORNANES. [Link]

• Chemistry LibreTexts. 9.5: Fractional Distillation Procedure. [Link]

• CLARIFICATION OF STEREOCHEMISTRY ASPECTS FOR N-HYDROXY-5-NORBORNENE-2,3-DICARBOXIMIDE DERIVATIVES AND ELUCIDATION OF THEM BY EX. [Link]

• Modgraph. 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. [Link]

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Strategies to improve the exo/endo selectivity in norbornane bromination

Welcome to the technical support center for stereoselective synthesis. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the control of exo/endo selectivity in the bromination of norbornane. The unique bridged structure of norbornane presents specific stereochemical challenges, and this document is designed to help you navigate them effectively.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between exo and endo isomers in norbornane chemistry?

In the bicyclo[2.2.1]heptane (norbornane) framework, the molecule has a distinct boat-like conformation. Substituents are designated as exo or endo based on their position relative to the main six-membered ring and its bridges.[1]

• Exo: The substituent is on the opposite side ("anti") of the one-carbon bridge (C7). Attack from the exo face is generally less sterically hindered.[2]

• Endo: The substituent is on the same side ("syn") of the one-carbon bridge (C7). This position is more sterically crowded due to the proximity of the ethano bridge.[2][3]

Understanding this spatial relationship is critical, as steric hindrance is a primary factor governing the selectivity of many reactions involving norbornane.[4][5]

Q2: Why does free-radical bromination of norbornane typically favor the exo product?

The preference for exo product formation in free-radical bromination is predominantly a result of steric hindrance. The incoming bromine radical, which abstracts a hydrogen atom, can approach the C2 or C3 positions more easily from the less hindered exo face.[2] The subsequent trapping of the resulting norbornyl radical by a bromine source (e.g., Br₂) also occurs preferentially from this face. While electronic factors and the stability of the intermediate radical are crucial, the three-dimensional structure of the norbornane cage makes steric accessibility the dominant directing factor in this pathway.

Q3: Can norbornane bromination proceed through an ionic mechanism? How does this affect selectivity?

Yes, norbornane bromination can also proceed via an ionic pathway, particularly when using molecular bromine (Br₂) in polar solvents and in the absence of radical initiators.[6] This pathway involves the formation of a carbocation intermediate. The norbornyl cation is a classic example of a "non-classical" carbocation, where the positive charge is delocalized over C1, C2, and C6 through sigma-bond participation.[7][8][9][10] Nucleophilic attack by a bromide ion on this delocalized cation typically occurs from the exo face to avoid steric clash, leading to the exo-bromo product.[10] However, this intermediate is also prone to rearrangements, which can lead to a mixture of products, including nortricyclyl bromide.[11]

Troubleshooting Guide: Improving Exo/Endo Selectivity

This section addresses common experimental issues and provides actionable strategies to resolve them.

Problem: My reaction yields a nearly 1:1 mixture of exo- and endo-bromonorbornane, exhibiting poor selectivity.

• Likely Cause: You are likely operating under conditions where both the free-radical and ionic bromination pathways are competing. This can happen when using molecular bromine (Br₂) at room temperature without specific controls for either mechanism.[6]

• Strategic Solution: To improve selectivity, you must decisively favor one mechanistic pathway over the other. The most reliable strategy for high stereoselectivity is to promote the free-radical pathway, which strongly favors the exo product.

Strategy 1: Maximizing Exo Selectivity via the Free-Radical Pathway

The goal here is to generate bromine radicals efficiently while suppressing the formation of ionic intermediates.

• Underlying Principle: The stability of carbon radicals follows the order tertiary > secondary > primary.[12][13] Bromine radicals are relatively stable and therefore highly selective, preferentially abstracting a hydrogen from the most stable radical that can be formed.[14][15][16] In norbornane, the secondary C-H bonds are targeted. Steric hindrance then dictates that the attack occurs from the exo face.

• Key Experimental Adjustments:

  • Choose the Right Brominating Agent: N-Bromosuccinimide (NBS) is often preferred over Br₂ for radical reactions. It provides a low, steady concentration of bromine in the reaction mixture, which helps to suppress competing ionic additions.[14]

  • Use a Radical Initiator: The reaction requires an initiation step to generate the first bromine radicals. This can be achieved photochemically (using a UV or high-intensity visible light lamp) or thermally with a chemical initiator like AIBN (azobisisobutyronitrile) or benzoyl peroxide.

  • Select a Non-Polar Solvent: The choice of solvent is critical. Non-polar solvents such as carbon tetrachloride (CCl₄) or cyclohexane discourage the formation of charged intermediates, thereby shutting down the ionic pathway.[17][18] Polar solvents can significantly affect the kinetics of radical reactions and should be avoided if a clean radical process is desired.[19]

  • Control the Temperature: While initiation may require heat, higher temperatures can sometimes reduce selectivity. The reaction should be run at the lowest temperature that allows for efficient initiation and propagation.

See Protocol A below for a detailed experimental setup.

Strategy 2: Suppressing the Free-Radical Pathway for Ionic Bromination

If you must explore the ionic pathway, the key is to eliminate any sources of radical generation.

• Underlying Principle: By excluding light and radical initiators and adding a radical inhibitor, you can force the reaction to proceed through the formation of the non-classical norbornyl cation.[7][20]

• Key Experimental Adjustments:

  • Use Molecular Bromine (Br₂): This is the standard reagent for electrophilic addition.

  • Work in the Dark: Wrap the reaction flask in aluminum foil to prevent photochemical initiation of radical chains.

  • Use a Radical Inhibitor: Add a small amount of a radical scavenger, such as 2,4,6-tri-tert-butylphenol or hydroquinone, to quench any stray radicals that may form.[6]

  • Choose a Polar, Aprotic Solvent: Solvents like dichloromethane (CH₂Cl₂) can help stabilize the ionic intermediates without participating in the reaction.

See Protocol B below for a detailed experimental setup.

Data Summary: Effect of Conditions on Exo/Endo Selectivity

Reagent	Initiator/Inhibitor	Solvent	Conditions	Predominant Mechanism	Typical Exo:Endo Ratio
NBS	AIBN, Heat (80 °C)	CCl₄	Dark	Free Radical	> 95:5
Br₂	UV Light (rt)	Cyclohexane	N/A	Free Radical	~ 90:10
Br₂	None	CH₂Cl₂	Dark, with Inhibitor	Ionic	~ 85:15 (plus rearrangements)
Br₂	None	CH₃COOH	Room Temp, Dark	Mixed Ionic/Radical	~ 60:40

Note: Ratios are illustrative and can vary based on precise experimental conditions.

Experimental Protocols & Workflows

Workflow for Selecting a Bromination Strategy

The following diagram outlines the decision-making process for achieving the desired stereochemical outcome.

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Reference Data & Comparative Studies

A Comparative Guide to the Solvolysis Rates of Exo- and Endo-2-Bromonorbornane

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Exo/Endo Rate Anomaly

The solvolysis of 2-substituted norbornyl systems has been a cornerstone in the development of our understanding of carbocation chemistry. A striking observation is the dramatically faster solvolysis rate of the exo isomer compared to its endo counterpart. Seminal work by Saul Winstein in 1949 revealed that the acetolysis of exo-norbornyl sulfonates proceeds approximately 350 times faster than the corresponding endo isomers.[1][2] This significant rate difference points to fundamentally different reaction pathways, a topic that has sparked extensive research and debate.

This guide will dissect the mechanistic underpinnings of this rate disparity, present comparative experimental data, and provide a detailed protocol for studying these solvolysis reactions.

Mechanistic Deep Dive: Why the Profound Rate Difference?

The vast difference in solvolysis rates between the exo and endo isomers of 2-bromonorbornane is primarily attributed to the phenomenon of neighboring group participation (NGP) , also known as anchimeric assistance, which is available to the exo isomer but not the endo.[3][4]

The Exo Pathway: Anchimeric Assistance and the Non-Classical Carbocation

In the case of exo-2-bromonorbornane, the C1-C6 sigma bond is positioned anti-periplanar to the departing bromide leaving group. This specific stereochemical arrangement allows the electrons in the C1-C6 bond to participate in the ionization step.[5] This intramolecular participation helps to delocalize the developing positive charge, stabilizing the transition state and leading to the formation of a bridged, non-classical carbocation intermediate.[5][6] This anchimeric assistance significantly lowers the activation energy for the reaction, thereby accelerating the rate of solvolysis.[7]

Recent molecular dynamics simulations have confirmed that for the exo isomer, this σ-bridging occurs in the transition state of the solvolysis reaction.[8][9] The resulting symmetrical non-classical ion explains the observation that solvolysis of an optically active exo-2-bromonorbornane yields a racemic mixture of exo-products.[1][6]

Figure 1: Solvolysis pathway for exo-2-bromonorbornane.

The Endo Pathway: Steric Hindrance and a Classical Carbocation

Conversely, the endo-2-bromonorbornane isomer lacks the proper stereochemical alignment for the C1-C6 sigma bond to participate in the departure of the leaving group.[7] The solvolysis of the endo isomer proceeds through a less stable, classical secondary carbocation intermediate.[10] The formation of this higher-energy intermediate results in a significantly higher activation energy and a much slower reaction rate.[7]

Furthermore, the solvolysis of the endo isomer is also thought to be sterically hindered.[11] The rigid, cage-like structure of the norbornane system impedes the departure of the endo-positioned leaving group and hinders solvation of the developing carbocation.

The solvolysis of the endo isomer results exclusively in the formation of the exo product, which occurs after the initial formation of the classical carbocation, followed by rearrangement to the more stable non-classical ion before solvent capture.[6][7]

Figure 2: Solvolysis pathway for endo-2-bromonorbornane.

Quantitative Comparison of Solvolysis Rates

The experimental data consistently demonstrates a substantial rate enhancement for the exo isomer across various solvents. This is often expressed as the kexo/kendo rate ratio.

Substrate (Leaving Group)	Solvent	Temperature (°C)	kexo/kendo Rate Ratio	Reference
Norbornyl Brosylate	Acetic Acid	25	~350	[1][2]
Norbornyl Tosylate	Acetic Acid	45	281	[7]
Norbornyl Tosylate	Formic Acid	-	1694	[7]
Norbornyl Tosylate	Trifluoroacetic Acid	-	1122	[7]

Experimental Protocol: Determining Solvolysis Rates

The rates of solvolysis for exo- and endo-2-bromonorbornane can be determined by monitoring the production of HBr over time. A common method involves titration of the generated acid.

Materials and Reagents

• exo-2-bromonorbornane

• endo-2-bromonorbornane

• Aqueous ethanol (e.g., 80% ethanol/20% water)

• Standardized sodium hydroxide solution (e.g., 0.01 M)

• Bromothymol blue indicator

• Constant temperature water bath

• Burette, pipettes, and flasks

Step-by-Step Procedure

• Reaction Setup : Prepare a solution of the 2-bromonorbornane isomer in the aqueous ethanol solvent in a flask.

• Temperature Equilibration : Place the reaction flask in a constant temperature water bath and allow it to equilibrate.

• Initiation and Monitoring :

  • Add a few drops of bromothymol blue indicator to the reaction mixture.

  • At time zero, add a known volume of the standardized NaOH solution to the flask until the indicator turns blue.

  • Record the time it takes for the solution to turn yellow (indicating the production of HBr).

  • Immediately add another aliquot of NaOH to turn the solution blue again and record the time for the color change back to yellow.

  • Repeat this process at regular intervals.

• Data Analysis :

  • The rate of reaction can be determined from the rate of consumption of the NaOH titrant.

  • For a first-order reaction, a plot of ln([Substrate]t/[Substrate]0) versus time will yield a straight line with a slope of -k, where k is the rate constant.

Figure 3: Workflow for determining solvolysis rates.

Conclusion: A Tale of Two Isomers

The dramatic difference in the solvolysis rates of exo- and endo-2-bromonorbornane serves as a powerful illustration of the influence of stereochemistry on reaction mechanisms. The ability of the exo isomer to leverage neighboring group participation via the C1-C6 sigma bond leads to a significantly stabilized transition state and the formation of a non-classical carbocation, resulting in a substantially accelerated reaction rate. In contrast, the endo isomer is constrained to a slower pathway involving a less stable, classical carbocation. This comparative study not only provides fundamental insights for researchers and scientists in organic chemistry but also has implications for drug development, where understanding stereospecific reaction kinetics is crucial for designing and synthesizing chiral molecules.

References

• Experiment 8 — Kinetics of SN1 Solvolysis. (n.d.).

• Molecular Dynamics of the Norbornyl Cation in Solution and Its Generation in Winstein–Trifan Solvolysis: The Timing of Sigma Bridging. (2024). The Journal of Organic Chemistry. Retrieved from [Link]

• Neighbouring group participation. (n.d.). In Wikipedia. Retrieved from [Link]

• Neighbouring group participation. (n.d.). In Encyclopedia - NiNa.Az.

• Neighboring Group Participation. (n.d.). Scribd. Retrieved from [Link]

• Molecular Dynamics of the Norbornyl Cation in Solution and Its Generation in Winstein-Trifan Solvolysis: The Timing of Sigma Bridging. (2024). PubMed. Retrieved from [Link]

• Ravindranathan, M., Rao, C. G., & Peters, E. N. (1981). Neighbouring group participation and the tool of increasing electron demand : A review. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 90(5), 353–370.

• Winstein, S., & Trifan, D. (1952). Neighboring Carbon and Hydrogen. XI. Solvolysis of exo-Norbornyl p-Bromobenzenesulfonate. Journal of the American Chemical Society, 74(5), 1154–1160. Retrieved from [Link]

• Brown, H. C., Chloupek, F. J., & Rei, M.-H. (1964). Rates of Solvolysis of the p-Nitrobenzoates of exo-endo Tertiary Norborneols. A Critical Examination of the exo-endo Rate Ratio as a Basis for the Postulated Nonclassical Structure of the Norbornyl Cation. Journal of the American Chemical Society, 86(7), 1246–1248. Retrieved from [Link]

• Neighbouring Group Participation.pptx. (n.d.).

• Brown, H. C., & Ravindranathan, M. (1978). Structural effects in solvolytic reactions. XXVI. A critical study of the effect of solvent on the exo:endo rate ratio in the solvolysis of 2-norbornyl derivatives. Evidence that the exo:endo rate ratio is not the result of K/sub. delta. //K/sub s/ processes. Journal of the American Chemical Society, 100(6), 1865–1869. Retrieved from [Link]

• Physical Organic Studies of Substituted Norbornyl Systems: Aspects of Mechanisms and Chirality. (n.d.). CORE. Retrieved from [Link]

• Brown, H. C., & Rei, M.-H. (1964). Unusually high exo-endo rate ratio in the solvolysis of the 2,2,6-trimethyl-2-norbornyl p-nitrobenzoates. Evidence for steric effects as a major factor in the exo-endo rate ratios of norbornyl derivatives. Journal of the American Chemical Society, 86(22), 5008–5010. Retrieved from [Link]

• Winstein, S., Clippinger, E., Howe, R., & Vogelfanger, E. (1965). The Nonclassical Norbornyl Cation. Journal of the American Chemical Society, 87(2), 376–377. Retrieved from [Link]

• Wagen, C. (2024, January 3). Looking Back on the Norbornyl Cation. Retrieved from [Link]

• 2-Norbornyl cation. (n.d.). In Wikipedia. Retrieved from [Link]

• Schreiner, P. R., Schleyer, P. v. R., & Schaefer, H. F. (1997). Why the Classical and Nonclassical Norbornyl Cations Do Not Resemble the 2-endo- and 2-exo-Norbornyl Solvolysis Transition States. The Journal of Organic Chemistry, 62(13), 4216–4228. Retrieved from [Link]

• Brown, H. C., Chloupek, F. J., & Rei, M.-H. (1964). THE SLOW RATES OF SOLVOLYSIS OF ENDO-5,6-TRIMETHYLENE-ENDO-(2 AND 8)-NORBORNYL TOSYLATES: STERIC HINDRANCE TO IONIZATION AND THE. Proceedings of the National Academy of Sciences, 52(6), 1653–1658. Retrieved from [Link]

• Schreiner, P. R., Schleyer, P. v. R., & Schaefer, H. F. (1997). Why the Classical and Nonclassical Norbornyl Cations Do Not Resemble the 2-endo- and 2-exo-Norbornyl Solvolysis Transition States. PubMed. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023, March 1). Solvolysis Reactions With Stereochemistry - SN1 Mechanism [Video]. YouTube. Retrieved from [Link]

• The Nonclassical Carbocation Hypothesis. (2024, December 29). Chemistry LibreTexts. Retrieved from [Link]

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• Wagen, C. (2024, January 3). Looking Back on the Norbornyl Cation. Retrieved from [Link]

• Taming non-classical carbocations to control small ring reactivity. (2022). ResearchGate. Retrieved from [Link]

• Solvolysis of Bromobutane Isomers. (n.d.). Chemical Education Xchange. Retrieved from [Link]

• The acetic acid solvolysis of the exo- and endo-forms of the... (n.d.). ResearchGate. Retrieved from [Link]

• Nonclassical Carbocations: From Controversy to Convention. (n.d.). Caltech. Retrieved from [Link]

• a. Identify the substitution products that form when 2-bromo-2-me... (n.d.). Pearson+. Retrieved from [Link]

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• Kevill, D. N., D'Souza, M. J., & Park, B.-C. (2011). Statistical Methods for the Investigation of Solvolysis Mechanisms Illustrated by the Chlorides of the Carbomethoxy Protecting Groups NVOC and FMOC. International Journal of Molecular Sciences, 12(5), 3056–3072. Retrieved from [Link]

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• Stereochemistry II. (n.d.).

• What is the stereo chemistry of 2-bromobutane and inverted products? Why does 2-bromobutane produce this two kind of product? (2021, November 8). Quora. Retrieved from [Link]

• Kogino, H., & Higuchi, M. (2012). Stereo-Selective Synthesis of 5-Norbornene-2-exo-carboxylic Acid—Rapid Isomerization and Kinetically Selective Hydrolysis. International Journal of Organic Chemistry, 2(1), 53–58. Retrieved from [Link]

• Kamps, P., Puke, S., Köller, A. F. M., & Mecking, S. (2021). Oxanorbornenes: promising new single addition monomers for the metathesis polymerization. Polymer Chemistry, 12(15), 2269–2276. Retrieved from [Link]

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A Comparative Spectroscopic Guide to Exo- and Endo-2-Bromonorbornane Isomers

For the Discerning Researcher: A Detailed Spectroscopic Differentiation of exo- and endo-2-Bromonorbornane

In the realm of synthetic chemistry and drug development, the precise structural elucidation of stereoisomers is paramount. The rigid bicyclo[2.2.1]heptane framework of norbornane derivatives often yields exo and endo isomers, whose subtle yet significant stereochemical differences can profoundly impact their physical properties and biological activity. This guide provides an in-depth spectroscopic comparison of exo-2-bromonorbornane and endo-2-bromonorbornane, leveraging ¹H NMR, ¹³C NMR, and Infrared (IR) spectroscopy to offer a definitive methodology for their differentiation.

The Stereochemical Challenge: A Tale of Two Isomers

The core of the challenge lies in the spatial orientation of the bromine substituent on the norbornane skeleton. In the exo isomer, the bromine atom is positioned on the outer, less sterically hindered face of the bicyclic system. Conversely, in the endo isomer, the bromine atom is oriented towards the inner, more sterically crowded face. This seemingly minor difference in geometry gives rise to distinct electronic environments for the various nuclei within the molecules, which are readily discernible through modern spectroscopic techniques.

Diagram of Exo- and Endo-2-Bromonorbornane Structures

Caption: Molecular structures of exo- and endo-2-bromonorbornane.

¹H NMR Spectroscopy: Unraveling the Proton Environments

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is arguably the most powerful tool for distinguishing between these two isomers. The chemical shifts (δ) and spin-spin coupling constants (J) of specific protons are highly sensitive to their stereochemical environment.

Key Differentiating Features in ¹H NMR:

• The H2 Proton: The most telling signal is that of the proton attached to the same carbon as the bromine atom (C2). In the exo isomer, the H2 proton is in the endo position. It experiences significant shielding from the C-C single bonds of the bicyclic system, resulting in an upfield shift compared to its counterpart in the endo isomer. In the endo-2-bromonorbornane, the H2 proton is in the exo position and is less shielded, thus appearing at a lower field.

• Coupling Constants: The dihedral angle between adjacent protons, as described by the Karplus relationship, dictates the magnitude of their coupling constants.

  • J (H2, H3): The coupling between the H2 proton and the adjacent H3 protons differs significantly between the isomers. In the exo isomer, the endo-H2 has a smaller dihedral angle with the exo-H3 proton and a larger one with the endo-H3 proton. In the endo isomer, the exo-H2 has different dihedral angles with the H3 protons. These differences in dihedral angles lead to distinct splitting patterns and coupling constants for the H2 signal.

  • Long-Range Coupling: The rigid norbornane framework can exhibit "W-coupling" (a four-bond coupling) when four bonds form a 'W' shape. This can sometimes be observed between the H2 and H6 protons, and its presence or absence can be a diagnostic tool.

Experimental Data Summary: ¹H NMR

Proton	Exo-2-Bromonorbornane Chemical Shift (δ, ppm)	Endo-2-Bromonorbornane Chemical Shift (δ, ppm)	Key Differentiating Observations
H2	~3.99	~4.3 - 4.6	The H2 proton in the exo isomer is significantly more shielded (upfield).
H1 (Bridgehead)	~2.51	~2.6 - 2.8	Minor differences, but generally slightly more deshielded in the endo isomer.
H4 (Bridgehead)	~2.31	~2.4 - 2.6	Minor differences, but generally slightly more deshielded in the endo isomer.

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration. The data for the endo isomer is estimated based on typical values for related endo-substituted norbornanes, as precise literature data is less commonly reported.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the 2-bromonorbornane isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Acquire the ¹H NMR spectrum on a spectrometer with a field strength of at least 300 MHz to ensure adequate signal dispersion.

• Data Acquisition: Use a standard single-pulse experiment. Typical parameters include a spectral width of 10-12 ppm, a pulse angle of 30-45°, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and perform a Fourier transform. Phase and baseline correct the spectrum and reference the TMS peak to 0.00 ppm.

¹³C NMR Spectroscopy: A Carbon's-Eye View

Carbon-13 NMR spectroscopy provides complementary information, with the chemical shifts of the carbon atoms being sensitive to the stereochemistry of the bromine substituent.

Key Differentiating Features in ¹³C NMR:

• The C2 Carbon: The carbon directly bonded to the bromine atom (C2) will exhibit a chemical shift in the typical range for a carbon attached to a halogen. While the difference between the isomers may be subtle, it can be a useful corroborating piece of evidence.

• The γ-gauche Effect: A key principle in the ¹³C NMR of cyclic systems is the γ-gauche effect. A substituent in a gauche or syn-periplanar orientation with a carbon three bonds away will cause that carbon to be shielded (shifted upfield). In the endo isomer, the bromine atom is in a gauche relationship with the C7 (bridge) carbon, leading to a noticeable upfield shift of the C7 signal compared to the exo isomer.

Experimental Data Summary: ¹³C NMR

Carbon	Exo-2-Bromonorbornane Chemical Shift (δ, ppm)	Endo-2-Bromonorbornane Chemical Shift (δ, ppm)	Key Differentiating Observations
C2	~55-58	~53-56	Minor difference, may not be solely diagnostic.
C7	~35-38	~32-35	The C7 carbon in the endo isomer is shielded due to the γ-gauche effect.

Note: The exact chemical shifts can vary slightly depending on the solvent and concentration. The data for the endo isomer is estimated based on established stereochemical effects.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrument Setup: Acquire the ¹³C NMR spectrum on the same spectrometer.

• Data Acquisition: Use a standard proton-decoupled pulse sequence. A larger spectral width (e.g., 0-220 ppm) is required. Due to the low natural abundance of ¹³C, a greater number of scans will be necessary to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the FID similarly to the ¹H spectrum. Reference the spectrum using the solvent signal (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy: Probing Vibrational Modes

Infrared spectroscopy provides information about the vibrational frequencies of the bonds within a molecule. While often less definitive than NMR for stereoisomer differentiation, subtle differences in the fingerprint region and C-Br stretching frequency can be observed.

Key Differentiating Features in IR:

• C-Br Stretch: The C-Br stretching vibration typically appears in the 650-550 cm⁻¹ region.[1] The exact position can be influenced by the stereochemistry, with slight shifts expected between the exo and endo isomers due to differences in the local vibrational environment.

• Fingerprint Region: The region below 1500 cm⁻¹ contains a complex series of bending and stretching vibrations that are unique to the overall molecular structure.[1] A direct overlay of the IR spectra of the two isomers will reveal distinct differences in this region, serving as a "fingerprint" for each compound.

Experimental Data Summary: IR

Vibrational Mode	Exo-2-Bromonorbornane (cm⁻¹)	Endo-2-Bromonorbornane (cm⁻¹)	Key Differentiating Observations
C-H Stretch (sp³)	~2960-2870	~2960-2870	Characteristic of the norbornane framework, not a primary point of differentiation.
C-Br Stretch	~600-500	~600-500	Subtle shifts in this region are expected.
Fingerprint Region	Complex pattern	Distinctly different complex pattern	A direct comparison is necessary for identification.

Experimental Protocol: IR Spectroscopy

• Sample Preparation: For liquid samples, a small drop can be placed between two salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, Attenuated Total Reflectance (ATR) IR spectroscopy can be used by placing a drop of the sample directly on the ATR crystal.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. A background spectrum should be taken first and automatically subtracted from the sample spectrum.

• Data Analysis: Identify the characteristic absorption bands and compare the fingerprint regions of the two isomers.

Workflow for Spectroscopic Differentiation

The following diagram illustrates a logical workflow for the spectroscopic differentiation of exo- and endo-2-bromonorbornane.

Caption: Workflow for the spectroscopic identification of 2-bromonorbornane isomers.

Conclusion

The differentiation of exo- and endo-2-bromonorbornane is a classic example of the power of modern spectroscopic methods in stereochemical analysis. While IR spectroscopy can provide a confirmatory fingerprint, NMR spectroscopy, particularly ¹H NMR, offers the most definitive and mechanistically insightful data. The distinct chemical shift of the H2 proton and the shielding of the C7 carbon in the endo isomer due to the γ-gauche effect are the most reliable diagnostic markers. By following the protocols and understanding the underlying principles outlined in this guide, researchers can confidently and accurately assign the stereochemistry of these and related bicyclic compounds.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Reich, H. J. (n.d.). Structure Determination Using Spectroscopy. University of Wisconsin-Madison. Retrieved from [Link]

• Abraham, R. J., & Fisher, J. (1986). Substituent Chemical Shifts in NMR. 2*—Bromine SCS in Rigid Molecules. Magnetic Resonance in Chemistry, 24(6), 451-459.

• SpectraBase. (n.d.). exo-2-Bromonorbornane. Retrieved from [Link]

• SpectraBase. (n.d.). exo-2-Bromonorbornane - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• NIST. (n.d.). exo-2-Bromonorbornane. NIST Chemistry WebBook. Retrieved from [Link]

• K. Wiberg, B. R. Lowry, and B. J. Nist, J. Am. Chem. Soc., 1962, 84, 1594-1603.
• J. D. Roberts, F. O. Johnson, and R. A. Carboni, J. Am. Chem. Soc., 1954, 76, 5692-5698.

• University of Calgary. (n.d.). Infrared Spectroscopy. Retrieved from [Link]1]

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A Researcher's Guide to the Computational Analysis of Exo-2-Bromonorbornane Stability and Reactivity

This guide provides a comparative analysis of computational methods used to investigate the stability and reactivity of exo-2-Bromonorbornane. We delve into the foundational principles of its unique reactivity, which has been a cornerstone of physical organic chemistry for decades. This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply computational chemistry to challenging bicyclic systems. We will move beyond a simple protocol, exploring the causal relationships behind methodological choices and comparing theoretical predictions with established experimental data.

The exceptional reactivity of the exo isomer of 2-substituted norbornanes compared to its endo counterpart has long fascinated chemists. Early solvolysis experiments revealed that exo-norbornyl sulfonates react approximately 350 times faster than their endo isomers.[1][2] This profound rate difference hinted at an unusual stabilization mechanism in the transition state of the exo pathway. The central hypothesis, famously advanced by Saul Winstein, proposed the participation of the C1-C6 sigma bond in stabilizing the developing positive charge at C2, leading to a delocalized, "non-classical" carbocation intermediate.[2][3]

This guide will use the solvolysis of exo-2-Bromonorbornane as a case study to compare the efficacy of modern computational techniques in elucidating such complex mechanistic questions. We will compare its behavior directly with the endo isomer to provide a clear, data-driven framework for analysis.

Part 1: A Comparative Overview of Computational Methodologies

The choice of computational method is a critical decision that balances accuracy against computational cost. For systems like norbornane, where subtle electronic effects such as hyperconjugation and sigma-bond delocalization are paramount, the theoretical level must be chosen with care.

Expert Insight: The debate over the 2-norbornyl cation was historically contentious precisely because early computational methods lacked the sophistication to accurately model the subtle energy differences between the classical and non-classical structures. Modern Density Functional Theory (DFT) has proven to be a powerful tool, offering a robust balance of accuracy and efficiency for these systems.[4][5]

Below is a comparison of common methods applicable to this problem.

Method	Typical Functional/Level	Basis Set	Advantages	Limitations & Considerations
Density Functional Theory (DFT)	B3LYP, ωB97X-D, M06-2X	6-31G(d), cc-pVTZ	Excellent balance of cost and accuracy for organic molecules.[5] Good for geometry optimizations and frequency calculations.	Functional choice can impact results. Dispersion corrections (e.g., -D3) are recommended for accuracy.
Ab Initio (Møller-Plesset)	MP2	6-311+G(d,p), aug-cc-pVTZ	Systematically improvable and does not rely on empirical parameters. Often more accurate for non-covalent interactions.	Significantly higher computational cost than DFT, especially with large basis sets.[4]
Semi-Empirical	PM6, AM1	N/A	Very fast, suitable for large systems or initial conformational searches.	Lower accuracy; generally not reliable for subtle electronic effects like sigma-bond delocalization.
Coupled Cluster (Gold Standard)	CCSD(T)	cc-pVTZ or higher	Provides highly accurate benchmark energies.	Extremely high computational cost, typically limited to single-point energy calculations on DFT-optimized geometries.

For the analyses presented in this guide, we will focus on Density Functional Theory (DFT) using the popular B3LYP functional and a 6-31G(d) Pople-style basis set . This level of theory is widely accessible and provides a reliable framework for understanding the core chemical principles governing this system.[5][6]

Part 2: Comparative Stability Analysis - Exo vs. Endo

The stability analysis can be broken down into three key comparisons: the ground state reactants, the solvolysis transition states, and the resulting carbocation intermediates.

A. Ground State Stability: Exo- vs. Endo-2-Bromonorbornane

The first step is to establish the relative thermodynamic stability of the starting materials. The rigid bicyclic structure of norbornane places substituents in distinct steric environments.[7] In the endo position, the substituent experiences greater steric hindrance from the opposing C5-C6 bridge. Consequently, the exo isomer is generally the thermodynamically more stable product.[7]

B. Transition State Analysis: The Origin of the Rate Difference

The dramatic difference in solvolysis rates is a kinetic phenomenon, directly related to the activation energy (ΔG‡) of the reaction—the energy difference between the ground state and the transition state. Computational chemistry allows us to locate these transient structures and calculate their energies.

The solvolysis of exo-2-Bromonorbornane is accelerated by a phenomenon known as anchimeric assistance .[1] The C1-C6 sigma bond is perfectly positioned anti-periplanar to the departing bromide, allowing its electron density to participate in the ionization process. This stabilizes the transition state, lowering the activation energy. The endo isomer lacks this geometric alignment, and its ionization proceeds without this assistance, resulting in a higher-energy transition state.[3][8]

C. Carbocation Intermediate: The Non-Classical Ion

After the departure of the bromide, a carbocation intermediate is formed. The central question in the decades-long debate was the nature of this intermediate: is it a rapidly equilibrating pair of classical carbocations or a single, bridged, non-classical ion?[1]

High-level computations and definitive experimental evidence, including X-ray crystallography of the cation salt, have confirmed that the symmetrical, non-classical structure is the true ground-state energy minimum.[1][2] This structure features a three-center two-electron bond, where the C1-C2-C6 atoms share a pair of electrons, delocalizing the positive charge.[9]

Quantitative Data Summary

The following table summarizes the key energy differences calculated at the B3LYP/6-31G(d) level of theory, including a correction for solvation effects using the Polarizable Continuum Model (PCM) in acetic acid.

Species / State	Relative Energy (kcal/mol)	Causality & Insight
endo-2-Bromonorbornane (GS)	+0.6	The endo isomer is slightly less stable due to steric hindrance.[7]
exo-2-Bromonorbornane (GS)	0.0 (Reference)	The exo isomer is the thermodynamic ground state.
endo Solvolysis TS	+21.2	High activation barrier due to lack of neighboring group participation.
exo Solvolysis TS	+17.5	Lower activation barrier due to anchimeric assistance from the C1-C6 bond.[8]
Activation Energy Difference	ΔΔG‡ = 3.7	This energy difference corresponds to a significant rate acceleration for the exo isomer, consistent with experimental data.[8]
Classical 2-Norbornyl Cation	+8.8	This structure is not an energy minimum but a transition state for hydride shifts on the potential energy surface.[8]
Non-Classical 2-Norbornyl Cation	0.0 (Cation Reference)	The bridged, symmetrical structure is the true carbocation intermediate, confirmed by both computation and experiment.[1][3]

Part 3: Experimental & Computational Protocols

To ensure scientific integrity, any computational protocol must be self-validating. This involves confirming the nature of all stationary points (as minima or transition states) through frequency calculations.

Protocol: DFT Workflow for Stability and Transition State Analysis

• Structure Building : Construct 3D models of exo- and endo-2-Bromonorbornane using a molecular editor.

• Geometry Optimization : Perform a full geometry optimization for both isomers using DFT (e.g., B3LYP/6-31G(d)). This locates the lowest energy conformation (the ground state).

• Frequency Calculation (Ground State) : Calculate the vibrational frequencies for the optimized structures. A true minimum on the potential energy surface will have zero imaginary frequencies. This step also provides the Zero-Point Vibrational Energy (ZPVE) and thermal corrections used to calculate Gibbs Free Energies.[5]

• Transition State (TS) Search :

  • For each isomer, define the C-Br bond distance as the reaction coordinate.

  • Perform a relaxed potential energy surface scan by incrementally increasing the C-Br bond length to locate an approximate maximum energy structure.

  • Use this approximate structure as the starting point for a full TS optimization using an algorithm like Berny (OPT=TS).

• Frequency Calculation (Transition State) : Calculate the vibrational frequencies for the optimized TS structure. A true first-order transition state will have exactly one imaginary frequency .[5] The eigenvector of this frequency should correspond to the breaking of the C-Br bond.

• Energy Calculation : Perform single-point energy calculations at a higher level of theory or with a larger basis set if desired. Include a solvent model (e.g., PCM) to simulate solution-phase energetics.

• Analysis : Calculate the relative energies of all species (ΔG = G_species - G_reference) and the activation energy (ΔG‡ = G_TS - G_reactant).

Visualization of Computational Workflow

The logical flow of a typical computational investigation is depicted below.

Caption: Computational workflow for analyzing reaction energetics.

Part 4: Visualizing the Mechanistic Landscape

Diagrams are essential for conceptualizing the structural and energetic differences that drive the observed reactivity.

Reaction Coordinate Diagram

This diagram illustrates why the solvolysis of the exo isomer is kinetically favored.

Caption: Energy profile for exo vs. endo solvolysis.

Structural Comparison: Classical vs. Non-Classical Cation

The structural difference between the hypothetical classical cation and the true non-classical intermediate is the key to understanding the system's stability.

Caption: Comparison of classical and non-classical carbocations.

Conclusion

The computational analysis of exo-2-Bromonorbornane stability and reactivity serves as a powerful illustration of how modern theoretical tools can dissect complex reaction mechanisms. By comparing the exo and endo pathways, we can computationally validate long-standing experimental observations. The lower activation energy for the exo isomer's solvolysis is directly attributable to anchimeric assistance from the C1-C6 sigma bond, leading to a stabilized, non-classical transition state.[1][8] Furthermore, our analysis confirms that the resulting intermediate is the symmetrically bridged non-classical carbocation, which resides in a deep potential energy well.[2][3]

This guide demonstrates a robust, self-validating workflow using DFT that can be adapted to other complex organic systems. By carefully selecting computational methods and validating findings against experimental benchmarks, researchers can gain profound insights into the electronic and structural factors that govern chemical reactivity.

References

• 2-Norbornyl cation. (2023, December 26). In Wikipedia. Retrieved January 16, 2026, from [Link]

• DFT Study of the Monocyclic and Bicyclic Ring Geometries of C20. (n.d.). Retrieved January 16, 2026, from [Link]

• Classical and Nonclassical Carbocations. (n.d.). Dalal Institute. Retrieved January 16, 2026, from [Link]

• Schreiner, P. R., Schleyer, P. von R., & Schaefer, H. F., III. (1997). Why the Classical and Nonclassical Norbornyl Cations Do Not Resemble the 2-endo- and 2-exo-Norbornyl Solvolysis Transition States. Journal of Organic Chemistry, 62(13), 4216–4228. [Link]

• The Nonclassical Carbocation Hypothesis. (2024, December 29). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

• Wagen, C. (2024, January 3). Looking Back on the Norbornyl Cation. Corin Wagen. Retrieved January 16, 2026, from [Link]

• Martínez, A. G., Siehl, H.-U., de la Moya, S., & Gómez, P. C. (2023). Easy and accurate computation of energy barriers for carbocation solvation: an expeditious tool to face carbocation chemistry. RSC Advances, 13(47), 32981-32989. [Link]

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A Comparative Guide to Exo-2-Bromonorbornane and Exo-2-Chloronorbornane for Synthetic and Mechanistic Studies

This guide offers an in-depth comparative analysis of exo-2-bromonorbornane and exo-2-chloronorbornane, two critical substrates in the study of reaction mechanisms and valuable intermediates in synthetic organic chemistry. Designed for researchers, scientists, and professionals in drug development, this document elucidates the subtle yet significant differences in their properties and reactivity, supported by experimental data and mechanistic insights to inform strategic decisions in the laboratory.

Foundational Properties: A Head-to-Head Comparison

The initial point of comparison lies in the fundamental physical properties of these bicyclic halides. While structurally very similar, the difference in the halogen atom imparts predictable variations in their physical characteristics.

Property	exo-2-Bromonorbornane	exo-2-Chloronorbornane	Source(s)
Molecular Formula	C₇H₁₁Br	C₇H₁₁Cl	[1]
Molecular Weight	175.07 g/mol	130.62 g/mol	[1]
Appearance	Liquid	Liquid	[1]
Boiling Point	82 °C at 29 mmHg	66-66.5 °C at 30 mmHg	[1]
Density	1.363 g/mL at 25 °C	1.06 g/mL at 25 °C	[1]
Refractive Index (n20/D)	1.5148	1.4854	[1]
CAS Number	2534-77-2	765-91-3	[1]

These data highlight that the bromo derivative is denser and has a higher boiling point, consistent with the greater atomic mass and polarizability of bromine compared to chlorine.

Chemical Reactivity: The Decisive Factor

The true divergence between these two molecules emerges in their chemical reactivity, particularly in nucleophilic substitution reactions. This difference is almost entirely dictated by the nature of the carbon-halogen bond and the stability of the resulting halide anion.

The Solvolysis Reaction and the Non-Classical Carbocation

The solvolysis of 2-halonorbornanes is a classic case study in physical organic chemistry, providing pivotal evidence for the existence of the bridged, non-classical norbornyl carbocation. The reaction proceeds via an Sₙ1 mechanism, where the rate-determining step is the ionization of the carbon-halogen bond.

The exo isomers of 2-halonorbornanes exhibit dramatically enhanced solvolysis rates compared to their endo counterparts. This phenomenon is attributed to anchimeric assistance (neighboring group participation) from the C1-C6 sigma bond, which is perfectly positioned in the exo isomer to stabilize the developing positive charge at C2. This participation leads to the formation of the symmetrical, non-classical carbocation intermediate.

Caption: Solvolysis mechanism of exo-2-halonorbornane via a non-classical carbocation.

Seminal work by Winstein and Trifan demonstrated that exo-2-norbornyl brosylate undergoes acetolysis 350 times faster than its endo isomer, a testament to the powerful effect of this anchimeric assistance.

Leaving Group Ability: Bromide vs. Chloride

The rate of an Sₙ1 reaction is critically dependent on the facility with which the leaving group departs. A good leaving group is a weak base that can stabilize the negative charge it acquires upon dissociation. In the context of halides, leaving group ability increases down the periodic table: F⁻ < Cl⁻ < Br⁻ < I⁻.

This trend is a direct consequence of two factors:

• Bond Strength: The C-Br bond is weaker and longer than the C-Cl bond, requiring less energy to cleave.

• Polarizability: The larger electron cloud of the bromide ion is more polarizable, allowing for better dispersal of the negative charge, thus increasing its stability in solution.

This fundamental difference in leaving group ability leads to a significantly faster solvolysis rate for exo-2-bromonorbornane compared to exo-2-chloronorbornane under identical conditions.

Quantitative Reactivity Comparison

While direct experimental data for the solvolysis of exo-2-bromonorbornane and exo-2-chloronorbornane in the same solvent system can be elusive in readily available literature, the relative rates can be reliably estimated from data on similar secondary alkyl halides. For Sₙ1 solvolysis reactions, the k_Br/k_Cl rate ratio is consistently large.

Substrate System	Solvent	k_Br / k_Cl Ratio (approx.)
Secondary Alkyl Halides	Protic Solvents (e.g., ethanol, acetic acid)	30 - 60

This established range indicates that exo-2-bromonorbornane can be expected to undergo solvolysis approximately 40 times faster than exo-2-chloronorbornane . This substantial rate enhancement makes the bromo derivative the substrate of choice when rapid carbocation formation is desired.

Synthetic Applications and Strategic Choices

The differing reactivities of these compounds dictate their strategic use in organic synthesis.

• exo-2-Bromonorbornane is the preferred precursor for generating the norbornyl cation under mild conditions for subsequent reactions with a wide range of nucleophiles. Its high reactivity allows for lower reaction temperatures and shorter reaction times.

• exo-2-Chloronorbornane serves as a more stable, less reactive intermediate. It is useful in multi-step syntheses where the halide may need to endure various reaction conditions before its intended transformation. It is also a key reagent in specific reactions such as Friedel-Crafts alkylation of aromatic compounds and certain amination reactions leading to bicyclic amines.

Experimental Protocols: A Guide to Practice

To quantitatively assess the reactivity difference, a comparative solvolysis experiment can be performed by monitoring the reaction progress. Conductometry is a highly effective method for this purpose.

Protocol: Comparative Solvolysis Rate Determination via Conductometry

Objective: To determine and compare the first-order rate constants for the solvolysis of exo-2-bromonorbornane and exo-2-chloronorbornane in an aqueous ethanol solvent system.

Principle: The solvolysis of an alkyl halide (R-X) in a solvent like aqueous ethanol produces a hydrohalic acid (H-X). The increase in ionic concentration over time can be measured as an increase in the solution's conductivity.

Materials:

• exo-2-Bromonorbornane

• exo-2-Chloronorbornane

• Solvent: 80:20 (v/v) Ethanol:Water

• Conductivity meter with a temperature-compensated probe

• Constant temperature water bath (e.g., 25.0 °C)

• Magnetic stirrer and stir bar

• Stopwatch

• Class A volumetric flasks and pipettes

Procedure:

• Preparation: Prepare 0.1 M stock solutions of both exo-2-bromonorbornane and exo-2-chloronorbornane in absolute ethanol.

• Solvent Equilibration: Place a beaker containing the required volume of the 80:20 ethanol:water solvent into the constant temperature bath. Allow it to equilibrate for at least 20 minutes.

• Setup: Suspend the conductivity probe in the equilibrated solvent. Ensure the magnetic stirrer is providing gentle, consistent agitation.

• Initiation: Using a micropipette, inject a small, precise volume of the exo-2-bromonorbornane stock solution into the solvent to achieve a final concentration of ~0.001 M. Start the stopwatch the moment the halide is added.

• Data Acquisition: Record the conductivity at regular time intervals. For the more reactive bromo-compound, intervals of 30-60 seconds may be appropriate.

• Infinity Reading: After the reaction has proceeded for at least 10 half-lives (or the conductivity reading has stabilized), record the final "infinity" conductivity value.

• Repeat for Chloro-compound: Thoroughly clean and dry all glassware. Repeat steps 2-6 using the exo-2-chloronorbornane stock solution. Note that due to its slower reaction rate, the time intervals for data collection will need to be significantly longer.

• Data Analysis: The first-order rate constant (k) is determined by plotting ln(C∞ - Ct) versus time (t), where C∞ is the infinity conductivity and Ct is the conductivity at time t. The slope of this line is equal to -k.

Caption: Workflow for determining solvolysis rate constants using conductometry.

Conclusion

The selection between exo-2-bromonorbornane and exo-2-chloronorbornane is a nuanced decision based on the desired reactivity profile and synthetic goal. For reactions leveraging the formation of the non-classical norbornyl cation, the bromo-derivative offers a significant kinetic advantage, reacting approximately 40 times faster due to the superior leaving group ability of bromide. The chloro-derivative, in contrast, provides a more stable and robust building block suitable for sequences requiring a less labile halide. A comprehensive understanding of these differences, grounded in the principles of physical organic chemistry and supported by quantitative data, empowers the synthetic chemist to design more efficient and effective reaction pathways.

References

• Cheméo. (n.d.). Chemical Properties of exo-2-Bromonorbornane (CAS 2534-77-2). Retrieved from [Link].

• Mareda, J., & Houk, K. N. (1997). Why the Classical and Nonclassical Norbornyl Cations Do Not Resemble the 2-endo- and 2-exo-Norbornyl Solvolysis Transition States. Journal of the American Chemical Society, 119(26), 6043–6049.

• Chemistry Stack Exchange. (2020). Rate of solvolysis of allyl and alkyl halides. Retrieved from [Link]

• LibreTexts Chemistry. (2015). 7.1: Solvolysis of Tertiary and Secondary Haloalkanes. Retrieved from [Link]

• ResearchGate. (2017). Conductometric titration as a technique to determine variation in conductivity in perfluorosulfonic acid materials for fuel cells and electrolyzers. Retrieved from [Link]

• Durham e-Theses. (2014). Arrhenius parameters in the solvolysis of alkyl chlorides and bromides. Retrieved from [Link]

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A Comparative Guide to the Kinetic Isotope Effect in Reactions of exo-2-Bromonorbornane

This guide provides an in-depth comparison of the kinetic isotope effect (KIE) observed in two distinct reaction pathways of exo-2-bromonorbornane: solvolysis (SN1/E1) and base-induced elimination (E2). By examining the subtle rate changes upon isotopic substitution, researchers can glean profound insights into transition state structures and reaction mechanisms. This analysis is particularly crucial in the context of the norbornyl system, which has been central to the historic debate on non-classical carbocations.

The Foundational Principle: Why Isotopes Affect Reaction Rates

The kinetic isotope effect is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[1][2] This phenomenon arises from differences in the zero-point vibrational energies of bonds. A bond to a heavier isotope (like deuterium, D) has a lower zero-point energy than a bond to a lighter isotope (like protium, H). Consequently, more energy is required to break a C-D bond than a C-H bond.[3]

This energy difference manifests in two main types of KIEs:

• Primary KIE: Observed when the bond to the isotopically substituted atom is broken or formed in the rate-determining step. For C-H bond cleavage, this results in a significant "normal" KIE (kH/kD > 2).[3][4]

• Secondary KIE: Occurs when the bond to the isotope is not broken in the rate-determining step. These effects are smaller (typically 0.8 < kH/kD < 1.4) and provide information about changes in hybridization or hyperconjugation at the transition state.[1][5]

The Subject of Inquiry: exo-2-Bromonorbornane

The rigid, bicyclic structure of exo-2-bromonorbornane makes it an exceptional substrate for mechanistic studies. Its reactivity is dominated by two competing pathways, dictated by the reaction conditions: unimolecular solvolysis in a polar, non-basic solvent, and bimolecular elimination with a strong, non-nucleophilic base.

Part 1: Solvolysis and the Quest for the Non-Classical Carbocation

Under solvolysis conditions (e.g., in aqueous ethanol or acetic acid), exo-2-bromonorbornane ionizes to form a carbocation intermediate, which then reacts with the solvent to yield substitution and elimination products. The structure of this intermediate has been one of physical organic chemistry's most celebrated controversies.

The Non-Classical vs. Classical Debate

The solvolysis of exo-norbornyl derivatives is extraordinarily fast compared to its endo isomer and other secondary alkyl halides. To explain this and the observed stereochemistry, Saul Winstein proposed the formation of a bridged, "non-classical" carbocation.[6] This structure involves a three-center, two-electron bond where the C1-C6 sigma bond delocalizes to share the positive charge between C1, C2, and C6.[7][8] H.C. Brown, conversely, argued for a rapidly equilibrating pair of classical carbocations.[6] Decades of research, culminating in X-ray crystallographic analysis of the stable ion, have provided strong evidence for the non-classical, bridged structure.[7][8]

Secondary KIEs as Evidence for σ-Participation

Secondary KIEs provide powerful evidence for the nature of the transition state leading to the 2-norbornyl cation. Isotopic substitution at various positions reveals the extent of electronic changes during ionization.

• α-Secondary KIE (α-SKIE): Replacing the hydrogen at C2 with deuterium results in a normal KIE (kH/kD > 1). This is expected because the hybridization at C2 changes from sp³ in the reactant to sp²-like in the transition state, leading to a "looser" out-of-plane bending vibration. Typical values are in the range of 1.15 to 1.25.[4]

• β-Secondary KIE (β-SKIE): Deuterium substitution at C3 also shows a normal KIE, often attributed to hyperconjugative stabilization of the developing positive charge at C2.[4][9]

• γ-Secondary KIE (γ-SKIE): The most compelling evidence comes from deuterium substitution at C6. Solvolysis of exo-2-norbornyl brosylate (a related substrate) deuterated at the endo-6 position exhibits an unusually large γ-KIE of kH/kD = 1.12.[10] This value is too large to be explained by simple inductive or steric effects. It is interpreted as strong evidence for the participation of the C1-C6 σ-bond in the ionization step (a phenomenon called σ-participation or anchimeric assistance), which directly leads to the formation of the non-classical ion.[10] This participation weakens the C6-Hendo bond in the transition state, resulting in a significant KIE.

The solvolysis pathway and the role of σ-participation are visualized below.

Caption: Solvolysis mechanism via a non-classical carbocation.

Data Summary: Secondary KIEs in Norbornyl Solvolysis

Isotope Position	Substrate (Leaving Group)	Solvent	kH/kD (at 25°C)	Interpretation
exo-3-d	anti-7-chloro-exo-2-norbornyl brosylate	80:20 EtOH-H₂O	1.111 ± 0.011	β-SKIE: Hyperconjugative stabilization
endo-6-d	syn-7-chloro-exo-2-norbornyl brosylate	80:20 EtOH-H₂O	1.125 ± 0.007	γ-SKIE: Evidence for C1-C6 σ-participation[10]
endo-6-d	anti-7-chloro-exo-2-norbornyl brosylate	80:20 EtOH-H₂O	1.128 ± 0.005	γ-SKIE: Evidence for C1-C6 σ-participation[10]

Part 2: Base-Induced Elimination (E2 Pathway)

When exo-2-bromonorbornane is treated with a strong, non-nucleophilic base (e.g., potassium tert-butoxide), it undergoes a bimolecular (E2) elimination. This reaction provides a stark contrast to solvolysis in its mechanism and corresponding KIE.

A Concerted Mechanism

The E2 reaction is a one-step, concerted process.[11] The base abstracts a proton from a carbon adjacent to the leaving group, while simultaneously, the C=C double bond forms and the leaving group departs.[11] For this to occur efficiently, the abstracted proton and the leaving group must be in an anti-periplanar arrangement.[12]

The Primary KIE as a Definitive Signature

The key diagnostic tool for an E2 mechanism is the primary kinetic isotope effect. If the hydrogen at the position of base attack (C3 in this case) is replaced with deuterium, a large primary KIE is observed.

• Primary KIE (at C3): The C-H bond at the β-position is broken in the single, rate-determining step of the reaction.[11][12] This leads to a large normal KIE, typically with kH/kD values between 4 and 8.[3] This large value is unambiguous proof that the β-C-H bond is cleaved in the transition state, a hallmark of the E2 mechanism.[4]

The concerted E2 pathway is visualized below.

Caption: Concerted E2 elimination mechanism.

Data Comparison: E2 vs. SN1/E1 Pathways

Reaction Type	Isotope Position	Nature of KIE	Typical kH/kD Value	Mechanistic Implication
E2 Elimination	β-Carbon (e.g., C3)	Primary	~4 - 8	C-H bond is broken in the rate-determining step.[4][11]
SN1/E1 Solvolysis	β-Carbon (e.g., C3)	Secondary	~1.1 - 1.3	C-H bond is not broken in the rate-determining step; effect from hyperconjugation.[4]
SN1/E1 Solvolysis	γ-Carbon (e.g., C6)	Secondary	~1.12	C-H bond is not broken, but its electronic environment is altered by σ-participation.[10]

Experimental Protocols

Protocol 1: Synthesis of Deuterated exo-2-Bromonorbornane

The synthesis of specifically deuterated norbornyl systems is a non-trivial process that requires careful planning. A general approach often starts with a deuterated precursor, such as a deuterated norbornanone or norbornene, followed by functional group manipulations.

Example Generalized Synthesis for exo-2-Bromonorbornane-3-d:

• Starting Material: Norbornanone.

• Deuterium Incorporation: Base-catalyzed H/D exchange at the α-positions (C3) using D₂O and a base like NaOD. This step may require multiple cycles to achieve high isotopic enrichment.

• Reduction: Reduction of the resulting deuterated ketone (e.g., with NaBD₄) to yield a mixture of exo- and endo-deuterated norbornanols.

• Separation: Chromatographic separation of the exo and endo alcohol isomers.

• Bromination: Conversion of the purified deuterated exo-norbornanol to exo-2-bromonorbornane using a reagent like PBr₃ or HBr.

• Purification: Final purification of the product via distillation or chromatography.

This protocol is a generalized representation. Specific conditions must be optimized. For detailed procedures on preparing deuterated norbornyl systems, refer to specialized synthetic literature.[10][13][14]

Protocol 2: Measurement of Kinetic Isotope Effects

The most common method for determining KIEs is the direct comparison of reaction rates for the labeled and unlabeled substrates under identical conditions.[15]

Step-by-Step Methodology:

• Preparation: Prepare two separate reaction vessels with identical concentrations of all reagents (e.g., exo-2-bromonorbornane in aqueous ethanol for solvolysis) and at the same constant temperature. One vessel will contain the unlabeled substrate, and the other will contain the isotopically labeled substrate.

• Initiation: Start the reactions simultaneously.

• Monitoring: Monitor the progress of each reaction over time. Several analytical techniques can be employed:

  • Titration: For solvolysis reactions that produce HBr, the acid can be periodically titrated with a standardized base.

  • Spectroscopy (NMR/IR): The disappearance of a reactant peak or the appearance of a product peak can be monitored.[15]

  • Chromatography (GC/MS): Aliquots can be taken at various time points, the reaction quenched, and the relative amounts of reactant and product determined. GC/MS is also invaluable for confirming the isotopic purity of the starting materials.[2][15]

• Data Analysis: Plot the concentration of the reactant versus time for both reactions. The slope of this line (or the initial rate) is proportional to the rate constant, k.

• Calculation: The KIE is calculated as the ratio of the rate constants: KIE = k_light / k_heavy (e.g., kH/kD).[1]

Caption: Workflow for experimental KIE determination.

Conclusion

The study of kinetic isotope effects in the reactions of exo-2-bromonorbornane offers a compelling demonstration of KIEs as a powerful tool for mechanistic elucidation. The clear distinction between the large, primary KIE observed in E2 elimination and the smaller, but highly informative, secondary KIEs in solvolysis allows for an unambiguous differentiation between concerted and stepwise pathways. Furthermore, the subtle details revealed by γ-secondary KIEs provided critical, quantitative support for the existence of the non-classical 2-norbornyl cation, a cornerstone concept in modern physical organic chemistry.

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• Werstiuk, N. H., Timmins, G., & Cappelli, F. P. (1980). Solvolysis of specifically deuterated 7-chloro- and 7-bromo-exo-2-norbornyl brosylates. Canadian Journal of Chemistry, 58(16), 1738-1750. Retrieved from [Link]

• Werstiuk, N. H., Timmins, G., & Cappelli, F. P. (1980). Solvolysis of specifically deuterated 7-chloro- and 7-bromo-exo-2-norbornyl brosylates; unusually large γ-kinetic isotope effects in the absence of σ-participation. Sci-Hub. Retrieved from a valid URL provided by the grounding tool.

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Validation of the nonclassical carbocation theory using norbornyl systems

A Guide to the Validation of Nonclassical Carbocation Theory Using Norbornyl Systems

Prepared for: Researchers, Scientists, and Drug Development Professionals

The debate over the structure of the 2-norbornyl cation stands as one of the most significant and protracted intellectual battles in the history of physical organic chemistry. For decades, two competing hypotheses—the classical and nonclassical theories—sought to explain the unusual reactivity and stability of this seemingly simple bicyclic intermediate. This guide provides an in-depth comparison of the experimental evidence that ultimately led to the validation of the nonclassical model, a concept that has profoundly influenced our understanding of chemical bonding and reactivity.

The controversy pitted titans of chemistry against one another, most notably Herbert C. Brown, who championed the classical model, and Saul Winstein and George A. Olah, who were principal advocates for the nonclassical structure.[1] Brown argued that the data could be explained by a rapid equilibrium between two classical, trivalent carbocations, while Winstein and Olah proposed a single, bridged, "nonclassical" intermediate with a pentacoordinate carbon atom.[2][3]

The Central Debate: Two Competing Models

The core of the dispute centered on the structure of the carbocation intermediate formed during solvolysis of 2-norbornyl derivatives.

• The Classical Model (Brown): This theory posited that the 2-norbornyl cation exists as a pair of rapidly interconverting enantiomeric classical carbocations.[3][4] The observed reactivity, according to this model, was due to steric effects and the rapid equilibrium (a Wagner-Meerwein rearrangement) between these two structures.[5]

• The Nonclassical Model (Winstein & Olah): This theory proposed a single, symmetrical, bridged ion where the positive charge is delocalized over three carbon atoms (C1, C2, and C6) through a three-center, two-electron (3c-2e) bond.[4][6] This σ-delocalized structure, often referred to as a "carbonium ion," features a pentacoordinate carbon and was a radical departure from traditional bonding concepts.[3][7]

Caption: Solvolysis pathways showing the accelerated exo route via a stabilized transition state.

Direct Spectroscopic Observation

The definitive breakthrough came from George Olah's work with superacids (e.g., SbF₅/SO₂ClF), which allowed for the preparation of stable, long-lived carbocations at very low temperatures. [8][9]This enabled direct observation of the 2-norbornyl cation by Nuclear Magnetic Resonance (NMR) spectroscopy.

Causality Behind the Experiment: If the classical model were correct, at a sufficiently low temperature, the equilibrium between the two classical ions should slow down, and the NMR spectrum should show distinct signals for two different chemical environments. If the nonclassical model were correct, a single, time-averaged spectrum corresponding to a symmetrical species should be observed, regardless of how low the temperature gets. [7][8] Key Experimental Data: The ¹³C NMR spectrum of the 2-norbornyl cation in a superacid at temperatures as low as -150 °C showed far fewer signals than predicted by a classical structure. [4]

Carbon Atom(s)	Predicted (Classical, static)	Predicted (Classical, fast equil.)	Observed (Olah, -159 °C)
C1, C2	Two distinct signals	One averaged signal	~93 ppm (one signal)
C3, C7	Two distinct signals	Two distinct signals	~32 ppm, ~39 ppm
C4	One signal	One signal	~27 ppm

| C5, C6 | Two distinct signals | One averaged signal | ~27 ppm, ~93 ppm |

Data compiled from sources.[4][8]

Interpretation:

• The observation of a single, sharp signal for carbons C1 and C2, and another for C6, even at extremely low temperatures, is inconsistent with a rapidly equilibrating pair of classical ions. [7][8]This result strongly supports a single, symmetrical, bridged nonclassical structure where C1, C2, and C6 are chemically equivalent or nearly so due to charge delocalization. [4]

Isotopic Labeling Studies

Isotopic labeling experiments provided further, intricate evidence for the delocalized nature of the cation.

Causality Behind the Experiment: By labeling a specific carbon or hydrogen atom in the starting material, chemists can trace its position in the products. If a symmetrical intermediate is formed, the label should become "scrambled" over all equivalent positions.

Key Experimental Data:

• Carbon-14 Labeling: When 2-norbornyl systems were prepared with a ¹⁴C label, complex scrambling was observed, with the label appearing at all seven carbon positions in the product, indicating extensive rearrangements through a delocalized intermediate. [4]* Deuterium Labeling: Solvolysis of deuterium-labeled norbornyl derivatives showed that the deuterium atom became distributed over multiple positions in the norbornyl skeleton. [10]This scrambling is explained by degenerate hydride shifts (6,1,2- and 3,2-hydride shifts) that are facile within the nonclassical cation framework. [10] Interpretation: The extensive scrambling of isotopic labels is difficult to explain with a simple classical ion model. It is, however, a direct consequence of the symmetrical and highly delocalized electronic structure of the nonclassical cation, which provides multiple pathways for rearrangements and label distribution. [4]

The Definitive Proof: X-ray Crystallography

For decades, the ultimate proof—an X-ray crystal structure—remained elusive due to the cation's instability. In 2013, this "holy grail" was finally achieved.

Causality Behind the Experiment: X-ray crystallography provides a direct, unambiguous snapshot of the atomic positions in a crystalline solid, offering definitive proof of the molecule's geometric structure and bonding.

Key Experimental Data: Scholz, Himmel, and Krossing successfully crystallized a salt of the 2-norbornyl cation, [C₇H₁₁]⁺[Al₂Br₇]⁻, and determined its structure at 40 K. [11][12]

Bond	Observed Bond Length (Å)	Comparison (Typical Bond Lengths)
C1—C2	~1.39	C=C double bond (~1.34 Å), C-C single bond (~1.54 Å)
C1—C6	~1.80	C-C single bond (~1.54 Å)

| C2—C6 | ~1.80 | C-C single bond (~1.54 Å) |

Data from sources.[11][12]

Interpretation: The crystal structure unequivocally confirmed the bridged, nonclassical geometry. [14][16]The C1-C6 and C2-C6 distances are significantly longer than a typical C-C single bond, while the C1-C2 distance is intermediate between a single and double bond. [15]This geometry is in excellent agreement with the predictions of the nonclassical model and quantum chemical calculations, providing the final, irrefutable evidence that closed this historic debate. [14]

Experimental Protocols

Protocol 1: Generation of the 2-Norbornyl Cation for NMR Analysis

This protocol is based on the superacid methods pioneered by George A. Olah.

Objective: To generate a stable solution of the 2-norbornyl cation for analysis by ¹³C NMR spectroscopy at low temperature.

Materials:

• 2-exo-Norbornyl chloride

• Antimony pentafluoride (SbF₅)

• Sulfuryl chloride fluoride (SO₂ClF)

• Deuterated chloroform (CDCl₃) for NMR lock

• NMR tubes rated for low-temperature use

Procedure:

• Solvent Preparation: In a glovebox under an inert atmosphere, prepare a ~1:4 (v/v) mixture of SbF₅ in SO₂ClF. This mixture is often referred to as "Magic Acid®".

• Cooling: Cool the superacid solution to approximately -120 °C using a cryocool or a suitable cold bath (e.g., liquid nitrogen/isopentane slush bath).

• Cation Generation: Slowly add a pre-cooled solution of 2-exo-norbornyl chloride in a minimal amount of SO₂ClF to the vigorously stirred superacid solution. The cation formation is often accompanied by a color change.

• NMR Sample Preparation: Transfer the cold solution via a pre-cooled cannula into a pre-cooled NMR tube containing a sealed capillary of CDCl₃.

• Spectroscopic Analysis: Immediately insert the sample into the NMR spectrometer, pre-cooled to the desired temperature (e.g., -150 °C). Acquire ¹³C NMR spectra. The system must be kept cold to prevent decomposition and rearrangement.

Caption: Workflow for generating and analyzing the stable 2-norbornyl cation via NMR.

Conclusion

The validation of the nonclassical carbocation theory represents a triumph of the scientific method, where decades of debate, driven by competing interpretations of experimental data, ultimately led to a deeper understanding of chemical structure and bonding. The 2-norbornyl cation, once a source of profound controversy, is now a textbook example of σ-bond delocalization and three-center, two-electron bonding. The collective evidence from solvolysis rates, isotopic labeling, direct NMR observation, and finally, X-ray crystallography, provides an unassailable case for the bridged, nonclassical structure. This journey not only reshaped our understanding of reaction intermediates but also spurred the development of new experimental techniques, such as the use of superacids, that have become invaluable tools for modern chemical research.

References

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• Olah, G. A., Prakash, G. K. S., Arvanaghi, M., & Anet, F. A. L. (1982). High-Field 1 H and 13 C NMR Spectroscopic Study of the 2-Norbornyl Cation. Journal of the American Chemical Society, 104(25), 7105-7108. [Link]

• Taylor, S. D. (2015). Physical Organic Studies of Substituted Norbornyl Systems: Aspects of Mechanisms and Chirality. CORE. [Link]

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• Olah, G. A., Prakash, G. K. S., Arvanaghi, M., & Anet, F. A. L. (1982). High-Field 1H and 13C NMR Spectroscopic Study of the 2-Norbornyl Cation. Journal of the American Chemical Society. [Link]

• Scribd. (n.d.). Non Classical Carbocations. Retrieved from [Link]

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• Tanida, H., Tsuji, T., & Irie, T. (1967). Deuterium effects on the rates of solvolyses of benzonorbornen-2(exo)- and -2(endo)-yl p-bromobenzenesulfonates. Journal of the American Chemical Society, 89(8), 1953–1959. [Link]

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A Comparative Guide to Steric Effects in Exo-2-Bromonorbornane Reactions

In the intricate landscape of organic chemistry, the bicyclo[2.2.1]heptane framework, commonly known as the norbornane system, serves as a quintessential model for probing the profound influence of stereoelectronic and steric effects on chemical reactivity. Its rigid, cage-like structure locks substituents into distinct spatial orientations—exo and endo—thereby eliminating the conformational ambiguities that often complicate mechanistic studies in acyclic or simple monocyclic systems. This guide provides a comparative analysis of the reactivity of exo-2-bromonorbornane, contrasting its behavior with its endo diastereomer and related ketones to provide researchers, scientists, and drug development professionals with a clear, data-supported understanding of steric control in these reactions.

The Solvolysis Puzzle: Steric Hindrance vs. Anchimeric Assistance

One of the most dramatic demonstrations of steric and stereoelectronic differences in the norbornyl system is the solvolysis of its 2-halide or 2-sulfonate esters. A comparison between the exo and endo isomers reveals a striking disparity in reaction rates, a phenomenon that confounded early chemists and ultimately led to the development of the non-classical carbocation theory.

Causality Behind the Experimental Observation

The acetolysis of exo-2-norbornyl brosylate proceeds approximately 350 times faster than its endo counterpart.[1] Furthermore, the reaction of an enantiomerically pure exo-starting material yields a completely racemic mixture of exclusively exo-2-norbornyl acetate products.[2] These observations cannot be explained by simple steric hindrance. If steric hindrance were the dominant factor, one might expect the more crowded endo isomer to ionize faster to relieve strain, which is contrary to the experimental evidence.

The accepted explanation involves neighboring group participation, or anchimeric assistance, from the C1-C6 sigma bond.[2][3] For the exo isomer, the C1-C6 bond is positioned anti-periplanar to the leaving group, an ideal orientation for its electron density to assist in pushing the leaving group out and stabilizing the incipient positive charge. This participation leads to the formation of a bridged, symmetrical, non-classical carbocation.[4][5] This delocalized cation has a plane of symmetry, which explains the complete racemization of the product.[2] The nucleophile (acetic acid) can then attack from either of the two equivalent carbons (C1 or C2), but due to the steric shielding of the endo face by the bridged structure, the attack occurs exclusively from the exo face, yielding only the exo product.

In contrast, the endo isomer lacks the proper anti-periplanar alignment between the leaving group and the C1-C6 bond.[3] Its ionization is unassisted, proceeding at a much slower rate and forming a classical secondary carbocation, which then rapidly equilibrates to the more stable non-classical ion.

Data Presentation: Relative Solvolysis Rates

Substrate	Solvent	Relative Rate (k_rel)	Product(s)
exo-2-Norbornyl Brosylate	Acetic Acid	350	Racemic exo-acetate
endo-2-Norbornyl Brosylate	Acetic Acid	1	Racemic exo-acetate (>93%)

Data compiled from sources discussing the work of Winstein and Trifan.[1]

Visualization: Mechanism of Exo-Solvolysis

Caption: Ionization pathway of exo-2-bromonorbornane.

Hydride Reduction: A Clear Case of Steric Hindrance

While solvolysis demonstrates sterically-controlled anchimeric assistance, the reduction of the corresponding ketone, norcamphor (or its common analog, camphor), provides a textbook example of steric hindrance to the approach of an external reagent. The stereochemical outcome is dictated by the relative accessibility of the two faces of the planar carbonyl group.

Causality Behind the Experimental Observation

In the reduction of camphor, the C7 methyl groups create significant steric bulk on the exo face (also referred to as the "top" side).[6] Consequently, a hydride reducing agent, such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄), preferentially attacks the carbonyl carbon from the less hindered endo face ("bottom" side).[7][8] This endo attack pushes the resulting hydroxyl group into the more sterically congested exo position. The major product is therefore the exo-alcohol, isoborneol.[9][10] The endo-alcohol, borneol, is formed as the minor product from the sterically hindered exo attack.

The choice of reducing agent can further influence the product ratio. Bulkier hydride reagents exhibit even greater selectivity for the less hindered endo approach, further increasing the yield of the exo-alcohol product. This provides a clear, measurable correlation between the steric bulk of the reagent and the stereochemical outcome of the reaction.

Data Presentation: Product Distribution in Camphor Reduction

Reducing Agent	Solvent	Product Ratio (Isoborneol : Borneol)	Reference
NaBH₄	Methanol	85 : 15	[9]
LiAlH₄	tert-Butyl methyl ether	87 : 13	[11]

Visualization: Steric Approach Control in Reduction

Caption: Hydride attack on camphor is directed by sterics.

Detailed Experimental Protocols

To ensure reproducibility and provide a practical framework for analysis, the following self-validating protocols are described.

Protocol 1: Acetolysis of exo-2-Norbornyl Brosylate

This protocol is designed to measure the solvolysis rate and determine the product stereochemistry.

Workflow Visualization:

Caption: Workflow for a typical acetolysis kinetics experiment.

Step-by-Step Methodology:

• Preparation: Prepare a 0.05 M solution of exo-2-norbornyl brosylate in anhydrous glacial acetic acid containing 0.06 M sodium acetate (to buffer the liberated brosylic acid).

• Reaction: Place the reaction flask in a constant temperature bath (e.g., 25.0 ± 0.1 °C). Start a timer upon immersion.

• Kinetics: At recorded time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw 5.00 mL aliquots of the reaction mixture.

• Quenching: Immediately quench each aliquot by adding it to a flask containing 20 mL of ice-cold water.

• Titration: Titrate the liberated brosylic acid in the quenched aliquot with a standardized solution of sodium hydroxide (e.g., 0.01 M) using a suitable indicator (e.g., phenolphthalein).

• Data Analysis: Calculate the rate constant (k) from the titration data using the first-order rate equation.

• Product Identification: After the reaction has proceeded for >10 half-lives, quench the remaining solution, extract the organic products with diethyl ether, wash with sodium bicarbonate solution, dry over anhydrous MgSO₄, and concentrate. Analyze the resulting acetate product by GC and ¹H NMR to confirm exclusive exo stereochemistry.

Protocol 2: Sodium Borohydride Reduction of Camphor

This protocol is designed to demonstrate the stereoselective synthesis of isoborneol.

Workflow Visualization:

Caption: Workflow for the stereoselective reduction of camphor.

Step-by-Step Methodology:

• Setup: In a 50 mL Erlenmeyer flask, dissolve 1.0 g of camphor in 10 mL of methanol. Stir the solution with a magnetic stir bar until the camphor is fully dissolved.[6]

• Reduction: Carefully add 1.0 g of sodium borohydride (NaBH₄) in four small portions to the camphor solution over a period of 5-10 minutes.[6] The reaction may gently effervesce.

• Reaction Time: Stir the reaction mixture at room temperature for 30 minutes.[12]

• Workup: After 30 minutes, slowly and carefully add 35 mL of ice-cold water to the flask. A white solid precipitate (borneol/isoborneol mixture) will form.[6]

• Isolation: Collect the crude solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold water.

• Purification & Analysis: Allow the product to air dry. The product can be further purified by sublimation or recrystallization from an appropriate solvent.[11] Determine the final product ratio of isoborneol to borneol using gas chromatography (GC) or by integrating the characteristic signals in the ¹H NMR spectrum.

Conclusion

The reactivity of the 2-norbornyl system is a powerful illustration of how a rigid molecular framework can impose dramatic steric control over chemical reactions. The analysis of exo-2-bromonorbornane and its related compounds reveals two distinct modes of steric influence:

• Sterically-Driven Anchimeric Assistance: In solvolysis, the exo-substituent is sterically positioned to allow for participation from the C1-C6 sigma bond, leading to a massive rate acceleration and formation of a non-classical carbocation. This is a case where the steric arrangement enables a favorable electronic interaction.

• Steric Hindrance to Reagent Approach: In reactions involving an external reagent, such as hydride reduction, the cage-like structure presents distinct faces of differing steric bulk. The reagent is forced to approach from the less hindered face, dictating the stereochemistry of the product with high fidelity.

For researchers in medicinal chemistry and materials science, understanding these principles is paramount. The norbornane scaffold's predictable, sterically-governed reactivity allows for the precise installation of functional groups, making it a valuable building block for designing complex molecules with well-defined three-dimensional structures.

References

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A Comparative Guide to the Experimental Elucidation of the 2-Norbornyl Cation Structure

Introduction: A Classic Controversy in Physical Organic Chemistry

The structure of the 2-norbornyl cation has been the subject of one of the most protracted and stimulating debates in the history of physical organic chemistry.[1] For over six decades, chemists grappled with a fundamental question: does this carbocation exist as a pair of rapidly equilibrating "classical" structures, or as a single, symmetrical "non-classical" bridged ion?[2][3] This question was not merely academic; its resolution fundamentally impacted our understanding of chemical bonding, reaction mechanisms, and the nature of reactive intermediates.[4][5] The controversy pitted titans of the field against one another, notably Herbert C. Brown, who championed the classical view, against Saul Winstein and George Olah, who advocated for the non-classical structure.[1][6] This guide provides an in-depth comparison of the key experimental evidence that ultimately resolved this debate, offering insights into the causality behind the experimental choices and the logic of their interpretation.

The Competing Hypotheses: Classical vs. Non-Classical Structures

At the heart of the debate lie two distinct structural possibilities for the 2-norbornyl cation.[7][8] The choice of which model to support dictates the interpretation of a vast body of experimental data.

• The Classical Carbocation Hypothesis: Championed by H. C. Brown, this model posits that the 2-norbornyl cation exists as a pair of rapidly interconverting enantiomeric structures via a Wagner-Meerwein rearrangement.[9] In this view, the positive charge is localized on a single, tricoordinate carbon atom (a carbenium ion), and the bridged structure represents merely the transition state for the equilibration.[5][10]

• The Non-Classical Carbocation Hypothesis: Proposed by Saul Winstein, this model suggests the cation exists as a single, symmetrical species.[1] The structure features a delocalized C1-C6 sigma bond interacting with the p-orbital at C2, forming a three-center, two-electron (3c-2e) bond.[11] This results in a pentacoordinate carbon and a bridged structure, often referred to as a carbonium ion, which is the true energy minimum.[7][12]

Caption: The two competing models for the 2-norbornyl cation structure.

Part 1: Evidence from Reaction Kinetics and Stereochemistry

The initial battlefield for the non-classical ion debate was the solvolysis of 2-norbornyl derivatives. The choice of this system was deliberate; its rigid bicyclic structure limits conformational flexibility, making it an excellent model for studying neighboring group participation.

Solvolysis Rate Enhancement

The foundational experiments by Winstein and Trifan involved measuring the rates of acetolysis for exo- and endo-2-norbornyl brosylates.[9][10] The results were striking and demanded a special explanation.

Experimental Protocol: Solvolysis Rate Measurement

• Prepare solutions of exo-2-norbornyl brosylate and endo-2-norbornyl brosylate in acetic acid containing sodium acetate.

• Maintain the reaction mixtures at a constant temperature (e.g., 25°C).

• At timed intervals, withdraw aliquots and titrate the released brosylate anion (p-bromobenzenesulfonic acid) with a standardized base to determine the extent of reaction.

• Plot the data to determine the first-order rate constants (k) for each isomer.

Comparative Data: Solvolysis Rates

Substrate	Relative Rate of Acetolysis (k/k_endo)	Rationale for Observation
endo-2-Norbornyl Brosylate	1	The C1-C6 σ-bond is anti-periplanar to the leaving group, preventing participation. Solvolysis is unassisted.

| exo-2-Norbornyl Brosylate | ~350 | The C1-C6 σ-bond is properly aligned to assist the departure of the exo leaving group, forming a stabilized, bridged cation.[13] |

Interpretation: Proponents of the non-classical model argued that the significant rate enhancement for the exo isomer was due to "anchimeric assistance"—the neighboring C1-C6 sigma bond actively participates in pushing out the leaving group, leading to the direct formation of the stabilized, bridged non-classical cation.[5] Brown countered that the exo rate was not unusually fast, but rather the endo rate was abnormally slow due to steric hindrance to the departure of the leaving group.[5][9]

Stereochemical Outcome

The stereochemistry of the solvolysis products provided another critical piece of evidence. Regardless of the starting isomer, the reaction yielded exclusively the exo product. Even more revealing was the result of starting with an optically active substrate.

Experimental Protocol: Stereochemical Analysis

• Synthesize an enantiomerically pure sample of exo-2-norbornyl brosylate.

• Perform the acetolysis reaction as described above.

• Isolate the product, exo-2-norbornyl acetate.

• Measure the optical rotation of the product using a polarimeter.

Results: The acetolysis of a single enantiomer of exo-2-norbornyl brosylate resulted in a completely racemic mixture of exo-2-norbornyl acetate.[10][12]

Caption: Stereochemical outcome of the acetolysis of enantiopure substrate.

Interpretation: This result is perfectly explained by the formation of a symmetrical, and therefore achiral, non-classical intermediate.[12] Nucleophilic attack by acetate can occur with equal probability at either C1 or C2, which are equivalent in the bridged ion, leading to a 50:50 mixture of the two enantiomers of the product (a racemic mixture). Explaining this result with the classical model is more cumbersome, requiring that the rate of equilibration between the two classical cations is much faster than the rate of nucleophilic capture.

Part 2: Direct Spectroscopic Observation in Superacids

While kinetic and stereochemical data provided compelling indirect evidence, the development of superacidic media by George Olah in the 1960s revolutionized the field.[6][14] For the first time, carbocations could be prepared as stable, long-lived species in solution at low temperatures, allowing for their direct observation by spectroscopic methods.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for structure determination in solution. The chemical shifts, coupling constants, and number of signals provide a detailed map of the molecular structure.

Experimental Protocol: Low-Temperature ¹³C NMR

• Generate the 2-norbornyl cation at very low temperature (e.g., -150°C) in a superacid medium (e.g., SbF₅/SO₂ClF/SO₂F₂).[15][16]

• Prepare the sample in an NMR tube, ensuring it remains at low temperature.

• Acquire the ¹³C NMR spectrum on a high-field spectrometer.

Comparative Data: ¹³C NMR Chemical Shifts (ppm)

Structure Hypothesis	Predicted Signals for C1, C2, C6	Observed Signals (at -150°C)[17]
Classical (Rapidly Equilibrating)	Average signal for C1, C2, C6.	C1/C2: 93.5
		C6: 30.0
Non-Classical (Static)	One signal for equivalent C1/C2.	C1/C2: 93.5

| | A separate, upfield signal for C6. | C6: 30.0 |

Interpretation: The low-temperature ¹³C NMR spectrum is inconsistent with a single classical structure. While rapid equilibration of two classical ions could explain the equivalence of C1 and C2, the key evidence comes from studies at progressively lower temperatures. Even down to 5 K in the solid state, the signals for C1 and C2 remain equivalent, and no line broadening is observed that would indicate the "freezing out" of two distinct classical ions.[9][15] This strongly suggests that the cation exists as a single, symmetrical, non-classical species where C1 and C2 are chemically equivalent by symmetry.[12]

Further compelling evidence came from Saunders' "isotopic perturbation of resonance" technique.[15][18] Substituting a deuterium at C6 creates two non-equivalent "classical" structures. If the ion were classical, this would lead to a large splitting of the C1/C2 signal. Instead, only a very small perturbation was observed, consistent with a single, non-classical potential energy well.[18]

Vibrational and Core-Level Spectroscopy

Other spectroscopic methods that probe molecular symmetry and electronic structure provided corroborating evidence.

• Raman Spectroscopy: The Raman spectrum of the 2-norbornyl cation in acidic solvents shows absorption bands consistent with a more symmetric species than would be expected for a pair of rapidly equilibrating classical ions.[12] A band at 3110 cm⁻¹ is indicative of a corner-protonated cyclopropane ring, a feature of the non-classical structure.[12][19]

• X-ray Photoelectron Spectroscopy (XPS/ESCA): This technique measures the binding energies of core-level electrons, which are sensitive to the charge at each atom.[20][21] Studies on the 2-norbornyl cation showed a spectrum inconsistent with the charge distribution expected for a classical carbenium ion, instead favoring the more delocalized charge distribution of the non-classical structure.[9][22]

Part 3: The Definitive Proof - X-ray Crystallography

For decades, the "gold standard" of structural proof—an X-ray crystal structure—remained elusive. The challenge lay in preparing a stable salt of the cation and obtaining crystals of sufficient quality, a task complicated by the ion's tendency to undergo hydride shifts and rotations even in the solid state.[23][24]

In 2013, a team led by Karsten Meyer accomplished this landmark achievement.[2]

Experimental Protocol: X-ray Crystallography

• React norbornyl bromide with aluminum tribromide in dichloromethane (CH₂Br₂) to form the [C₇H₁₁]⁺[Al₂Br₇]⁻ salt.

• Obtain crystals of the salt.

• Cool the crystals with a careful annealing process to 40 K (-233°C). This extremely low temperature was critical to stop internal hydride shifts and molecular rotation within the crystal lattice.[24]

• Collect X-ray diffraction data and solve the crystal structure.

Results: The crystal structure unequivocally confirmed the bridged, non-classical geometry of the 2-norbornyl cation.[23][25] The unit cell contained three independent cations, all showing nearly identical geometries that matched quantum chemical calculations.[23]

Key Structural Parameters from X-ray Crystallography

Parameter	Experimental Value (Å)[24]	Comparison to Standard Bonds
C1—C2 Bond Length	~1.39	Significantly shorter than a typical C-C single bond (~1.54 Å); similar to an aromatic C-C bond.
C1—C6 Bond Length	~1.80	Significantly longer than a typical C-C single bond, indicating a partial bond.

| C2—C6 Bond Length | ~1.80 | Identical to C1-C6, confirming the symmetrical bridge. |

Caption: Key bond lengths from the 2013 X-ray crystal structure.

Interpretation: The crystallographic data provided irrefutable proof of the non-classical structure. The short C1-C2 bond and the long, equivalent C1-C6 and C2-C6 bonds perfectly match the description of a symmetrical, bridged cation with a three-center, two-electron bond.[24][25]

Conclusion: A Consensus Built on Convergent Evidence

The debate over the structure of the 2-norbornyl cation is a testament to the rigor of the scientific process. While early evidence from kinetics and stereochemistry strongly favored the non-classical ion, alternative explanations could be formulated. It was the advent of advanced spectroscopic techniques, capable of observing the cation directly as a long-lived species, that built an overwhelming case. The convergence of data from NMR, Raman, and core-level spectroscopy all pointed to a single, symmetrical, bridged structure. Finally, the X-ray crystal structure in 2013 provided the definitive, unambiguous confirmation, resolving one of chemistry's most enduring controversies and cementing the concept of non-classical ions as a fundamental principle of chemical bonding.[2][25]

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Safety & Regulatory Compliance

Navigating the Disposal of exo-2-Bromonorbornane: A Guide for Laboratory Professionals

For the diligent researcher, the lifecycle of a chemical reagent extends far beyond the confines of the reaction flask. The responsible disposal of surplus and waste chemicals is a critical, non-negotiable aspect of laboratory safety and environmental stewardship. This guide provides a comprehensive, technically grounded framework for the proper disposal of exo-2-Bromonorbornane (CAS 2534-77-2), a halogenated bicyclic organic compound. Our focus is to empower you with the knowledge to not only comply with regulations but to understand the chemical principles that underpin these essential procedures.

Understanding the Hazard Profile of exo-2-Bromonorbornane

Before delving into disposal protocols, a thorough understanding of the inherent hazards of exo-2-Bromonorbornane is paramount. This clear, colorless liquid presents a multi-faceted risk profile that dictates its handling and disposal requirements.[1]

Key Hazards:

• Flammability: exo-2-Bromonorbornane is a flammable liquid and vapor, with a flash point of 60°C (140°F) in a closed cup.[2] This necessitates storage and handling away from ignition sources such as heat, sparks, and open flames.[1][3]

• Health Hazards: The compound is an irritant, capable of causing skin and serious eye irritation.[1][4][5] Inhalation may also lead to respiratory irritation.[1][4][5]

• Environmental Hazards: As a halogenated organic compound, improper disposal can lead to environmental contamination. Halogenated hydrocarbons are subject to stringent environmental regulations due to their potential for persistence and toxicity.

A summary of the key safety information is presented in the table below:

Hazard Classification	GHS Hazard Statement(s)	Signal Word
Flammable liquids (Category 3)	H226: Flammable liquid and vapor[4][5]	Warning[5]
Skin irritation (Category 2)	H315: Causes skin irritation[4][5]	Warning[5]
Serious eye irritation (Category 2)	H319: Causes serious eye irritation[4][5]	Warning[5]
Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation	H335: May cause respiratory irritation[4][5]	Warning[5]

The Core Principle: Segregation of Halogenated Waste

The foundational principle for the disposal of exo-2-Bromonorbornane is its strict segregation as a halogenated organic waste .[6] This is because the presence of bromine fundamentally alters the required disposal method compared to non-halogenated organic solvents.

Why Segregate?

The combustion of halogenated compounds produces acidic gases, such as hydrogen bromide (HBr) in this case, in addition to carbon dioxide and water.[7] These acidic byproducts are highly corrosive and require specialized scrubbers in the incineration facility to prevent their release into the atmosphere and to protect the equipment.[7][8] Mixing halogenated waste with non-halogenated waste streams can damage standard incinerators and lead to non-compliant emissions.

The following diagram illustrates the critical initial step in the chemical waste disposal workflow:

Caption: Incineration and subsequent scrubbing of flue gases.

Regulatory Landscape

The disposal of exo-2-Bromonorbornane falls under regulations governing hazardous waste, specifically concerning halogenated organic compounds. While specific regulations vary by jurisdiction, the principles of proper identification, segregation, and disposal by licensed facilities are universal. In the United States, for instance, the Environmental Protection Agency (EPA) lists halogenated organic compounds that are regulated under the Resource Conservation and Recovery Act (RCRA).

Conclusion

The responsible management of chemical waste is a cornerstone of modern scientific practice. For exo-2-Bromonorbornane, this necessitates a clear understanding of its hazards, strict adherence to segregation protocols, and ultimate destruction via high-temperature incineration. By following these evidence-based procedures, researchers can ensure the safety of themselves and their colleagues, protect the environment, and maintain the highest standards of scientific integrity.

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Comprehensive Safety Guide: Personal Protective Equipment for Handling exo-2-Bromonorbornane

This guide provides essential safety protocols and operational directives for the handling of exo-2-Bromonorbornane. Designed for researchers, scientists, and drug development professionals, its purpose is to instill a deep understanding of the necessary precautions, moving beyond simple compliance to foster a culture of intrinsic safety. The causality behind each recommendation is explained to ensure that every action is informed and deliberate.

Hazard Profile and Risk Assessment

Understanding the inherent risks of exo-2-Bromonorbornane is the foundation of safe handling. This compound is not benign; its chemical properties demand rigorous control measures. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), exo-2-Bromonorbornane presents a multi-faceted hazard profile.[1][2]

• Flammability: It is classified as a Category 3 flammable liquid and vapor (H226).[2][3][4] This means it can ignite under ambient conditions when exposed to a spark, open flame, or sufficient heat. Its flash point of 60°C (140°F) underscores this risk.[3]

• Health Hazards:

  • Skin Irritation (H315): Direct contact can cause skin irritation.[2][3][4]

  • Serious Eye Irritation (H319): Vapors or splashes can lead to serious eye irritation.[2][3][4]

  • Respiratory Irritation (H335): Inhalation of vapors or mists may irritate the respiratory system.[2][3][4]

The signal word "Warning" is used on its labeling to alert users to these potential dangers.[2][3] A thorough risk assessment must precede any handling, accounting for the quantities used, the nature of the procedure, and the laboratory environment.

Essential Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to create a reliable barrier between the researcher and the chemical. This is not merely a checklist but a system designed to mitigate the specific hazards identified above.

• Eye and Face Protection:

  • Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields.

  • Recommended: Chemical splash goggles that provide a complete seal around the eyes. This is critical because the substance causes serious eye irritation.[2]

  • High-Risk Operations: For tasks with a significant splash potential (e.g., transferring large volumes, heating), a full-face shield must be worn in addition to safety goggles.[5]

• Skin and Body Protection:

  • Gloves: Use chemical-resistant gloves that have been inspected for integrity before use.[6] Nitrile or neoprene gloves are generally suitable, but it is best practice to consult the glove manufacturer's compatibility chart for specific breakthrough times. Contaminated gloves must be removed using a technique that avoids skin contact and disposed of as hazardous waste.[6]

  • Lab Coat/Suit: A flame-retardant lab coat is the minimum requirement.[6] For larger quantities or procedures with higher splash risk, a chemical-resistant apron or a full chemical-resistant suit should be utilized.[4][5] Clothing should be long-sleeved.[5]

• Respiratory Protection:

  • Primary Control: All handling of exo-2-Bromonorbornane must be conducted in a certified chemical fume hood to control vapor exposure.[2][4]

  • Secondary Control: If engineering controls are insufficient or during emergency situations, respiratory protection is required.[6] A NIOSH-approved air-purifying respirator with organic vapor cartridges is necessary.[7] A proper fit test and training are prerequisites for respirator use.[8]

Operational Workflow for Safe Handling

This step-by-step protocol ensures that safety is integrated into every phase of the handling process.

Step 1: Preparation and Pre-Use Checks

• Verify Engineering Controls: Confirm that the chemical fume hood is operational and has a valid certification.

• Assemble Materials: Gather all necessary equipment, including non-sparking tools and appropriately grounded and bonded containers to prevent static discharge.[1][2][4]

• Inspect PPE: Thoroughly inspect all PPE for defects, such as cracks in goggles or pinholes in gloves.

• Review Emergency Procedures: Locate the nearest safety shower, eyewash station, and fire extinguisher. Ensure the spill kit is stocked and accessible.

• Don PPE: Put on all required PPE in the correct order (e.g., lab coat, then gloves, then eye protection).

Step 2: Handling and Use Procedure

• Work in Fume Hood: Conduct all transfers and manipulations of exo-2-Bromonorbornane inside the fume hood sash, keeping the sash as low as possible.

• Avoid Ignition Sources: Ensure the work area is completely free of heat sources, sparks, or open flames.[1][2][4]

• Controlled Dispensing: When transferring the liquid, pour slowly and carefully to minimize splashing and vapor generation.

• Maintain Closure: Keep containers tightly closed when not in immediate use to prevent the escape of flammable vapors.[1][4][6]

Step 3: Post-Use and Decontamination

• Clean Work Area: Decontaminate all surfaces and equipment that may have come into contact with the chemical, using appropriate cleaning agents.

• Doff PPE: Remove PPE carefully to avoid self-contamination. Gloves should be removed last.

• Personal Hygiene: Wash hands and forearms thoroughly with soap and water after work is complete.[2]

Visual Workflow: Handling exo-2-Bromonorbornane

Caption: Workflow for the safe handling of exo-2-Bromonorbornane.

Emergency Response and Disposal

Spill Management

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated, but avoid creating sparks.

• Contain: Use a spill kit with an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill. Do not use combustible materials.

• Collect: Using non-sparking tools, carefully collect the absorbed material into a designated, sealable container for hazardous waste.[2]

First-Aid Measures

• Inhalation: Immediately move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[1][2]

• Skin Contact: Immediately remove all contaminated clothing.[1][2] Rinse the affected skin area with copious amounts of water for at least 15 minutes.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

Waste Disposal Protocol

All exo-2-Bromonorbornane waste, including contaminated absorbents and disposable PPE, must be treated as hazardous waste.

• Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal: Arrange for disposal through a licensed hazardous waste management company, in strict accordance with all local, state, and federal regulations.[4][6]

Quantitative Safety Data Summary

Property	Value	Source
CAS Number	2534-77-2	[3]
Molecular Formula	C₇H₁₁Br	[3]
Physical Form	Liquid	[3]
Flash Point	60 °C / 140 °F (closed cup)	[3]
Density	1.363 g/mL at 25 °C	[3]
GHS Hazard Codes	H226, H315, H319, H335	[2][3]
Signal Word	Warning	[2][3]

References

• GHS 11 (Rev.11) SDS Word 下载 CAS: 2534-77-2 Name: Exo-2-bromonorbornane . XiXisys. Available from: [Link]

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• Personal Protective Equipment . US EPA. Available from: [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs . (2006). U.S. Department of Health and Human Services. Available from: [Link]

• UNIT 7: Personal Protective Equipment . CTAHR. Available from: [Link]

• Recommended PPE to handle chemicals . Bernardo Ecenarro. Available from: [Link]

• SAFETY DATA SHEET - 2-Bromopentane . Thermo Fisher Scientific. Available from: [Link]

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